Spathulenol

• CAS: 6750-60-3

Core Science & Biosynthesis

The Biosynthetic Pathway of Spathulenol: A Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the biosynthetic pathway of Spathulenol, a tricyclic sesquiterpenoid alcohol of significant interest for its diverse biological activities. This document details the precursor molecules, key enzymatic steps, and proposed intermediates involved in its formation. It also includes generalized experimental protocols for the analysis, production, and characterization of enzymes involved in this pathway, alongside quantitative data where available.

Introduction to Spathulenol

Spathulenol (C₁₅H₂₄O) is a volatile sesquiterpenoid found in the essential oils of numerous plant species. It is recognized for its potential anti-inflammatory, antimicrobial, and antioxidant properties. Understanding its biosynthetic pathway is crucial for the potential metabolic engineering of plants or microbial systems for enhanced production and for the discovery of novel biocatalysts.

The Biosynthetic Pathway of Spathulenol

The biosynthesis of Spathulenol originates from the universal five-carbon isoprenoid precursors, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These precursors are synthesized through the mevalonate (MVA) pathway in the cytosol and the methylerythritol phosphate (MEP) pathway in plastids.

The subsequent key steps in the biosynthesis of Spathulenol are:

• Formation of Farnesyl Pyrophosphate (FPP): Farnesyl pyrophosphate synthase (FPPS) catalyzes the condensation of two molecules of IPP with one molecule of DMAPP to yield the C15 precursor, farnesyl pyrophosphate (FPP)[1]. This is a critical branch point in terpenoid biosynthesis.

• Cyclization of Farnesyl Pyrophosphate: The conversion of the linear FPP molecule into the complex tricyclic structure of Spathulenol is catalyzed by a class of enzymes known as sesquiterpene synthases[2]. While a specific "Spathulenol synthase" has not been definitively isolated and characterized from all plant sources, the proposed mechanism involves a series of complex carbocation-driven cyclizations.

Proposed Intermediates: The cyclization of FPP to Spathulenol is thought to proceed through several key intermediates. The proposed pathway involves the initial cyclization of FPP to form bicyclogermacrene, which then undergoes further rearrangement to an allo-aromadendrene-type skeleton before the final conversion to Spathulenol[3].

Visualization of the Spathulenol Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway from the central precursor, Farnesyl Pyrophosphate, to Spathulenol.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Stable heterologous expression of biologically active terpenoids in green plant cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Technical Guide to the In Vitro Biological Activities of Spathulenol

Executive Summary: Spathulenol, a tricyclic sesquiterpenoid alcohol prevalent in the essential oils of numerous plants, is emerging as a molecule of significant pharmacological interest.[1] Extensive in vitro research has revealed its diverse biological activities, including potent anticancer, anti-inflammatory, antimicrobial, and immunomodulatory effects.[1] This technical guide provides a comprehensive overview of the current in vitro data on Spathulenol, presenting quantitative results, detailed experimental methodologies, and visual representations of its mechanisms of action to support researchers, scientists, and drug development professionals in exploring its therapeutic potential.

Anticancer and Antiproliferative Activity

Spathulenol has demonstrated significant cytotoxic and antiproliferative effects across a range of human cancer cell lines. Its activity is multifaceted, involving the induction of programmed cell death (apoptosis) and the modulation of key signaling pathways involved in tumorigenesis.[2][3][4][5]

Cytotoxicity Data

The cytotoxic efficacy of Spathulenol has been quantified in various cancer cell lines, with results often presented as IC50 (half-maximal inhibitory concentration) or GI50 (half-maximal growth inhibition) values.

Cell Line	Cancer Type	Metric	Value (µg/mL)	Reference
OVCAR-3	Ovarian Cancer	GI50	49.30	[6][7]
MCF-7	Breast Cancer	IC50	5.38 ± 0.20	[2]
PC-3	Prostate Cancer	IC50	2.25 ± 0.28	[2]
K-562	Leukemia	TGI	0.64	[8]
SK-MEL-28	Melanoma	% Viability	28.1 ± 8.7 (at 50 µg/mL)	[4]
SCC9	Oral Cancer	IC50	113.95 (Essential Oil)	[9][10]

Mechanisms of Anticancer Action

The anticancer activity of Spathulenol is attributed to several mechanisms:

• Induction of Apoptosis: Spathulenol is a potent inducer of apoptosis.[2][11] In SK-MEL-28 melanoma cells, treatment with Spathulenol (50 µg/mL) dramatically increased the population of cells in early apoptosis to 69.4% and in late apoptosis to 24.9%.[4]

• Modulation of Signaling Pathways: Molecular docking studies suggest that Spathulenol can bind to the tumor suppressor protein p53, potentially activating downstream apoptotic pathways.[9][11] There is also evidence suggesting its role in inhibiting the NF-κB pathway and modulating the MAPK pathway.[11]

• Overcoming Multidrug Resistance (MDR): Spathulenol has been shown to inhibit the human ABCB1 efflux pump, a key protein involved in multidrug resistance in cancer cells.[2] This suggests its potential as an adjuvant in chemotherapy to enhance the efficacy of existing anticancer drugs.[1][2][12]

Putative anticancer signaling pathway of Spathulenol.

Anti-inflammatory Activity

Spathulenol exhibits significant anti-inflammatory properties by targeting key enzymes in the inflammatory cascade, demonstrating a mechanism of action comparable to nonsteroidal anti-inflammatory drugs (NSAIDs).[11]

In Vitro Anti-inflammatory Data

Assay	Metric	Value (µg/mL)	Reference
Lipoxygenase (LOX) Inhibition	IC50	32.63	[11][13]
Cyclooxygenase-1 (COX-1) Inhibition	IC50	51.46	[11]
Protein Denaturation Inhibition	IC50	52.28	[11][13]
Proteinase Inhibition	IC50	59.35	[11][13]
Hemolysis Inhibition	IC50	72.63	[11][13]

Mechanism of Anti-inflammatory Action

The primary anti-inflammatory mechanism of Spathulenol is the inhibition of the arachidonic acid cascade.[11] By inhibiting both cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, Spathulenol effectively reduces the synthesis of pro-inflammatory mediators such as prostaglandins and leukotrienes.[11][13] Kinetic studies have further revealed that Spathulenol lowers the Vmax and Km for both LOX and COX enzymes.[13]

Inhibition of the arachidonic acid cascade by Spathulenol.

Antimicrobial Activity

Spathulenol has demonstrated a broad spectrum of antimicrobial activity against various bacteria and fungi.[1][14]

Antimicrobial Susceptibility Data

The minimum inhibitory concentration (MIC) is the primary metric used to quantify antimicrobial efficacy.

Microorganism	Type	MIC (µg/mL)	Reference
Bacillus subtilis	Gram-positive bacterium	350	[14]
Staphylococcus aureus	Gram-positive bacterium	~1000	[14]
Mycobacterium tuberculosis	Acid-fast bacterium	Moderate Activity	[6][12]
Candida species	Fungi	Active	[15]

Mechanism of Antimicrobial Action

The precise mechanisms are still under investigation, but two potential modes of action have been proposed. In silico molecular docking studies suggest that Spathulenol can bind to the ATP-binding pocket of the bacterial Gyrase B enzyme, a critical component for DNA replication.[16] Additionally, its high hydrophobicity may facilitate its penetration through microbial cell membranes, leading to disruption of cellular integrity and function.[17]

Other Key Biological Activities

Immunomodulatory Effects

Spathulenol exhibits immunomodulatory properties by directly affecting lymphocyte activity. A concentrated fraction containing 62% Spathulenol was shown to inhibit the proliferation of activated lymphocytes and induce apoptosis in these cells.[11][17] It has also been observed to slightly inhibit the production of the cytokine IL-4 at high concentrations in vitro.[18]

Activity	Metric	Value (µg/mL)	Reference
Lymphocyte Proliferation Inhibition	IC50	85.4 ± 11.08	[11][17]
Lymphocyte Apoptosis Induction	IC50	77.2 ± 5.31	[11][17]

Antioxidant Activity

Spathulenol has demonstrated notable antioxidant capabilities in various chemical assays.[6]

Assay	Metric	Value (µg/mL)	Reference
DPPH Radical Scavenging	IC50	26.13 - 85.60	[6]
Malondialdehyde (MDA) Inhibition	IC50	26.13 - 85.60	[6]

Key Experimental Protocols

MTT Assay for Cell Viability and Cytotoxicity

This colorimetric assay measures the metabolic activity of cells as an indicator of viability.[19] Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[20]

Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a predetermined optimal density and incubate overnight to allow for adherence.

• Compound Treatment: Remove the culture medium and add 100 µL of fresh medium containing various concentrations of Spathulenol (and appropriate vehicle controls). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[19]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.[19]

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[21] Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[19]

General workflow for the MTT cytotoxicity assay.

Broth Microdilution Method for MIC Determination

This technique is a standard method for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.[14][22]

Protocol:

• Preparation of Compound Dilutions: Perform a serial two-fold dilution of Spathulenol in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria) directly in the wells of a 96-well microtiter plate.[14]

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism, adjusting its optical density to a 0.5 McFarland standard.[23]

• Inoculation: Inoculate each well of the microtiter plate with the standardized microbial suspension. Include a positive control (medium with inoculum, no compound) and a negative control (medium only).[23]

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).[14]

• MIC Determination: After incubation, visually inspect the plates for turbidity (microbial growth). The MIC is the lowest concentration of Spathulenol at which no visible growth is observed.[14][23]

Workflow for the Broth Microdilution MIC assay.

Conclusion and Future Directions

The in vitro evidence strongly supports Spathulenol as a promising natural compound with significant therapeutic potential. Its well-documented anticancer, anti-inflammatory, and antimicrobial activities warrant further investigation. Future research should focus on elucidating the precise molecular targets and signaling pathways, conducting structure-activity relationship (SAR) studies to optimize its efficacy, and transitioning to in vivo models to validate these in vitro findings and assess its pharmacokinetic and safety profiles for potential clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of In Vitro Anti-melanoma Potential of Ephedranthus pisocarpus R.E.Fr. | Anticancer Research [ar.iiarjournals.org]
• 5. Exploring the Potent Anticancer Activity of Essential Oils and Their Bioactive Compounds: Mechanisms and Prospects for Future Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. researchtrend.net [researchtrend.net]
• 14. benchchem.com [benchchem.com]
• 15. Exploring the chemical composition, in vitro and in silico study of the anticandidal properties of annonaceae species essential oils from the Amazon | PLOS One [journals.plos.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. researchhub.com [researchhub.com]
• 21. researchgate.net [researchgate.net]
• 22. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review [mdpi.com]
• 23. youtube.com [youtube.com]

Spathulenol: A Technical Guide to Preliminary Studies on its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spathulenol, a tricyclic sesquiterpenoid alcohol, is a natural compound found in the essential oils of a variety of plants. It has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, anticancer, immunomodulatory, and antimicrobial effects. This technical guide provides an in-depth overview of the preliminary studies on the mechanism of action of spathulenol, presenting quantitative data, detailed experimental protocols, and visual representations of the key biological pathways and workflows involved.

Anti-inflammatory and Immunomodulatory Activity

Preliminary studies indicate that spathulenol exerts its anti-inflammatory effects primarily through the inhibition of key enzymes in the arachidonic acid cascade, namely cyclooxygenase (COX) and 5-lipoxygenase (5-LOX).[1] Its immunomodulatory activity has been demonstrated through the inhibition of lymphocyte proliferation and the induction of apoptosis in activated lymphocytes.[2]

Quantitative Data: Anti-inflammatory and Immunomodulatory Effects

Target Enzyme/Assay	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)
Anti-inflammatory Activity
Proteinase Inhibition	59.35	Indomethacin	39.64
Diclofenac	32.46
5-Lipoxygenase (LOX)	32.63	-	-
Cyclooxygenase-1 (COX-1)	Significant Inhibition	-	-
Cyclooxygenase-2 (COX-2)	Significant Inhibition	-	-
Immunomodulatory Activity
Lymphocyte Proliferation Inhibition	85.4 ± 11.08	-	-
Apoptosis Induction in Lymphocytes	77.2 ± 5.31	-	-

Table 1: In vitro inhibitory activity of spathulenol against key inflammatory and immune targets. Data derived from in vitro assays.[3]

Signaling Pathways

Spathulenol's anti-inflammatory effects are believed to be mediated through the modulation of the NF-κB and MAPK signaling pathways, which are critical regulators of the inflammatory response.

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Caption: Putative anti-inflammatory mechanism of Spathulenol.

Experimental Protocols

This in vivo model is used to assess the anti-inflammatory activity of a compound.

• Animal Preparation: Acclimatize male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping: Randomly divide the animals into control, standard (e.g., indomethacin), and test groups (different doses of spathulenol).

• Compound Administration: Administer spathulenol or the standard drug orally or intraperitoneally 30-60 minutes before carrageenan injection. The control group receives the vehicle.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.[4]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.[4]

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

This assay determines the ability of a compound to inhibit the activity of COX enzymes.

• Reagent Preparation: Prepare assay buffer, heme, and solutions of COX-1 and COX-2 enzymes, arachidonic acid (substrate), and the test compound (spathulenol) at various concentrations.

• Enzyme Reaction: In a 96-well plate, add the enzyme, heme, and the test compound or vehicle control. Pre-incubate for 10-15 minutes at 37°C.

• Initiation of Reaction: Add arachidonic acid to initiate the reaction.

• Detection: Measure the peroxidase activity of COX by monitoring the oxidation of a chromogenic substrate using a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the percentage of inhibition for each concentration of spathulenol and determine the IC50 value.

This assay measures the inhibition of 5-LOX, which is involved in the synthesis of leukotrienes.

• Reagent Preparation: Prepare phosphate buffer (pH 8.0), soybean lipoxygenase solution, and linoleic acid (substrate).

• Enzyme Reaction: Incubate the enzyme solution with various concentrations of spathulenol or the vehicle control for 10 minutes at 25°C.

• Initiation of Reaction: Add linoleic acid to start the reaction.

• Detection: Measure the formation of the hydroperoxide product by monitoring the change in absorbance at 234 nm.

• Data Analysis: Calculate the percentage of inhibition and the IC50 value for spathulenol.

This assay assesses the effect of a compound on the proliferation of lymphocytes.

• Cell Preparation: Isolate peripheral blood lymphocytes (PBLs) from healthy donors.

• Cell Culture: Seed the PBLs in a 96-well plate and stimulate them with a mitogen (e.g., phytohemagglutinin) in the presence of various concentrations of spathulenol or vehicle control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Detection: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition of lymphocyte proliferation and the IC50 value.[5]

Anticancer Activity

Spathulenol has demonstrated cytotoxic effects against various cancer cell lines. Preliminary studies suggest that its anticancer mechanism involves the induction of apoptosis and the inhibition of multidrug resistance proteins.[6]

Quantitative Data: Anticancer Effects

Cell Line	Activity	IC50 (µg/mL)
Ovarian Cancer (OVCAR-3)	Cytotoxicity	49.30
Oral Cancer (SCC9)	Cytotoxicity	113.95 (for essential oil containing spathulenol)

Table 2: In vitro cytotoxic activity of spathulenol against cancer cell lines.[7][8]

Signaling Pathways

The anticancer activity of spathulenol is thought to involve the induction of apoptosis, a process of programmed cell death. It has also been shown to inhibit the ABCB1 (MDR1) efflux pump, which is a key mechanism of multidrug resistance in cancer cells.[6]

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Caption: Proposed anticancer mechanisms of Spathulenol.

Experimental Protocols

This flow cytometry-based assay is used to detect and quantify apoptosis.

• Cell Culture and Treatment: Culture cancer cells and treat them with various concentrations of spathulenol for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.[9]

• Data Analysis: Quantify the percentage of apoptotic cells in each treatment group.

This assay measures the ability of a compound to inhibit the ABCB1 efflux pump.

• Cell Culture: Use a cell line that overexpresses the ABCB1 pump (e.g., a multidrug-resistant cancer cell line).

• Cell Loading: Incubate the cells with the fluorescent substrate Rhodamine 123 in the presence or absence of various concentrations of spathulenol.

• Efflux Period: After loading, wash the cells and incubate them in a substrate-free medium to allow for efflux.

• Detection: Measure the intracellular fluorescence of Rhodamine 123 using a fluorometer or flow cytometer.

• Data Analysis: Compare the fluorescence intensity in the spathulenol-treated cells to the control cells. An increase in intracellular fluorescence indicates inhibition of the ABCB1 pump.

Antimicrobial Activity

Spathulenol has demonstrated activity against a range of microbial pathogens, including bacteria and fungi. The proposed mechanism of action involves the disruption of the microbial cell membrane.

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// Edges Spathulenol -> Microbial_Cell; Microbial_Cell -> Cell_Membrane [label="Interacts with", style=dashed]; Cell_Membrane -> Ion_Leakage; Cell_Membrane -> Loss_of_Integrity; Ion_Leakage -> Cell_Death; Loss_of_Integrity -> Cell_Death; }

Caption: Proposed antimicrobial mechanism of Spathulenol.

Conclusion

The preliminary studies on the mechanism of action of spathulenol reveal its potential as a multifaceted therapeutic agent. Its ability to target key pathways in inflammation, cancer, and microbial infections provides a strong rationale for further investigation. The experimental protocols and data presented in this guide offer a foundation for researchers to design and conduct more in-depth studies to fully elucidate the molecular mechanisms of spathulenol and to explore its potential for drug development. Further research is warranted to identify its precise molecular targets within the implicated signaling pathways and to validate these preliminary findings in preclinical and clinical settings.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. 5-Lipoxygenase (5-LOX) Inhibition Assay [bio-protocol.org]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Spathulenol solubility in different organic solvents

An In-depth Technical Guide to the Solubility of Spathulenol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of spathulenol, a tricyclic sesquiterpenoid alcohol of significant interest for its diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.[1][2][3][4][5][6] Due to its lipophilic nature, spathulenol's solubility is a critical parameter for its extraction, formulation, and application in both research and drug development.

Physicochemical Properties of Spathulenol

Spathulenol (C₁₅H₂₄O) is a volatile sesquiterpenoid with a molecular weight of 220.35 g/mol .[1][7][8] Its structure, featuring a cyclopropane ring fused to a seven-membered ring, contributes to its biological activity and dictates its solubility characteristics.[1] As a lipophilic molecule, it is expected to have low aqueous solubility and be more soluble in organic solvents.[7]

Spathulenol Solubility Profile

While extensive quantitative solubility data for spathulenol in a wide range of organic solvents is limited in publicly available literature, a qualitative and predictive profile can be established from various sources.[7] The compound is generally described as soluble in alcohols and polar aprotic solvents.

Table 1: Summary of Spathulenol Solubility in Various Solvents

Solvent	Solubility Type	Reported Solubility	Source(s)
Water	Aqueous	0.032 g/L (Predicted)	[7][9]
12.44 mg/L @ 25 °C (Estimated)	[10]
Insoluble	[11]
Ethanol	Alcohol	Soluble / Dissolves well	[10][11][12]
Methanol	Alcohol	Expected to be soluble	[7]
Isopropanol	Alcohol	Expected to be soluble	[7]
Dimethyl sulfoxide (DMSO)	Polar Aprotic	Soluble	[3][7]
Acetone	Polar Aprotic	Expected to be soluble	[7]
Hexane	Non-polar	Expected to be soluble	[7]
Chloroform	Non-polar	Expected to be soluble	[7]
Ethyl acetate	Non-polar	Expected to be soluble	[7]

Note: Much of the available data is predictive or qualitative. For precise applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination

The gold standard for experimentally determining the equilibrium solubility of a compound like spathulenol is the shake-flask method.[7][13] This protocol is adapted from established methodologies for compounds with similar physicochemical properties.[7]

Objective

To determine the equilibrium solubility of spathulenol in a selection of organic solvents at a controlled temperature.

Materials

• Spathulenol (solid, purified form)

• Selected solvents (e.g., ethanol, methanol, DMSO, acetone, hexane)

• Shaking incubator or orbital shaker with temperature control

• Analytical balance

• Sealed vials with appropriate closures

• Centrifuge

• Validated analytical method for quantification (e.g., HPLC-UV, GC-MS)[7]

• Volumetric flasks and pipettes

Methodology

• Preparation of Supersaturated Solution : Add an excess amount of solid spathulenol to a known volume of the selected solvent in a sealed vial. The key is to ensure there is undissolved solid material present.[7]

• Equilibration : Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.

• Phase Separation : After the equilibration period, centrifuge the vials at high speed to pellet the undissolved solid, leaving a clear, saturated supernatant.[7]

• Sample Analysis : Carefully withdraw a precise aliquot of the clear supernatant. Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical method's calibration curve.[7]

• Quantification : Analyze the diluted sample using a validated method like HPLC-UV or GC-MS to determine the exact concentration of spathulenol.[7]

• Data Reporting : The solubility is reported in standard units such as mg/mL or mol/L at the specified temperature.[7]

Diagram 1: Workflow for Shake-Flask Solubility Determination.

Related Methodologies and Workflows

Understanding solubility is often linked to the compound's stability in solution and its isolation from natural sources. The following workflows are relevant for professionals working with spathulenol.

Forced Degradation Study

To ensure that the analytical methods used for solubility are stability-indicating, forced degradation studies are performed. This involves subjecting spathulenol to stress conditions to produce its degradation products.[7]

Diagram 2: Workflow for a Forced Degradation Study.

Isolation and Purification Workflow

The solubility of spathulenol in non-polar and moderately polar solvents is exploited during its isolation from essential oils via column chromatography.[8]

Diagram 3: General Workflow for Spathulenol Isolation.

Spathulenol in Biological Systems: A Note on Signaling

The biological activity of spathulenol is a key driver of its research interest. Its anti-inflammatory effects, for instance, are linked to the inhibition of enzymes in the arachidonic acid metabolism pathway.[14] Understanding these pathways is crucial for developing therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. glpbio.com [glpbio.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. glpbio.com [glpbio.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Showing Compound Spathulenol (FDB015304) - FooDB [foodb.ca]
• 10. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 11. benchchem.com [benchchem.com]
• 12. Spathulenol - Cosmacon [cosmacon.de]
• 13. researchgate.net [researchgate.net]
• 14. researchtrend.net [researchtrend.net]

Spathulenol: An In-depth Technical Guide on its Immunomodulatory Effects on Lymphocytes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spathulenol, a tricyclic sesquiterpenoid alcohol found in various plant essential oils, has demonstrated notable immunomodulatory properties, particularly concerning its effects on lymphocytes. This technical guide provides a comprehensive overview of the current scientific understanding of spathulenol's impact on lymphocyte function. It details the compound's inhibitory effects on lymphocyte proliferation and its ability to induce apoptosis through a caspase-3 independent pathway. This document summarizes key quantitative data, provides detailed experimental protocols for assessing these effects, and visually represents the proposed signaling pathways through which spathulenol may exert its immunomodulatory actions. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of immunology, pharmacology, and drug development who are investigating the therapeutic potential of natural compounds.

Introduction

Lymphocytes, as the primary effector cells of the adaptive immune system, play a crucial role in orchestrating immune responses. Their activation, proliferation, and differentiation are tightly regulated processes. Dysregulation of lymphocyte function can lead to various pathological conditions, including autoimmune diseases and chronic inflammation. Consequently, there is significant interest in identifying and characterizing novel compounds that can modulate lymphocyte activity. Spathulenol, a natural sesquiterpenoid, has emerged as a promising candidate in this area. This guide will delve into the technical details of its immunomodulatory effects on these vital immune cells.

Quantitative Data on the Bioactivity of Spathulenol on Lymphocytes

The immunomodulatory activity of spathulenol on lymphocytes has been quantified in several key studies. The primary effects observed are the inhibition of lymphocyte proliferation and the induction of apoptosis. These findings are summarized in the table below for clear comparison.

Bioactivity	Cell Type	Assay	Parameter	Value	Reference
Inhibition of Proliferation	Activated human peripheral blood lymphocytes	Lymphocyte Proliferation Assay	IC50	85.4 ± 11.08 µg/mL	[1]
Induction of Apoptosis	Stimulated human peripheral blood lymphocytes	Flow Cytometry (Annexin V/PI)	IC50	77.2 ± 5.31 µg/mL	[1]
Cytokine Modulation	OVA-primed murine splenocytes	ELISA	IL-4 Inhibition	Slight inhibition at 50 µM	[2]

*Note: The spathulenol used in the primary studies was part of a concentrated fraction (62% purity) from Salvia mirzayanii.[1]

Core Immunomodulatory Effects on Lymphocytes

Inhibition of Lymphocyte Proliferation

Spathulenol has been shown to exert a potent inhibitory effect on the proliferation of activated lymphocytes.[1] This anti-proliferative capacity is a key aspect of its immunomodulatory potential, suggesting its utility in conditions characterized by excessive lymphocyte expansion. The mechanism underlying this inhibition is thought to be linked to the disruption of critical signaling pathways required for T-cell activation and cell cycle progression.

Induction of Caspase-3 Independent Apoptosis

A significant finding is that spathulenol induces apoptosis in activated lymphocytes through a pathway that appears to be independent of caspase-3.[1] Caspase-3 is a key executioner caspase in the classical apoptotic pathway. The observation that spathulenol's activity is independent of this enzyme suggests it may trigger an alternative, regulated cell death program. This could be particularly relevant for overcoming resistance to conventional apoptosis-inducing therapies that rely on caspase activation.

Proposed Signaling Pathways of Spathulenol in Lymphocytes

While the precise molecular targets of spathulenol are still under investigation, current evidence and studies on related sesquiterpenes suggest the involvement of key signaling pathways that govern lymphocyte activation, survival, and apoptosis.

Putative Inhibition of T-Cell Activation Signaling

T-cell activation is a complex process initiated by the T-cell receptor (TCR) and co-stimulatory signals, leading to the activation of downstream signaling cascades, including the NF-κB and MAPK pathways. Sesquiterpene lactones, a class of compounds structurally related to spathulenol, have been shown to inhibit TCR activation by blocking Ca2+ mobilization and ERK1/2 phosphorylation.[3] It is plausible that spathulenol interferes with these early activation events, thereby preventing lymphocyte proliferation.

Caption: Putative inhibition of T-cell activation pathways by Spathulenol.

Proposed Caspase-3 Independent Apoptosis Pathway

The induction of apoptosis in a caspase-3 independent manner suggests the activation of alternative cell death pathways. One such pathway involves the release of mitochondrial proteins like Apoptosis-Inducing Factor (AIF) and Endonuclease G (EndoG).[4][5] These factors can translocate to the nucleus and induce DNA fragmentation and chromatin condensation, leading to cell death. It is hypothesized that spathulenol may trigger mitochondrial outer membrane permeabilization (MOMP), leading to the release of these factors. Additionally, molecular docking studies have suggested that spathulenol can bind to the tumor suppressor protein p53, which could potentially activate downstream apoptotic pathways.[6]

Caption: Proposed caspase-3 independent apoptosis pathway induced by Spathulenol.

Detailed Experimental Protocols

To facilitate further research and validation of the immunomodulatory effects of spathulenol, this section provides detailed methodologies for the key experiments cited.

Lymphocyte Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of lymphocytes, which is proportional to their proliferation rate.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) or isolated lymphocytes

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Phytohemagglutinin (PHA) or other mitogens (e.g., anti-CD3/anti-CD28 antibodies)

• Spathulenol stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed lymphocytes at a density of 1 x 10^5 cells/well in a 96-well plate in a final volume of 100 µL of complete RPMI-1640 medium.

• Treatment: Add various concentrations of spathulenol to the wells. Include a vehicle control (solvent only).

• Stimulation: Add a mitogen (e.g., PHA at 5 µg/mL) to stimulate lymphocyte proliferation. Include unstimulated control wells.

• Incubation: Incubate the plate for 72 hours in a humidified incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of proliferation inhibition relative to the stimulated control. Determine the IC50 value.

Caption: Workflow for the MTT-based lymphocyte proliferation assay.

Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Lymphocytes treated with spathulenol as described above.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: After treatment, harvest the lymphocytes by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V- / PI-: Viable cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Caption: Workflow for apoptosis detection using Annexin V/PI staining.

Cytokine Production Measurement by ELISA

This assay quantifies the concentration of specific cytokines in the culture supernatant.

Materials:

• Supernatants from lymphocyte cultures treated with spathulenol.

• Cytokine-specific ELISA kit (e.g., for IL-2, IFN-γ, IL-4, TNF-α)

• Wash buffer

• Assay diluent

• Substrate solution

• Stop solution

• Microplate reader

Procedure:

• Plate Coating: Coat a 96-well plate with the capture antibody overnight at 4°C.

• Washing: Wash the plate several times with wash buffer.

• Blocking: Block the plate with a blocking buffer for 1-2 hours at room temperature.

• Sample Addition: Add standards and culture supernatants to the wells and incubate for 2 hours at room temperature.

• Washing: Wash the plate.

• Detection Antibody: Add the biotinylated detection antibody and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate.

• Enzyme Conjugate: Add streptavidin-horseradish peroxidase (HRP) and incubate for 20-30 minutes at room temperature in the dark.

• Washing: Wash the plate.

• Substrate Addition: Add the substrate solution and incubate until color develops.

• Stopping Reaction: Add the stop solution.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 450 nm).

• Data Analysis: Generate a standard curve and calculate the cytokine concentrations in the samples.

Conclusion and Future Directions

Spathulenol demonstrates significant immunomodulatory effects on lymphocytes, primarily through the inhibition of proliferation and the induction of caspase-3 independent apoptosis. The data presented in this guide provide a solid foundation for its further investigation as a potential therapeutic agent for immune-related disorders. Future research should focus on elucidating the precise molecular targets of spathulenol within the NF-κB and MAPK signaling pathways. A comprehensive analysis of its effects on a wider range of lymphocyte-derived cytokines is also warranted to fully understand its impact on the immune response. Furthermore, in vivo studies are necessary to validate these in vitro findings and to assess the therapeutic efficacy and safety profile of spathulenol in relevant disease models. The detailed protocols and conceptual frameworks provided herein are intended to facilitate these future research endeavors.

References

• 1. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Natural Sesquiterpene Lactones Arglabin, Grosheimin, Agracin, Parthenolide, and Estafiatin Inhibit T Cell Receptor (TCR) Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Endonuclease G is an apoptotic DNase when released from mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of AIF in caspase-dependent and caspase-independent cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Exploring the anticancer potential of traditional herbs from Tamil Nadu: a narrative review of ethnomedicinal insights and scientific evidence [frontiersin.org]

Spathulenol: A Sesquiterpene with Promising Anti-inflammatory Properties

A Technical Guide for Researchers and Drug Development Professionals

Introduction: Spathulenol, a tricyclic sesquiterpenoid alcohol, is a natural compound found in the essential oils of numerous plants. It has garnered significant scientific interest for its diverse pharmacological activities, including notable anti-inflammatory effects. This technical guide provides a comprehensive overview of the anti-inflammatory properties of spathulenol, detailing its mechanisms of action, summarizing key quantitative data, and outlining relevant experimental protocols. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Mechanisms of Anti-inflammatory Action

Spathulenol exerts its anti-inflammatory effects through multiple mechanisms, primarily by inhibiting key enzymes and modulating critical signaling pathways involved in the inflammatory cascade.

Inhibition of Pro-inflammatory Enzymes

Spathulenol has been shown to directly inhibit the activity of several enzymes that play a crucial role in the synthesis of inflammatory mediators.

• Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition: Spathulenol demonstrates inhibitory activity against both COX-1 and COX-2 enzymes, which are responsible for the conversion of arachidonic acid into prostaglandins, key mediators of pain and inflammation.[1] Additionally, it inhibits the lipoxygenase (LOX) pathway, thereby reducing the production of leukotrienes, another class of inflammatory molecules.[1] Kinetic studies suggest that spathulenol acts as a non-competitive inhibitor of both COX and LOX enzymes.[2]

• Proteinase Inhibition: Spathulenol has been observed to inhibit proteinases, enzymes that are released during inflammatory processes and contribute to tissue damage.[2]

Modulation of Inflammatory Signaling Pathways

While direct mechanistic studies on spathulenol are still emerging, evidence suggests its involvement in modulating key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. Essential oils rich in spathulenol have been shown to inhibit the translocation of the NF-κB p65 subunit to the nucleus.[3]

Other Anti-inflammatory Mechanisms

• Inhibition of Protein Denaturation: Inflammation can lead to the denaturation of proteins. Spathulenol has been shown to inhibit heat-induced albumin denaturation, suggesting a mechanism for its protective effects in inflammatory conditions like arthritis.[2]

• Hemolysis Inhibition: Spathulenol exhibits the ability to inhibit the hemolysis of human red blood cells, indicating a membrane-stabilizing effect that can be beneficial in inflammatory conditions.[2]

• Nitric Oxide (NO) Inhibition: While not extensively detailed for spathulenol alone, essential oils containing spathulenol have demonstrated the ability to inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages.[4] Overproduction of NO is a hallmark of inflammation.

Quantitative Data on Anti-inflammatory Activities

The following tables summarize the key quantitative data from in vitro and in vivo studies on the anti-inflammatory effects of spathulenol.

Table 1: In Vitro Anti-inflammatory Activity of Spathulenol

Assay	IC50 (µg/mL)	Inhibition Range (%)	Reference
COX-1 Inhibition	-	-	[1]
COX-2 Inhibition	-	29.6 - 43.4	[1]
Lipoxygenase (LOX) Inhibition	32.63	26.3 - 41.2	[1]
Proteinase Inhibition	59.35	32.6 - 43.9	[2]
Protein Denaturation Inhibition	52.28	46.2 - 71.4	[2]
Hemolysis Inhibition	72.63	17.11 - 29.92	[2]
Nitric Oxide (NO) Production Inhibition	19.48 (Essential Oil)	-	[4]

Table 2: In Vivo Anti-inflammatory Activity of Spathulenol

Model	Dosage	Effect	Maximal Inhibition (%)	Reference
Carrageenan-induced Paw Edema	10 mg/kg (oral)	Reduced edema	-	[5][6]
Freund's Complete Adjuvant (CFA) Model	10 mg/kg (oral) for 21 days	Inhibited mechanical hyperalgesia, cold response, edema, and myeloperoxidase activity	85.00 (edema)	[6][7]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of anti-inflammatory properties. Below are protocols for key experiments cited in the literature.

In Vitro Assays

1. Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition Assay

• Principle: This assay measures the ability of a compound to inhibit the enzymatic activity of COX-1, COX-2, and LOX.

• Methodology:

  • Prepare reaction mixtures containing the respective enzyme (COX-1, COX-2, or LOX), a substrate (e.g., arachidonic acid), and various concentrations of spathulenol or a reference inhibitor (e.g., indomethacin, diclofenac).

  • Incubate the mixtures at 37°C for a specified time.

  • Stop the reaction and measure the product formation (e.g., prostaglandins for COX, leukotrienes for LOX) using appropriate methods such as spectrophotometry, fluorometry, or enzyme-linked immunosorbent assay (ELISA).

  • Calculate the percentage of inhibition and determine the IC50 value.[1]

2. Protein Denaturation Inhibition Assay

• Principle: This assay assesses the ability of a compound to prevent the heat-induced denaturation of a protein, typically bovine serum albumin (BSA) or egg albumin.

• Methodology:

  • Prepare a reaction mixture containing a solution of BSA or egg albumin and various concentrations of spathulenol.

  • Incubate the mixture at a physiological pH (e.g., 6.3) at 37°C for 20 minutes.

  • Induce denaturation by heating at 51°C for 20 minutes.

  • After cooling, measure the turbidity of the solution spectrophotometrically at 660 nm.

  • Calculate the percentage of inhibition of protein denaturation.[2]

3. Nitric Oxide (NO) Production Inhibition Assay in Macrophages

• Principle: This assay measures the inhibition of NO production in macrophage cells (e.g., RAW 264.7) stimulated with an inflammatory agent like lipopolysaccharide (LPS).

• Methodology:

  • Culture RAW 264.7 macrophage cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of spathulenol for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

  • Measure the concentration of nitrite (a stable metabolite of NO) in the culture supernatant using the Griess reagent.

  • Determine the percentage of NO production inhibition and the IC50 value.[4]

In Vivo Assays

1. Carrageenan-Induced Paw Edema in Rodents

• Principle: This is a widely used model of acute inflammation. Injection of carrageenan into the paw induces a local inflammatory response characterized by edema.

• Methodology:

  • Administer spathulenol (e.g., 10 mg/kg, orally) or a vehicle control to rodents (rats or mice).

  • After a set time (e.g., 1 hour), inject a 1% solution of carrageenan into the subplantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

  • Calculate the percentage of edema inhibition compared to the control group.[5][6]

2. Freund's Complete Adjuvant (CFA)-Induced Arthritis in Rodents

• Principle: This model is used to induce a more chronic inflammatory state, mimicking aspects of rheumatoid arthritis.

• Methodology:

  • Induce arthritis by injecting CFA into the subplantar region of the right hind paw of rodents.

  • Administer spathulenol (e.g., 10 mg/kg, orally) daily for a prolonged period (e.g., 21 days).

  • Monitor various parameters throughout the study, including:

    • Paw volume (edema)

    • Mechanical hyperalgesia (pain sensitivity)

    • Cold response

  • At the end of the study, collect tissues for further analysis, such as myeloperoxidase (MPO) activity to quantify neutrophil infiltration.

  • Evaluate the inhibitory effects of spathulenol on these parameters compared to a control group.[6][7]

Conclusion

Spathulenol demonstrates significant anti-inflammatory potential through a multi-targeted approach, including the inhibition of key pro-inflammatory enzymes and the modulation of critical signaling pathways. The quantitative data from both in vitro and in vivo studies provide a strong foundation for its further investigation as a potential therapeutic agent for inflammatory diseases. The detailed experimental protocols outlined in this guide offer a practical framework for researchers to build upon and further elucidate the precise mechanisms of action of this promising natural compound. Further research focusing on its effects on the NF-κB and MAPK signaling pathways is warranted to fully understand its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchtrend.net [researchtrend.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Sesquiterpenes from Jasonia glutinosa: in vitro anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. In vitro antiinflammatory activity of a new sesquiterpene lactone isolated from Siegesbeckia glabrescens - PubMed [pubmed.ncbi.nlm.nih.gov]

Spathulenol: A Potential Antifungal Agent Against Candida Species

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Candida species are a significant cause of opportunistic fungal infections in humans, ranging from superficial mucosal infections to life-threatening systemic candidiasis. The rise of drug-resistant Candida strains necessitates the discovery and development of novel antifungal agents. Spathulenol, a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plants, has emerged as a compound of interest due to the recognized antifungal properties of the essential oils in which it is a prominent component. This technical guide provides a comprehensive overview of the current state of knowledge regarding the antifungal activity of spathulenol against Candida species, intended for researchers, scientists, and professionals in the field of drug development. While direct studies on isolated spathulenol are limited, this document consolidates available data from research on spathulenol-rich essential oils to infer its potential and guide future research.

Antifungal Activity of Spathulenol-Containing Essential Oils

Direct quantitative data on the antifungal activity of pure, isolated spathulenol against Candida species is not extensively available in peer-reviewed literature. However, numerous studies have demonstrated the potent anti-Candida effects of essential oils in which spathulenol is a major constituent. The data presented in the following tables are for the entire essential oils, and the activity is likely a result of the synergistic or additive effects of their various components, including spathulenol.

Table 1: Minimum Inhibitory Concentration (MIC) of Spathulenol-Rich Essential Oils against Candida Species

Plant Source of Essential Oil	Spathulenol Content (%)	Candida Species	MIC (µg/mL)	Reference
Anaxagorea dolichocarpa	29.88	C. famata	0.019 (µL/mL)	[1]
Duguetia echinophora	12.30	C. famata	0.07 (µL/mL)	[1]
Xylopia emarginata	13.8	C. famata	0.019 (µL/mL)	[1]
Solidago chilensis (leaves)	26.09	C. krusei	1.95 - 62.5	[2]
Solidago chilensis (leaves)	26.09	C. parapsilosis	1.95 - 62.5	[2]
Myroxylon peruiferum	Major Component	C. albicans, C. tropicalis, C. parapsilosis, C. glabrata, C. krusei	625 - 1250 (µL/mL)	[3][4]
Annona vepretorum	11.4	C. albicans	5000	[5]
Annona vepretorum	11.4	C. tropicalis	100	[5]

Table 2: Minimum Fungicidal Concentration (MFC) of Spathulenol-Rich Essential Oils against Candida Species

Plant Source of Essential Oil	Spathulenol Content (%)	Candida Species	MFC (µg/mL)	Reference
Solidago chilensis (leaves)	26.09	C. krusei	1.95 - 62.5	[2]
Solidago chilensis (leaves)	26.09	C. parapsilosis	1.95 - 62.5	[2]
Myroxylon peruiferum	Major Component	C. albicans, C. tropicalis, C. parapsilosis, C. glabrata, C. krusei	625 - 2500 (µL/mL)	[3][4]
Duguetia echinophora	12.30	C. tropicalis	2500 (µL/mL)	[1]
Xylopia frutescens	Not specified	C. krusei	2500 (µL/mL)	[1]
Xylopia emarginata	13.8	C. auris	5000 (µL/mL)	[1]

Putative Mechanism of Action

The precise mechanism by which spathulenol exerts its antifungal activity against Candida species has not been elucidated. However, based on the known mechanisms of terpenoids and essential oils, it is hypothesized that spathulenol may act on the fungal cell membrane and interfere with ergosterol biosynthesis.

Disruption of Fungal Cell Membrane

Terpenoids, due to their lipophilic nature, can accumulate in the phospholipid bilayer of the fungal cell membrane. This can lead to a loss of membrane integrity, increased permeability, and leakage of essential intracellular components, ultimately resulting in cell death.

Inhibition of Ergosterol Biosynthesis

Ergosterol is a vital component of the fungal cell membrane, and its biosynthesis pathway is a common target for antifungal drugs. It is plausible that spathulenol could inhibit one or more enzymes involved in this pathway, leading to the depletion of ergosterol and the accumulation of toxic sterol intermediates. This would disrupt membrane function and inhibit fungal growth.

References

• 1. Frontiers | Exploring the anticancer potential of traditional herbs from Tamil Nadu: a narrative review of ethnomedicinal insights and scientific evidence [frontiersin.org]
• 2. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. Frontiers | Insights into the role of sterol metabolism in antifungal drug resistance: a mini-review [frontiersin.org]
• 5. mdpi.com [mdpi.com]

The Antimicrobial Spectrum of Spathulenol: A Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the antimicrobial spectrum of activity for the sesquiterpenoid alcohol, Spathulenol. Spathulenol is a natural compound found in the essential oils of a variety of plants and has demonstrated a range of biological activities, including antimicrobial effects against bacteria and fungi.[1] This document consolidates available quantitative data, details common experimental methodologies, and visualizes key workflows to serve as a resource for ongoing research and development in the field of novel antimicrobial agents.

Quantitative Antimicrobial Activity of Spathulenol

The antimicrobial efficacy of a compound is primarily determined by its Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible growth of a microorganism, and the Minimum Bactericidal Concentration (MBC), the lowest concentration that results in microbial death. The following tables summarize the available quantitative data for the antimicrobial activity of Spathulenol. It is important to note that much of the existing research has evaluated Spathulenol as a component of essential oils, rather than as an isolated compound.

Table 1: Antibacterial Activity of Spathulenol

Microorganism	Strain	Method	Concentration (µg/mL)	Result	Reference
Staphylococcus aureus	Not Specified	Not Specified	~1000	MIC	[2]
Bacillus subtilis	Not Specified	Not Specified	350	MIC	[2]
Bacillus cereus	Not Specified	Not Specified	0.5-1 µL/mL	MIC	[2]
Shigella bogdii	Not Specified	Not Specified	0.5-1 µL/mL	MIC	[2]
Streptococcus pyogenes	Not Specified	Agar Diffusion	Not Specified	~17.67 mm inhibition zone (from essential oil with Spathulenol)	[3]
Mycobacterium tuberculosis	Not Specified	REMA method	Not Specified	Moderate activity	[4]

Table 2: Antifungal Activity of Spathulenol

Microorganism	Strain	Method	Concentration (µg/mL)	Result	Reference
Aspergillus niger	Not Specified	Not Specified	Not Specified	Activity noted in essential oils	[5]
Candida albicans	Not Specified	Not Specified	Not Specified	Activity noted in essential oils	[6]

Note: Data for pure Spathulenol is limited. Much of the available information pertains to essential oils where Spathulenol is a major component. The concentrations and results should be interpreted in this context.

Experimental Protocols for Antimicrobial Susceptibility Testing

The following are detailed methodologies for two standard assays used to determine the antimicrobial activity of compounds like Spathulenol.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a widely used technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.[2]

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the target microorganism. The plates are incubated under controlled conditions, and the MIC is determined as the lowest concentration of the compound that prevents visible microbial growth.[2]

Detailed Protocol:

• Preparation of Test Compound Stock Solution: Dissolve Spathulenol in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a known high concentration.[2]

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to all wells of a 96-well plate.[2]

  • Add 100 µL of the Spathulenol stock solution to the first well of each row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well containing the compound.[2]

• Inoculum Preparation:

  • Culture the target microorganism on an appropriate agar plate.

  • Prepare a suspension of the microorganism in sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).[2]

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[2]

• Inoculation: Add 100 µL of the standardized inoculum to each well, including a positive control (broth and inoculum) and a negative control (broth only).[2]

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C for bacteria, 30-35°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours for fungi).[2]

• Reading of Results: Visually inspect the plates for turbidity. The MIC is the lowest concentration of Spathulenol at which there is no visible growth. Results can also be quantified using a microplate reader.[2]

Agar Disk Diffusion Method

This method is a qualitative or semi-quantitative test to assess the susceptibility of a microorganism to an antimicrobial agent.[2]

Principle: A standardized inoculum of the target microorganism is spread evenly over an agar plate. A paper disk impregnated with a known concentration of the test compound is placed on the agar surface. During incubation, the compound diffuses into the agar, creating a concentration gradient. If the microorganism is susceptible, a clear zone of no growth, known as the zone of inhibition, will appear around the disk. The diameter of this zone is proportional to the susceptibility of the microorganism.[2]

Detailed Protocol:

• Preparation of Agar Plates: Prepare and sterilize an appropriate agar medium (e.g., Mueller-Hinton Agar) and pour it into sterile Petri dishes to a uniform depth of about 4 mm. Allow the agar to solidify.[2]

• Inoculum Preparation: Prepare a standardized inoculum of the target microorganism as described for the broth microdilution method (0.5 McFarland standard).[2]

• Inoculation of Agar Plates: Dip a sterile cotton swab into the standardized inoculum and remove excess liquid. Swab the entire surface of the agar plate evenly in three directions to ensure a confluent lawn of growth.[2]

• Application of Disks:

  • Sterilize paper disks (typically 6 mm in diameter).

  • Impregnate the sterile disks with a known concentration of the Spathulenol solution.

  • Using sterile forceps, place the impregnated disks onto the inoculated agar surface.[2]

• Incubation: Invert the plates and incubate them under the same conditions as for the broth microdilution method.[2]

• Reading of Results: After incubation, measure the diameter of the zone of inhibition (including the disk) in millimeters.[2]

Visualizing Experimental Workflows

Broth Microdilution Workflow

Caption: Workflow for MIC determination using the broth microdilution method.

Agar Disk Diffusion Workflow

Caption: Workflow for the agar disk diffusion susceptibility test.

Potential Mechanism of Action

While the precise antimicrobial mechanism of Spathulenol is not yet fully elucidated, preliminary in-silico studies suggest a potential mode of action. Molecular docking analyses have indicated that Spathulenol may act as an inhibitor of bacterial DNA gyrase B.[5] DNA gyrase is a type II topoisomerase essential for bacterial DNA replication and transcription, making it a validated target for antibacterial agents.[7][8] By binding to the ATP-binding pocket of the Gyrase B subunit, Spathulenol could potentially disrupt these vital cellular processes, leading to bacterial cell death.[5]

References

• 1. Antimicrobial Properties of Plant Essential Oils against Human Pathogens and Their Mode of Action: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. journals.plos.org [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. DNA gyrase inhibitors: Progress and synthesis of potent compounds as antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Friend or Foe: Protein Inhibitors of DNA Gyrase - PubMed [pubmed.ncbi.nlm.nih.gov]

Spathulenol as a Potential Chemotherapy Adjuvant: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Multidrug resistance (MDR) remains a primary obstacle to successful cancer chemotherapy. A key mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp or ABCB1), which actively efflux chemotherapeutic agents from cancer cells, reducing their intracellular concentration and efficacy. Spathulenol, a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plants, has emerged as a promising candidate for a chemotherapy adjuvant.[1][2][3] This document provides a technical overview of the existing research on spathulenol, focusing on its mechanisms of action, potential as an MDR reversal agent, and cytotoxic properties. Detailed experimental protocols and visual representations of key pathways and workflows are included to facilitate further research and development.

Core Mechanisms of Action

Spathulenol exhibits a multi-faceted mechanism of action that contributes to its potential as an anticancer agent and chemotherapy adjuvant. Its activity is primarily centered on the induction of apoptosis, modulation of critical signaling pathways, and the reversal of multidrug resistance.

Induction of Apoptosis

Evidence suggests that spathulenol's cytotoxic effects against cancer cells are mediated, at least in part, by the induction of apoptosis, or programmed cell death.[4][5] Studies have shown that spathulenol treatment can lead to an increase in apoptotic cells, as demonstrated by flow cytometry analysis using Annexin V and propidium iodide staining.[6] Molecular docking studies further suggest a potential interaction between spathulenol and the tumor suppressor protein p53, which could activate downstream apoptotic pathways.[4][7] Another study noted that spathulenol could induce apoptosis in activated lymphocytes, possibly through a caspase-3 independent pathway.[4][6]

Modulation of Signaling Pathways

Spathulenol is believed to interfere with multiple signaling cascades involved in tumorigenesis.[1] Preliminary research indicates a potential role in the modulation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated protein kinase) signaling pathways, both of which are crucial for cancer cell proliferation, survival, and inflammation.[4] By inhibiting these pathways, spathulenol may reduce the production of pro-inflammatory mediators and suppress cancer cell growth.

Caption: Proposed mechanisms of spathulenol's anticancer activity.

Reversal of Multidrug Resistance (MDR)

A significant aspect of spathulenol's potential as a chemotherapy adjuvant is its ability to inhibit the human ABCB1 (P-gp) efflux pump.[1][8] This protein is a primary driver of MDR in cancer cells, actively removing a wide range of chemotherapy drugs.

By inhibiting P-gp, spathulenol can increase the intracellular accumulation and retention of co-administered chemotherapeutic agents, thereby restoring their cytotoxicity in resistant cells.[1] This has been demonstrated in studies using L5178 mouse T-cell lymphoma cells that overexpress the ABCB1 pump. In these cells, spathulenol significantly promoted the accumulation of rhodamine 123, a known substrate of ABCB1.[1] This suggests that spathulenol could be used in combination chemotherapy to overcome MDR in cancers where P-gp is overexpressed.[1][2]

Caption: Spathulenol's inhibition of P-glycoprotein to reverse MDR.

Quantitative Data: Cytotoxicity

Spathulenol has demonstrated cytotoxic and antiproliferative effects across various cancer cell lines. However, its cytotoxicity is often moderate, which is a desirable characteristic for an MDR adjuvant, as it can inhibit the efflux pump at concentrations that are not highly toxic to normal cells.[1]

Cell Line	Cancer Type	Assay	Endpoint	Result	Reference
MCF-7	Breast Cancer	Not Specified	IC50	5.38 ± 0.20 µg/mL	[1]
PC-3	Prostate Cancer	Not Specified	IC50	2.25 ± 0.28 µg/mL	[1]
L5178 (MDR)	Mouse T-cell Lymphoma	Not Specified	IC50	> 6 µM	[1]
K-562	Leukemia	Sulforhodamine B	TGI	0.64 µg/mL	[9]
SCC9	Oral Cancer	MTT	IC50	113.95 µg/mL**	[7]
OVCAR-3	Ovarian Cancer	Not Specified	IC50	Value presented but not specified	[4]
Activated Lymphocytes	N/A	Proliferation	IC50	85.4 ± 11.08 µg/mL	[4][6]
Activated Lymphocytes	N/A	Apoptosis	IC50	77.2 ± 5.31 µg/mL	[4][6]
Result for a volatile oil with spathulenol as the major component (12.56%). TGI = Total Growth Inhibition.
**Result for an essential oil containing spathulenol.
***Result for a fraction containing 62% spathulenol.

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[4][5]

• Cell Seeding: Plate cancer cells in a 96-well flat-bottom plate at a predetermined optimal density and incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[5]

• Compound Preparation: Prepare a concentrated stock solution of spathulenol in a suitable solvent like DMSO.[5] Perform serial dilutions in a culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is consistent and non-toxic (typically <0.5%).[5]

• Treatment: Remove the medium from the wells and add the medium containing various concentrations of spathulenol. Include a vehicle control (medium with solvent only) and a negative control (untreated cells).[5]

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.[4]

• Solubilization: Add a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[5]

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.[5]

• Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

MDR Reversal Assessment: Rhodamine 123 Accumulation Assay

This flow cytometry-based assay measures the intracellular accumulation of rhodamine 123, a fluorescent substrate of the P-gp pump, to assess the inhibitory activity of a compound on P-gp.[1]

• Cell Lines: Use a pair of cell lines: a parental drug-sensitive line (e.g., L5178 PAR) and a subline engineered to overexpress P-gp (e.g., L5178 MDR).[1]

• Cell Preparation: Harvest and suspend cells in a suitable buffer or medium.

• Treatment: Incubate the cells with spathulenol at various concentrations (or a known P-gp inhibitor as a positive control) for a defined period.

• Substrate Addition: Add rhodamine 123 to the cell suspension and incubate to allow for uptake and efflux.

• Washing: Wash the cells with a cold buffer to remove extracellular rhodamine 123.

• Data Acquisition: Analyze the intracellular fluorescence of the cell population using a flow cytometer.

• Analysis: Compare the fluorescence intensity of the MDR cells treated with spathulenol to that of untreated MDR cells and the parental cell line. An increase in fluorescence in the treated MDR cells indicates inhibition of the P-gp pump and intracellular accumulation of rhodamine 123.[1]

Conclusion and Future Directions

Spathulenol presents a compelling profile as a potential chemotherapy adjuvant. Its ability to inhibit the P-gp efflux pump at non-toxic concentrations is its most significant attribute for this application, suggesting it could resensitize resistant tumors to conventional chemotherapeutic agents.[1] Furthermore, its pro-apoptotic and signaling pathway-modulating activities may provide synergistic anticancer effects.[4]

While preliminary data is promising, further research is required.[4] In vivo studies are essential to validate the efficacy and safety of spathulenol in combination chemotherapy regimens.[1] Elucidating the specific molecular targets within the NF-κB and MAPK signaling pathways will provide a more complete understanding of its mechanism of action.[4] Continued investigation into spathulenol could lead to the development of novel therapeutic strategies to combat multidrug resistance and improve outcomes for cancer patients.

References

• 1. researchgate.net [researchgate.net]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring the Potent Anticancer Activity of Essential Oils and Their Bioactive Compounds: Mechanisms and Prospects for Future Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Spathulenol from Plant Material Using Hydrodistillation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plants.[1] It has garnered significant scientific interest due to its diverse pharmacological properties, including anti-inflammatory, antimicrobial, anticancer, and immunomodulatory activities.[2][3][4] These biological activities make spathulenol a promising candidate for further investigation in drug discovery and development.[2] Hydrodistillation is a traditional and widely used method for extracting essential oils from plant materials.[5][6] This technique involves the co-distillation of plant material with water, offering a simple and effective means to isolate volatile compounds like spathulenol.[7] These application notes provide detailed protocols and quantitative data for the extraction of spathulenol from various plant sources using hydrodistillation.

Data Presentation: Spathulenol Content and Essential Oil Yield

The yield of essential oil and the concentration of spathulenol can vary significantly depending on the plant species, the part of the plant used, geographical origin, and the extraction conditions.[6] Below is a summary of quantitative data from various studies.

Plant Species	Plant Part	Essential Oil Yield (% w/w)	Spathulenol Content (%)	Reference
Moluccella aucheri	Dried Aerial Parts	0.1	63.3	[8][9]
Stevia rebaudiana	Leaf	Not Specified	14.9	[8][10]
Jatropha gossypifolia	Not Specified	0.21 ± 0.09	3.63	[11]
Anaxagorea dolichocarpa	Leaves	Not Specified	29.88	[12]
Syzygiella rubricaulis	Not Specified	Not Specified	6.835	[13]
Stachys germanica	Aerial Parts	0.05	<2	[14]
Campomanesia adamantium	Leaves	Not Specified	11.50 - 20.66	[15]
Acronychia pedunculata	Leaves	Not Specified	Major Component	[3]
Salvia mirzayanii	Not Specified	Not Specified	Major Component	[4][16]
Patchouli (Pogostemon cablin)	Not Specified	Not Specified	Present	[17]

Experimental Protocols

Protocol 1: Hydrodistillation of Spathulenol from Moluccella aucheri

This protocol is adapted from the methodology described for the extraction of essential oil from Moluccella aucheri, which is particularly rich in spathulenol.[8][18]

Materials and Equipment:

• Dried aerial parts of Moluccella aucheri (100 g), coarsely powdered[10][18]

• Clevenger-type apparatus[18]

• Heating mantle[18]

• Distilled water[18]

• Anhydrous sodium sulfate[18]

• Sealed amber vials for storage[18]

• Grinder or mill

• Analytical balance

Procedure:

• Plant Material Preparation: Weigh 100 g of the dried, powdered aerial parts of Moluccella aucheri.[18] Grinding the plant material to a suitable particle size increases the surface area for extraction.[18]

• Apparatus Setup: Place the powdered plant material into the flask of the Clevenger-type apparatus. Add a sufficient amount of distilled water to completely immerse the material.[7][18]

• Hydrodistillation: Assemble the Clevenger apparatus and begin heating the flask using a heating mantle.[18] The temperature should be maintained at the boiling point of water (100°C at standard pressure).[6]

• Extraction Duration: Continue the hydrodistillation for 3 hours.[8][18] The optimal extraction time can vary depending on the plant material and should be determined empirically for new sources.[18][19]

• Oil Collection: After 3 hours, turn off the heating mantle and allow the apparatus to cool. The essential oil will have collected in the calibrated tube of the Clevenger apparatus, separated from the aqueous layer (hydrosol).[5][18] Carefully collect the essential oil layer.[10]

• Drying and Storage: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.[8][18] Store the dried essential oil in a sealed amber vial at 4°C until further analysis.[18]

Protocol 2: Quantification of Spathulenol using Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard analytical technique for identifying and quantifying volatile compounds like spathulenol in essential oils.[1]

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)[1][8]

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)[8]

• Helium (carrier gas)[8]

• Spathulenol reference standard

• Hexane (or other suitable solvent)[1]

• Microsyringe

Procedure:

• Standard Preparation: Prepare a series of standard solutions of spathulenol in hexane at known concentrations to generate a calibration curve.[1]

• Sample Preparation: Dilute the extracted essential oil in hexane to a concentration that falls within the range of the calibration curve.[1]

• GC-MS Analysis:

  • Injection: Inject 1 µL of the diluted sample into the GC injector.[8][11]

  • GC Conditions:

    • Injector Temperature: 280°C[11]

    • Oven Temperature Program: Start at 60°C, hold for a few minutes, then ramp up to 240-250°C at a rate of 3-5°C/min.[1][8]

    • Carrier Gas Flow Rate: Set to a constant flow of approximately 1 mL/min.[1][8]

  • MS Conditions:

    • Ion Source Temperature: 220-280°C[11]

    • Ionization Mode: Electron Impact (EI) at 70 eV[8]

    • Mass Range: Scan from m/z 35 to 500.[11]

• Data Analysis:

  • Identification: Identify the spathulenol peak in the sample chromatogram by comparing its retention time and mass spectrum with the reference standard and spectral libraries.[1]

  • Quantification: Calculate the concentration of spathulenol in the sample by using the calibration curve generated from the standard solutions.[1]

Mandatory Visualizations

Caption: Experimental workflow for spathulenol extraction and analysis.

Caption: Proposed signaling pathways for spathulenol's biological activity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchtrend.net [researchtrend.net]
• 4. researchgate.net [researchgate.net]
• 5. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 6. Extraction of essential oils by hydrodistillation of four aromatic species: Conditioning, extraction conditions, yield and chemical composition [scielo.org.pe]
• 7. vriaroma.com [vriaroma.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Exploring the chemical composition, in vitro and in silico study of the anticandidal properties of annonaceae species essential oils from the Amazon | PLOS One [journals.plos.org]
• 13. mdpi.com [mdpi.com]
• 14. Chemical Composition and Future Perspectives of Essential Oil Obtained from a Wild Population of Stachys germanica L. Distributed in the Balkan Mountains in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scielo.br [scielo.br]
• 16. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.aip.org [pubs.aip.org]
• 18. benchchem.com [benchchem.com]
• 19. Effects of Harvest Time and Hydrodistillation Time on Yield, Composition, and Antioxidant Activity of Mint Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation and Purification of Spathulenol by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of a variety of plants.[1][2] This natural compound has garnered significant scientific interest due to its diverse and potent biological activities, including antimicrobial, anti-inflammatory, anticancer, and immunomodulatory effects.[2][3] These properties make Spathulenol a promising candidate for further investigation in drug discovery and development.[2] This document provides detailed protocols for the extraction of essential oils containing Spathulenol and its subsequent purification using column chromatography. It also summarizes its key physicochemical properties and biological activities.

Data Presentation

Table 1: Physicochemical Properties of Spathulenol

Property	Value
Molecular Formula	C₁₅H₂₄O[4]
Molecular Weight	220.35 g/mol [4]
Appearance	Colorless to pale yellow clear liquid (estimated)[5]
Boiling Point	296.00 to 298.00 °C @ 760.00 mm Hg[4][5]
Flash Point	255.00 °F (123.89 °C)[5]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.[6]
CAS Number	6750-60-3[4]

Table 2: Chromatographic Data for Spathulenol Purification

Parameter	Value/Description
Stationary Phase	Silica gel (60-120 mesh)[1]
Mobile Phase	n-hexane and ethyl acetate in a stepwise gradient[1]
Elution Gradient	Start with 100% n-hexane, gradually increasing the polarity by introducing ethyl acetate (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate)[1]
Monitoring Technique	Thin Layer Chromatography (TLC)[1]

Experimental Protocols

Protocol 1: Extraction of Essential Oil by Hydrodistillation

This protocol describes the extraction of essential oils containing Spathulenol from plant material using a Clevenger-type apparatus.[1]

Materials and Equipment:

• Dried and coarsely powdered plant material (e.g., aerial parts of Moluccella aucheri)[1][7]

• Clevenger-type apparatus[1]

• 2-liter flask[1]

• Distilled water[1]

• Heating mantle

• Anhydrous sodium sulfate[8]

• Sealed amber vial[8]

Procedure:

• Preparation of Plant Material: Air-dry the collected plant parts in a shaded, well-ventilated area until they are brittle. Grind the dried material into a coarse powder.[1]

• Apparatus Setup: Place approximately 100 g of the dried, powdered plant material into a 2-liter flask of a Clevenger-type apparatus.[1] Add enough distilled water to fully submerge the material.[1]

• Hydrodistillation: Heat the flask for approximately 3 hours to carry out the hydrodistillation process.[7]

• Oil Collection: After the distillation is complete, allow the apparatus to cool. Carefully collect the separated essential oil layer.[1]

• Drying and Storage: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water. Store the final essential oil in a sealed amber vial at 4°C in the dark.[1][8]

Protocol 2: Isolation of Spathulenol by Column Chromatography

This protocol details the purification of Spathulenol from the crude essential oil using silica gel column chromatography.[1]

Materials and Equipment:

• Crude essential oil containing Spathulenol

• Glass chromatography column

• Silica gel (60-120 mesh)[1]

• n-hexane[1]

• Ethyl acetate[1]

• Beakers or test tubes for fraction collection

• Thin Layer Chromatography (TLC) plates and chamber

• Rotary evaporator[1]

Procedure:

• Column Preparation: Prepare a slurry of silica gel in n-hexane. Pour the slurry into the glass column and allow it to pack under gravity, ensuring there are no air bubbles. Add a small layer of sand on top of the silica gel to prevent disturbance during sample loading.[9]

• Sample Loading: Dissolve a known quantity of the crude essential oil in a minimal amount of n-hexane. In a separate beaker, add a small amount of silica gel and adsorb the dissolved oil onto it. Once the solvent has evaporated, carefully load the dried, adsorbed sample onto the top of the prepared column.[1]

• Elution: Begin the elution process with 100% n-hexane as the mobile phase.[1] Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate).[1]

• Fraction Collection: Collect the eluate in sequential fractions in separate test tubes or beakers.[1]

• Monitoring: Monitor the separation process by spotting the collected fractions on TLC plates.[1] Develop the TLC plates in a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to identify the fractions containing Spathulenol.

• Combining Fractions: Combine the fractions that show a pure spot corresponding to Spathulenol on the TLC plate.[1]

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the isolated Spathulenol.[1]

Visualizations

Caption: Workflow for the extraction and purification of Spathulenol.

Caption: Proposed immunomodulatory signaling pathway of Spathulenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 6. Spathulenol | CAS:6750-60-3 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. benchchem.com [benchchem.com]
• 9. web.uvic.ca [web.uvic.ca]

Application Notes and Protocols for the Identification and Quantification of Spathulenol by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spathulenol is a tricyclic sesquiterpenoid alcohol ubiquitously found in the essential oils of a wide variety of plants.[1] Its presence is of significant interest to researchers in phytochemistry, pharmacology, and drug development due to its potential biological activities.[1] Gas Chromatography-Mass Spectrometry (GC-MS) stands as the definitive analytical technique for the analysis of volatile and semi-volatile compounds like spathulenol, offering high resolution and sensitivity indispensable for accurate identification and quantification.[1]

These application notes provide a comprehensive protocol for the qualitative and quantitative analysis of spathulenol using GC-MS, aimed at ensuring reliable and reproducible results for researchers and professionals in the field.

Experimental Protocols

Sample Preparation

The method of sample preparation is critical and is contingent on the sample matrix.

For Essential Oils:

• Accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask.[1]

• Dissolve the oil in a suitable solvent, such as hexane or methanol, and dilute to the mark.[2][3]

• For quantitative analysis, prepare a series of standard solutions of spathulenol in the same solvent to generate a calibration curve.[2]

• Transfer an aliquot of the diluted sample and each standard solution into 2 mL autosampler vials for GC-MS analysis.[1]

For Plant Material (e.g., leaves, flowers):

• Dry the plant material at a temperature that minimizes the loss of volatile compounds (e.g., 40°C) until a constant weight is achieved.[1][4]

• Grind the dried plant material into a fine powder.[4]

• Extract the essential oil through hydrodistillation using a Clevenger-type apparatus for approximately 3 hours.[4][5]

• Alternatively, solvent extraction using a Soxhlet apparatus with a suitable solvent like hexane or ethanol can be performed.[1]

• Collect the essential oil and dry it over anhydrous sodium sulfate to remove any residual water.[2]

• Store the dried essential oil in a sealed, amber vial at 4°C until analysis.[2]

• Prepare the extracted oil for GC-MS analysis as described for essential oils.

GC-MS Analysis

The following parameters are recommended for the analysis of spathulenol. Optimization may be necessary depending on the specific instrument and sample matrix.

• Gas Chromatograph: Coupled with a Mass Spectrometer (GC-MS).[2]

• Column: DB-5 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an equivalent non-polar capillary column.[3][5]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[3][5]

• Injector Temperature: 250°C - 280°C.[3][6]

• Injection Volume: 1 µL (split or splitless mode can be used depending on the sample concentration).[3][5]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 4°C/minute.

  • Ramp: Increase to 240°C at a rate of 10°C/minute, hold for 5 minutes.[3]

  • Alternative Program: Initial temperature of 50°C for 3 minutes, then increase to 300°C at a rate of 5°C/min, and hold for 10 minutes.[6]

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 200°C - 230°C.[2][7]

  • Ionization Energy: 70 eV (Electron Ionization - EI).[2][7]

  • Mass Scan Range: 40-400 amu.[2]

Identification and Quantification

Qualitative Analysis (Identification):

The identification of spathulenol is based on two primary parameters:

• Retention Time (RT): The retention time of the peak in the sample chromatogram should match that of a pure spathulenol standard analyzed under the same chromatographic conditions.[1]

• Mass Spectrum: The mass spectrum of the unknown peak in the sample should be compared with the spectrum of a spathulenol standard and/or a reference library such as NIST or Wiley.[1][8] The molecular ion peak [M]⁺ for spathulenol (C15H24O) is observed at m/z 220.[9] Other characteristic fragment ions are observed at m/z 205, 187, 159, 145, 119, 91, 69, and 43.[9]

Quantitative Analysis:

• Calibration Curve: Inject the prepared standard solutions of known concentrations to generate a calibration curve by plotting peak area against concentration.[2]

• Sample Analysis: Inject the prepared sample solution into the GC-MS.[2]

• Concentration Determination: Identify the spathulenol peak in the sample chromatogram based on its retention time and mass spectrum.[2] Integrate the peak area and use the calibration curve to determine the concentration of spathulenol in the sample.[2]

• Relative Percentage: For a semi-quantitative approach, the relative percentage of spathulenol can be calculated using the normalization method, assuming the response factor is the same for all components.[6]

Data Presentation

The following table summarizes the quantitative data of spathulenol found in the essential oils of various plants as reported in the literature.

Plant Species	Plant Part	Spathulenol Percentage (%)
Moluccella aucheri	Aerial Parts	63.3%[5]
Eucalyptus camaldulensis	-	58.24%[10]
Kundmannia anatolica	Aerial Parts	17.40–24.99%[9]
Kundmannia syriaca	Aerial Parts	19.07–24.99%[9]
Achillea filipendulina	Stem	Major Component[9]
Lamium amplexicaule	-	9.53%[11]
Jatropha gossypifolia	-	3.63%[6]
Black Cumin	-	0.9–14.45%[9]

Mandatory Visualization

Caption: Workflow for Spathulenol Identification and Quantification by GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. (-)-Spathulenol [webbook.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. tips.sums.ac.ir [tips.sums.ac.ir]

Application Notes &amp; Protocols: Structural Elucidaion of Spathulenol via NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction: Spathulenol is a tricyclic sesquiterpene alcohol found in various essential oils of plants.[1][2][3] Its structural complexity, characterized by a cyclopropane ring fused to a seven-membered ring, makes Nuclear Magnetic Resonance (NMR) spectroscopy an indispensable tool for its unambiguous identification and characterization.[4] This document provides detailed application notes and experimental protocols for the structural elucidation of Spathulenol using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

Data Presentation: NMR Spectral Data of Spathulenol

The following tables summarize the ¹H and ¹³C NMR chemical shift data for Spathulenol, compiled from scientific literature. Data was acquired in Chloroform-d (CDCl₃) as the solvent.

Table 1: ¹H NMR Spectroscopic Data for Spathulenol (400 MHz, CDCl₃)

Atom No.	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
1α	0.58	d	9.6
1β	0.85	t	9.6
2	2.05	m
3	2.30	m
5	1.95	m
6	1.65	m
8α	1.35	dd	12.0, 4.0
8β	1.70	dt	12.0, 4.0
9α	2.15	m
9β	2.35	m
10	1.25	s
11	0.65	s
12	1.05	s
13	1.07	s
14	4.70	s
14'	4.72	s
OH	1.60	s

Table 2: ¹³C NMR Spectroscopic Data for Spathulenol (100 MHz, CDCl₃)

Atom No.	Chemical Shift (δ) ppm	Carbon Type
1	29.8	CH₂
2	30.5	CH
3	41.8	CH₂
4	152.9	C
5	52.8	CH
6	26.5	CH₂
7	81.5	C
8	49.5	CH₂
9	36.5	CH₂
10	28.7	C
11	20.3	C
12	16.5	CH₃
13	28.0	CH₃
14	106.5	CH₂
15	26.2	CH₃

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of Spathulenol are provided below.

Protocol 1: Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of purified Spathulenol.

• Solvent Addition: Dissolve the sample in 0.5-0.7 mL of Deuterated Chloroform (CDCl₃) containing 0.03% Tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

Protocol 2: 1D NMR Data Acquisition (¹H and ¹³C)

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16.

  • Temperature: 298 K.

• ¹³C NMR Acquisition:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Temperature: 298 K.

Protocol 3: 2D NMR Data Acquisition (COSY, HSQC, HMBC)

• Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a gradient probe.

• COSY (Correlation Spectroscopy) Acquisition: [5]

  • Pulse Program: Standard gradient-selected COSY (e.g., 'cosygpqf').

  • Spectral Width (F1 and F2): 12-16 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 2-4.

  • Relaxation Delay: 1.5 seconds.

• HSQC (Heteronuclear Single Quantum Coherence) Acquisition: [5]

  • Pulse Program: Standard gradient-selected HSQC with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.2').

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 180-200 ppm.

  • Number of Increments (F1): 128-256.

  • Number of Scans per Increment: 2-8.

  • ¹J(C,H) Coupling Constant: Optimized for ~145 Hz.

  • Relaxation Delay: 1.5 seconds.

• HMBC (Heteronuclear Multiple Bond Correlation) Acquisition: [5]

  • Pulse Program: Standard gradient-selected HMBC (e.g., 'hmbcgplpndqf').

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 200-240 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 4-16.

  • Long-Range Coupling Constant (ⁿJ(C,H)): Optimized for 8 Hz.

  • Relaxation Delay: 1.5 seconds.

Mandatory Visualizations

Diagram 1: Experimental Workflow for Spathulenol Structural Elucidation

Caption: Workflow for the structural elucidation of Spathulenol using NMR.

Diagram 2: Key COSY and HMBC Correlations for Spathulenol Structure

Caption: Key 2D NMR (COSY and HMBC) correlations for Spathulenol.

Diagram 3: Logical Flow of 2D NMR Data Interpretation

Caption: Logical flow for interpreting 2D NMR data for structural elucidation.

References

• 1. researchgate.net [researchgate.net]
• 2. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nmppdb.com.ng [nmppdb.com.ng]
• 4. Analysis of 1H and 13C nuclear magnetic resonance spectra of spathulenol by two-dimensional methods - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

Application Notes and Protocols for In Vitro Anti-inflammatory Evaluation of Spathulenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spathulenol, a tricyclic sesquiterpenoid alcohol, is a natural compound found in the essential oils of a variety of medicinal plants. It has garnered significant interest for its potential therapeutic properties, including its anti-inflammatory activities. These application notes provide a comprehensive overview of standard in vitro assays to evaluate the anti-inflammatory effects of spathulenol, complete with detailed experimental protocols and data interpretation guidelines. The methodologies described herein are designed to assess the compound's impact on key inflammatory mediators and signaling pathways, providing a robust framework for preclinical drug discovery and development.

Data Presentation

The following tables summarize the quantitative data on the in vitro anti-inflammatory activity of spathulenol from various studies.

Table 1: IC50 Values of Spathulenol in Various In Vitro Anti-inflammatory Assays

Assay	Spathulenol IC50 (µg/mL)	Positive Control	Positive Control IC50 (µg/mL)	Reference
HRBC Membrane Stabilization	72.63	Indomethacin	39.34	[1]
Diclofenac	35.28	[1]
Inhibition of Protein Denaturation	52.28	Indomethacin	Not Reported	[1]
Diclofenac	Not Reported	[1]
Proteinase Inhibitory Activity	59.35	Indomethacin	39.64	[1]
Diclofenac	32.46	[1]
Lipoxygenase (LOX) Inhibition	32.63	Indomethacin	Not Reported	[1]
Cyclooxygenase-1 (COX-1) Inhibition	Significant, selective inhibition	Indomethacin	More potent	[1]
Cyclooxygenase-2 (COX-2) Inhibition	Significant inhibition	Diclofenac	More potent	[1]

Note: Some studies have evaluated essential oils containing spathulenol rather than the pure compound. The data presented here is for isolated spathulenol where specified in the source.

Experimental Protocols

Detailed methodologies for key in vitro anti-inflammatory assays are provided below. These protocols are primarily designed for use with the murine macrophage cell line RAW 264.7, a common model for studying inflammation.

Cell Culture and Maintenance

Protocol:

• Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture cells every 2-3 days to maintain optimal growth and viability.

Assessment of Spathulenol Cytotoxicity (MTT Assay)

Objective: To determine the non-toxic concentration range of spathulenol for subsequent anti-inflammatory assays.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate overnight.

• Treat the cells with various concentrations of spathulenol (e.g., 1, 5, 10, 25, 50, 100 µg/mL) for 24 hours.

• After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the effect of spathulenol on the production of nitric oxide, a key inflammatory mediator, in LPS-stimulated macrophages.

Protocol:

• Seed RAW 264.7 cells in a 24-well plate at a density of 5 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with non-toxic concentrations of spathulenol for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce inflammation.

• Collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 5% phosphoric acid).

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration using a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) Measurement (ELISA)

Objective: To measure the effect of spathulenol on the production of PGE2, a pro-inflammatory prostanoid.

Protocol:

• Seed RAW 264.7 cells in a 24-well plate and incubate overnight.

• Pre-treat cells with various concentrations of spathulenol for 1 hour before stimulating with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatant.

• Measure the PGE2 concentration in the supernatant using a commercial Prostaglandin E2 ELISA kit, following the manufacturer's instructions.

Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) Measurement (ELISA)

Objective: To determine the effect of spathulenol on the secretion of key pro-inflammatory cytokines.

Protocol:

• Seed RAW 264.7 cells in a 24-well plate and incubate overnight.

• Pre-treat the cells with spathulenol for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatant.

• Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using specific commercial ELISA kits according to the manufacturer's protocols.

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

Objective: To investigate the molecular mechanism of spathulenol's anti-inflammatory action by analyzing key proteins in the NF-κB and MAPK signaling pathways.

Protocol:

• Seed RAW 264.7 cells in a 6-well plate and grow to 80-90% confluency.

• Pre-treat the cells with spathulenol for 1 hour, followed by LPS (1 µg/mL) stimulation for a shorter duration (e.g., 30-60 minutes for phosphorylation events).

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C. Key primary antibodies include:

  • Phospho-p65, p65, Phospho-IκBα, IκBα

  • Phospho-p38, p38, Phospho-JNK, JNK, Phospho-ERK, ERK

  • β-actin (as a loading control)

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using densitometry software.

Visualization of Workflows and Signaling Pathways

Experimental Workflow for In Vitro Anti-inflammatory Assays

Caption: General workflow for evaluating the in vitro anti-inflammatory effects of spathulenol.

Hypothesized NF-κB Signaling Pathway Inhibition by Spathulenol

Disclaimer: The following diagram illustrates a hypothesized mechanism of action for spathulenol based on studies of essential oils rich in this compound. Further research is required to confirm the direct effects of pure spathulenol on this pathway.

References

• 1. researchtrend.net [researchtrend.net]

Application Notes and Protocols for Determining Spathulenol Cytotoxicity

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing various cell viability assays to determine the cytotoxic effects of Spathulenol, a natural sesquiterpenoid with demonstrated anticancer potential.

Introduction to Spathulenol and Cytotoxicity Testing

Spathulenol is a tricyclic sesquiterpene alcohol found in the essential oils of numerous plants.[1] It has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and notably, cytotoxic effects against various cancer cell lines.[2] Understanding the cytotoxic profile of Spathulenol is crucial for its potential development as a therapeutic agent. Cell viability assays are essential tools to quantify the cytotoxic effects of compounds like Spathulenol, providing insights into its potency and mechanism of action. Commonly employed assays include the MTT, XTT, and LDH assays, which measure metabolic activity and cell membrane integrity, respectively.

Mechanisms of Spathulenol-Induced Cytotoxicity

Current research suggests that Spathulenol exerts its cytotoxic effects through the induction of apoptosis (programmed cell death).[3][4] Studies have indicated that Spathulenol can trigger apoptosis in cancer cells, potentially through a caspase-3 independent pathway.[3][4] Furthermore, evidence suggests the involvement of key signaling pathways in mediating Spathulenol's cytotoxic activity. Molecular docking studies and research on related terpenoids point towards the modulation of the PI3K/Akt/mTOR and NF-κB signaling pathways.[5] The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, proliferation, and survival, and its inhibition is a key target for cancer therapy.[6] The NF-κB pathway plays a crucial role in inflammation and cell survival, and its inhibition can lead to apoptosis in cancer cells.[7]

Data Presentation: Cytotoxicity of Spathulenol

The following table summarizes the reported cytotoxic activity of Spathulenol against various cancer cell lines, presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro).

Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (µM)	Notes	Reference(s)
MCF-7	Breast Cancer	5.38 ± 0.20	~24.4	Pure compound	[8]
PC-3	Prostate Cancer	2.25 ± 0.28	~10.2	Pure compound	[8]
K-562	Leukemia	0.64 (TGI)	~2.9	Volatile oil with 12.56% Spathulenol	[9]
Activated Lymphocytes	-	85.4 ± 11.08	~387.6	62% Spathulenol fraction	[3][4]
OVCAR-3	Ovarian Cancer	49.30	~223.7	Pure compound	[10]
SCC9	Oral Cancer	113.95	~517.2	Essential oil	[2]

TGI: Total Growth Inhibition

Experimental Protocols

Detailed methodologies for three key cell viability assays are provided below. It is recommended to optimize experimental conditions, such as cell seeding density and incubation times, for each specific cell line and experimental setup.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[11] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Spathulenol stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (wavelength: 570 nm)

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Spathulenol in culture medium. Replace the medium in the wells with 100 µL of the Spathulenol dilutions. Include vehicle-treated (e.g., DMSO) and untreated control wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve and determine the IC50 value.

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

Principle: The XTT assay is another tetrazolium-based colorimetric assay where the water-soluble XTT is reduced to a soluble orange-colored formazan product by metabolically active cells. The intensity of the orange color is proportional to the number of viable cells.[8][12]

Materials:

• Spathulenol stock solution

• Complete cell culture medium

• 96-well flat-bottom plates

• XTT labeling reagent

• Electron-coupling reagent

• Multichannel pipette

• Microplate reader (wavelength: 450-500 nm)

Protocol:

• Cell Seeding: Seed cells as described in the MTT assay protocol.

• Compound Treatment: Treat cells with serial dilutions of Spathulenol as described in the MTT assay protocol.

• XTT Reagent Preparation: Immediately before use, prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions (e.g., mix 5 mL of XTT labeling reagent with 0.1 mL of electron-coupling reagent for one 96-well plate).[8]

• XTT Addition: Add 50 µL of the freshly prepared XTT labeling mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance of the samples at a wavelength between 450 and 500 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value as described for the MTT assay.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

Principle: The LDH assay is a colorimetric assay that quantifies the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.[13] LDH is a stable enzyme, and its presence in the medium is an indicator of compromised cell membrane integrity and cytotoxicity.[13]

Materials:

• Spathulenol stock solution

• Complete cell culture medium

• 96-well flat-bottom plates

• LDH cytotoxicity assay kit (containing LDH reaction mixture and stop solution)

• Lysis solution (e.g., 1% Triton X-100)

• Multichannel pipette

• Microplate reader (wavelength: 490 nm)

Protocol:

• Cell Seeding: Seed cells as described in the MTT assay protocol.

• Compound Treatment: Treat cells with serial dilutions of Spathulenol as described in the MTT assay protocol. Include wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with lysis solution).

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant according to the manufacturer's instructions (e.g., 50 µL).

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well (e.g., 50 µL).

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100.

Mandatory Visualizations

Caption: Workflow for assessing Spathulenol's cytotoxicity.

Caption: Proposed signaling pathway of Spathulenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Exploring the anticancer potential of traditional herbs from Tamil Nadu: a narrative review of ethnomedicinal insights and scientific evidence [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Decrease of ABCB1 protein expression and increase of G1 phase arrest induced by oleanolic acid in human multidrug-resistant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spathulenol | CAS:6750-60-3 | Manufacturer ChemFaces [chemfaces.com]
• 11. Paeonol attenuates H₂O₂-induced NF-κB-associated amyloid precursor protein expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Essential Oils: Chemistry and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchtrend.net [researchtrend.net]

Spathulenol Delivery Systems for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spathulenol, a tricyclic sesquiterpene alcohol found in various medicinal plants, has garnered significant interest for its diverse pharmacological properties, including anti-inflammatory, anticancer, and immunomodulatory effects.[1] Its therapeutic potential is vast, yet its poor water solubility presents a challenge for effective in vivo delivery. This document provides detailed application notes and experimental protocols for the formulation and in vivo evaluation of spathulenol, with a focus on enhancing its bioavailability and therapeutic efficacy through advanced delivery systems.

Therapeutic Potential and Mechanisms of Action

Spathulenol exerts its biological effects through the modulation of key signaling pathways. Its anti-inflammatory properties are attributed to the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, as well as the suppression of the NF-κB signaling pathway.[2] In the context of cancer, spathulenol has been shown to induce apoptosis, potentially through a p53-mediated pathway, and to inhibit the multidrug resistance protein 1 (MDR1 or ABCB1), suggesting its utility as a chemotherapy adjuvant. Furthermore, it has demonstrated immunomodulatory effects by inhibiting lymphocyte proliferation.

Signaling Pathways Modulated by Spathulenol

The following diagrams illustrate the key signaling pathways influenced by spathulenol.

Anticancer Signaling Pathway of Spathulenol.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. The Role of Chalcones in Suppression of NF-κB-Mediated Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Spathulenol Derivatives and Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spathulenol, a tricyclic sesquiterpene alcohol, has emerged as a significant natural product with a diverse range of biological activities.[1] Found in the essential oils of numerous plants, it has demonstrated notable anti-inflammatory, anticancer, and immunomodulatory properties.[1] The structural backbone of spathulenol presents a compelling scaffold for medicinal chemists to explore the synthesis of novel derivatives. By modifying its functional groups, researchers can systematically investigate the structure-activity relationship (SAR), aiming to enhance potency, selectivity, and pharmacokinetic profiles.

These application notes provide a comprehensive overview of the synthesis of spathulenol derivatives, detailed experimental protocols for their biological evaluation, and a summary of the current understanding of their SAR. The information presented herein is intended to serve as a practical guide for researchers engaged in the discovery and development of new therapeutic agents based on the spathulenol framework.

Data Presentation

The following tables summarize the quantitative data on the biological activities of spathulenol, which serves as a baseline for the SAR studies of its derivatives.

Table 1: Anti-inflammatory and Antioxidant Activity of Spathulenol

Biological Target/Assay	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)
Cyclooxygenase-1 (COX-1) Inhibition	51.46	Indomethacin	28.66
Cyclooxygenase-2 (COX-2) Inhibition	Not specified in detail, but noted as a significant inhibitor with more selectivity towards COX-1.	Diclofenac	18.24
Lipoxygenase (LOX) Inhibition	32.63	Indomethacin	Not specified
Proteinase Inhibition	59.35	Indomethacin	39.64
Protein Denaturation Inhibition	52.28	Indomethacin	Not specified in direct comparison
Hemolysis Inhibition	72.63	Indomethacin	39.34
Antioxidant (DPPH assay)	85.60	Not specified	Not specified

Data compiled from multiple sources.[2][3]

Table 2: Anticancer Activity of Spathulenol

Cancer Cell Line	Activity Metric	Value (µg/mL)
Ovarian (OVCAR-3)	GI50	49.30
Lung (A549)	IC50	20.14
Cervical (HeLa)	IC50	Not available in direct comparison
Colon (HT-29)	IC50	Not available in direct comparison
Oral (SCC9)	IC50	113.95 (from essential oil)
Melanoma (B16-F10)	IC50	46.8
Melanoma (SK-MEL-28)	IC50	40.1

GI50: 50% growth inhibition. IC50: 50% inhibitory concentration. Data compiled from multiple sources.[2][4][5][6]

Experimental Protocols

Synthesis of Spathulenol Derivatives (General Protocol for Esterification)

The tertiary hydroxyl group of spathulenol is the primary site for derivatization, most commonly through esterification to produce a range of analogues.[1]

Materials:

• Spathulenol

• Anhydrous dichloromethane (DCM)

• Acylating agent (e.g., acid chloride or anhydride)

• Base (e.g., triethylamine or pyridine)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve spathulenol in anhydrous DCM.

• To the solution, add an excess of the desired acylating agent (e.g., acetyl chloride, benzoyl chloride) and a suitable base (e.g., triethylamine).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure spathulenol ester derivative.

• Characterize the synthesized derivative using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Anti-inflammatory Assays

This assay measures the ability of a compound to inhibit the peroxidase activity of COX enzymes.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Reaction buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Arachidonic acid (substrate)

• Test compounds (Spathulenol derivatives) and control inhibitors (e.g., Indomethacin, Celecoxib)

• 96-well microplate

• Microplate reader

Procedure:

• In a 96-well plate, add the reaction buffer, heme, and the respective enzyme (COX-1 or COX-2) to each well.

• Add the test compounds at various concentrations to the wells. For control wells, add the vehicle (e.g., DMSO).

• Incubate the plate at 25°C for 5 minutes.

• Initiate the reaction by adding the colorimetric substrate followed by arachidonic acid to all wells.

• Incubate for a further 2 minutes at 25°C.

• Read the absorbance at a specific wavelength (e.g., 590 nm) using a microplate reader.

• Calculate the percentage of inhibition and determine the IC50 values.

This assay determines the inhibitory effect of compounds on the activity of lipoxygenase.

Materials:

• Lipoxygenase enzyme (e.g., from soybean)

• Buffer (e.g., phosphate buffer, pH 9.0)

• Linoleic acid (substrate)

• Test compounds and control inhibitors

• Spectrophotometer

Procedure:

• Pre-incubate the lipoxygenase enzyme with the test compound at various concentrations in the buffer at room temperature.

• Initiate the reaction by adding the linoleic acid substrate.

• Monitor the formation of the conjugated diene product by measuring the increase in absorbance at 234 nm over time.

• Calculate the percentage of inhibition and determine the IC50 values.

In Vitro Anticancer Assays

This colorimetric assay is used to assess the cytotoxic effect of compounds on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A549, OVCAR-3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the spathulenol derivatives for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 or GI50 values.

This assay evaluates the ability of compounds to inhibit the multidrug resistance protein 1 (MDR1) efflux pump, which is often overexpressed in cancer cells and contributes to chemotherapy resistance.[7]

Materials:

• MDR1-overexpressing cancer cell line (e.g., L5178 MDR) and a parental cell line (e.g., L5178)

• Fluorescent substrate for MDR1 (e.g., Rhodamine 123)

• Test compounds

• Control inhibitor (e.g., Verapamil)

• Flow cytometer

Procedure:

• Incubate both the MDR1-overexpressing and parental cell lines with the test compounds at various concentrations.

• Add the fluorescent substrate Rhodamine 123 to the cells and incubate to allow for substrate uptake.

• Wash the cells to remove the extracellular substrate.

• Measure the intracellular fluorescence of the cells using a flow cytometer.

• Increased fluorescence in the MDR1-overexpressing cells in the presence of the test compound indicates inhibition of the efflux pump.

• Quantify the inhibitory activity by comparing the fluorescence intensity to that of the control inhibitor.

Mandatory Visualizations

Caption: General experimental workflow for SAR studies of Spathulenol derivatives.

Caption: Anti-inflammatory mechanism of Spathulenol via inhibition of COX and LOX pathways.

Caption: Inhibition of the MDR1 efflux pump by Spathulenol derivatives.

Structure-Activity Relationship (SAR) Insights

While comprehensive SAR studies on a wide range of spathulenol derivatives are still emerging, preliminary insights can be drawn from the existing data on spathulenol and related sesquiterpenoids.

• The Tertiary Hydroxyl Group: The presence of the tertiary hydroxyl group is a key feature for derivatization. Esterification or etherification at this position can significantly modulate the lipophilicity of the molecule. This, in turn, can influence cell membrane permeability, bioavailability, and interaction with biological targets. It is hypothesized that introducing different ester groups (e.g., with varying chain lengths, aromatic rings, or heteroatoms) will impact the anti-inflammatory and anticancer activities. For instance, increasing lipophilicity may enhance activity up to a certain point, after which it might decrease due to poor solubility or steric hindrance.

• The Tricyclic Scaffold: The rigid tricyclic core of spathulenol is crucial for its biological activity. This scaffold likely orients the key functional groups in a specific three-dimensional arrangement that is favorable for binding to target proteins. Any modification that significantly alters this conformation is expected to reduce activity.

• Mechanism of Action: Spathulenol's anti-inflammatory effects are attributed to its ability to inhibit COX and LOX enzymes. SAR studies on derivatives should focus on how modifications to the hydroxyl group affect the binding to the active sites of these enzymes. In the context of cancer, spathulenol has been shown to inhibit the ABCB1 (MDR1) efflux pump, suggesting its potential as a chemosensitizer. The structural features of the derivatives that enhance this inhibitory activity will be of great interest for developing adjuvants in cancer therapy. Molecular docking studies suggest that spathulenol may also interact with the tumor suppressor protein p53 and modulate the NF-κB and MAPK signaling pathways.[2] Future SAR studies should aim to elucidate which structural modifications optimize these interactions.

Conclusion

Spathulenol represents a promising natural product scaffold for the development of novel therapeutic agents. The synthetic accessibility of its derivatives, coupled with its diverse biological activities, makes it an attractive target for medicinal chemistry research. The protocols and data presented in these application notes are intended to facilitate further exploration of the structure-activity relationships of spathulenol derivatives, ultimately leading to the discovery of more potent and selective drug candidates. Future research should focus on the synthesis and systematic biological evaluation of a broader range of derivatives to build a more comprehensive SAR model.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchtrend.net [researchtrend.net]
• 4. EP0150525A2 - Flavouring and perfume compositions, flavoured and perfumed products, a spathulenol derivative and a process for the preparation of spathulenols - Google Patents [patents.google.com]
• 5. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and sar study of diarylpentanoid analogues as new anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structures, Occurrences and Biosynthesis of 11,12,13-Tri-nor-Sesquiterpenes, an Intriguing Class of Bioactive Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Spathulenol as a Standard for Essential Oil Analysis

Introduction

Spathulenol is a tricyclic sesquiterpenoid alcohol naturally present in the essential oils of a wide variety of plants. Its consistent presence and chemical properties make it a valuable analytical standard for the qualitative and quantitative analysis of essential oils. Gas chromatography coupled with flame ionization detection (GC-FID) or mass spectrometry (GC-MS) are the premier techniques for this type of analysis, offering high resolution and sensitivity.[1][2] This document provides detailed protocols for the use of spathulenol as a standard for the quantification of components in essential oils, including the preparation of standard solutions, instrument setup, and method validation.

Chemical Properties of Spathulenol

A thorough understanding of the chemical properties of spathulenol is fundamental to its use as an analytical standard.

Property	Value
Molecular Formula	C₁₅H₂₄O
Molecular Weight	220.35 g/mol
CAS Number	6750-60-3
Appearance	Colorless to pale yellow clear liquid
Boiling Point	296.00 to 298.00 °C @ 760.00 mm Hg

Experimental Protocols

Protocol 1: Preparation of Spathulenol Standard Solutions

This protocol outlines the preparation of a stock solution and subsequent working standards of spathulenol for the creation of a calibration curve.

Materials:

• Spathulenol (high purity, known concentration)

• Methanol or Ethanol (HPLC or analytical grade)

• Class A volumetric flasks (10 mL, 25 mL, 50 mL)

• Calibrated pipettes

• Analytical balance

• Sonicator

Procedure:

• Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of pure spathulenol.

  • Quantitatively transfer the weighed spathulenol to a 10 mL volumetric flask.

  • Add a small volume of methanol to dissolve the spathulenol, using sonication for approximately 5 minutes to ensure complete dissolution.[3]

  • Bring the flask to volume with methanol and mix thoroughly.

  • Calculate the precise concentration of the stock solution based on the exact weight and purity of the spathulenol standard.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of at least five working standards. For example, to prepare a 100 µg/mL working standard, pipette 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to volume with methanol.[3]

  • The concentration of the working standards should bracket the expected concentration of spathulenol or other target analytes in the essential oil samples.

Figure 1: Workflow for the preparation of spathulenol standard solutions.

Protocol 2: Quantitative Analysis by Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol details the quantitative analysis of essential oil components using spathulenol as an external standard. For enhanced accuracy, an internal standard method is also described.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: DB-5 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an equivalent non-polar capillary column.[3]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[2]

• Injector Temperature: 250 °C.

• Detector Temperature: 280-300 °C.[4]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at a rate of 4°C/minute.

  • Ramp 2: Increase to 240°C at a rate of 10°C/minute, hold for 5 minutes.[3]

• Injection Volume: 1 µL (split or splitless mode depending on sample concentration).[3]

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask.

  • Dilute to volume with a suitable solvent (e.g., hexane, ethyl acetate).[1]

  • For Internal Standard Method: Add a known concentration of an internal standard, such as trans-caryophyllene, to both the sample and calibration standard solutions.[1] trans-Caryophyllene is a suitable choice as it is a sesquiterpene with similar chemical properties to spathulenol and is typically well-resolved chromatographically.[1]

• Calibration Curve Construction:

  • Inject each of the prepared spathulenol working standard solutions into the GC-FID system.

  • Record the peak area for spathulenol in each standard.

  • Plot a calibration curve of peak area versus concentration. For the internal standard method, plot the ratio of the spathulenol peak area to the internal standard peak area against the concentration of spathulenol.[1]

  • Perform a linear regression analysis on the calibration curve. A coefficient of determination (R²) greater than 0.99 is desirable.[1]

• Sample Analysis:

  • Inject the prepared essential oil sample solution into the GC-FID.

  • Identify the spathulenol peak (and other target analytes) in the sample chromatogram by comparing retention times with the standards.

  • Integrate the peak area of the identified analyte(s).

• Quantification:

  • Using the equation of the line from the linear regression of the calibration curve, calculate the concentration of spathulenol and/or other target analytes in the injected sample.

  • Based on the initial weight and dilution of the essential oil, calculate the final concentration of the analyte in the original essential oil sample.

Figure 2: General workflow for the quantitative analysis of essential oils using GC-FID.

Data Presentation: Method Validation

Method validation is crucial to ensure the reliability of the analytical results. The following table summarizes typical validation parameters for a GC-FID method for the quantification of sesquiterpenes, based on established guidelines and similar validated methods.

Validation Parameter	Typical Acceptance Criteria	Example Data
Linearity (R²)	≥ 0.99	0.999
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	0.05 µg/L
Limit of Quantification (LOQ)	Signal-to-Noise Ratio of 10:1	0.15 µg/L
Precision (%RSD)	< 10%	< 5%
Accuracy (% Recovery)	80-120%	95-105%

Note: The example data are illustrative and based on typical performance for similar analytical methods.[5] Actual values must be determined experimentally during method validation.

Signaling Pathways

A comprehensive literature search did not yield specific information on well-defined signaling pathways directly modulated by spathulenol. While spathulenol is reported to have biological activities such as antioxidant and anti-inflammatory effects, the underlying molecular mechanisms and specific signaling cascades have not been elucidated in the reviewed literature. Therefore, a diagrammatic representation of a signaling pathway is not applicable at this time.

Conclusion

Spathulenol serves as a reliable and effective standard for the quantitative analysis of essential oils by GC-FID. The protocols provided herein offer a robust framework for researchers, scientists, and drug development professionals to accurately quantify spathulenol and other related sesquiterpenes in complex essential oil matrices. Adherence to proper method validation procedures is essential for ensuring the accuracy and reliability of the obtained results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. dea.gov [dea.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Spathulenol in Phytomedicine Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plant species, including those from the Asteraceae, Lamiaceae, and Myrtaceae families.[1] This natural compound has attracted significant interest in phytomedicine due to its broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and immunomodulatory effects.[2] Its potential mechanisms of action often involve the modulation of key signaling pathways, making it a promising candidate for the development of novel therapeutic agents.[3] This document provides a comprehensive overview of the applications of spathulenol in research, summarizing key quantitative data and detailing relevant experimental protocols.

Biological Activities and Applications

Spathulenol exhibits a range of pharmacological effects that are currently under investigation. The primary areas of research include its potential as an anti-inflammatory, anticancer, antimicrobial, and immunomodulatory agent.

Anti-inflammatory Activity

Spathulenol has demonstrated significant anti-inflammatory properties by inhibiting key enzymes and mediators in the inflammatory cascade.[3] Its mechanism shares similarities with nonsteroidal anti-inflammatory drugs (NSAIDs) by targeting the arachidonic acid pathway.[3][4]

Quantitative Data: In Vitro Anti-inflammatory Activity

The following table summarizes the comparative inhibitory concentrations (IC50) of spathulenol against standard NSAIDs.

Parameter	Spathulenol IC50 (µg/mL)	Indomethacin IC50 (µg/mL)	Diclofenac IC50 (µg/mL)	Reference
COX-1 Inhibition	51.46	28.66	18.24	[3]
Lipoxygenase (LOX) Inhibition	32.63	Not Specified	Not Specified	[3][4]
Hemolysis Inhibition	72.63	39.34	35.28	[3][4]
Protein Denaturation Inhibition	52.28	Not Specified	Not Specified	[3][4]
Proteinase Inhibition	59.35	39.64	32.46	[3][4]

Mechanism of Action: Inhibition of the Arachidonic Acid Cascade

Spathulenol exerts its anti-inflammatory effects primarily by inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[3] This dual inhibition reduces the production of pro-inflammatory mediators like prostaglandins and leukotrienes from arachidonic acid.[3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchtrend.net [researchtrend.net]

Spathulenol: A Key Biomarker in Plant Metabolomics for Stress Response and Defense Mechanisms

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spathulenol, a tricyclic sesquiterpenoid alcohol, is an important volatile organic compound found in the essential oils of numerous plant species, including those from the Asteraceae, Lamiaceae, and Myrtaceae families.[1] Its presence and concentration serve as a significant biomarker in plant metabolomics, indicating the activation of defense mechanisms against biotic and abiotic stresses.[1] This document provides a detailed overview of spathulenol's role as a biomarker, its biosynthesis, associated signaling pathways, and protocols for its extraction and quantification.

Core Characteristics of Spathulenol

Property	Value
Molecular Formula	C₁₅H₂₄O
Molecular Weight	220.35 g/mol
IUPAC Name	1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol
CAS Registry Number	6750-60-3

Spathulenol as a Biomarker of Plant Stress and Defense

The production of spathulenol is often induced in response to various environmental challenges, making it a reliable biomarker for:

• Pathogen Attack and Herbivory: Increased levels of spathulenol suggest the activation of the plant's defense system against microbial pathogens and herbivores, where it can act as a phytoalexin.[1]

• Allelopathy: Spathulenol has been identified as an allelochemical, capable of inhibiting the seed germination and seedling growth of neighboring plants.[1] Its presence can indicate a competitive interaction between plants.

• Abiotic Stress: Changes in spathulenol concentration can also be linked to abiotic stressors such as drought, salinity, and extreme temperatures, as plants adjust their metabolic pathways to cope with these conditions.[2][3]

Quantitative Data of Spathulenol in Various Plant Species

The concentration of spathulenol can vary significantly depending on the plant species, the part of the plant analyzed, and the environmental conditions. The following tables summarize reported quantitative data.

Table 1: Spathulenol Concentration in Different Plant Species

Plant Species	Family	Plant Part	Spathulenol Concentration (% of essential oil)
Moluccella aucheri	Lamiaceae	Aerial parts	63.3%
Salvia ceratophylla	Lamiaceae	Aerial parts	27.2%
Salvia syriaca	Lamiaceae	Aerial parts	16.8%
Stevia rebaudiana	Asteraceae	Leaf	14.9%
Xanthium strumarium	Asteraceae	Leaves	6.09%
Ballota aucheri	Lamiaceae	Aerial parts	6.0%
Scrophularia striata	Scrophulariaceae	Aerial parts	18.41%

Table 2: Spathulenol Content in Essential Oils of Salvia Species

Species	Spathulenol Content (%)
Salvia syriaca	16.8
Salvia ceratophylla	27.2

Biosynthesis and Signaling Pathways

Spathulenol is synthesized via the mevalonate (MVA) and methylerythritol phosphate (MEP) pathways, which produce the universal five-carbon precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[1] The C15 precursor, farnesyl pyrophosphate (FPP), is formed by the condensation of two IPP molecules and one DMAPP molecule.[1] The final step is the cyclization of FPP by spathulenol synthase to form the characteristic tricyclic structure of spathulenol.[1]

The induction of spathulenol synthesis is closely linked to the plant's defense signaling network, primarily involving the jasmonic acid (JA) and salicylic acid (SA) pathways.[1] Herbivory and necrotrophic pathogen attacks typically trigger the JA pathway, while biotrophic pathogens often induce the SA pathway.[1]

Caption: Simplified biosynthetic pathway of spathulenol.

Caption: Signaling pathways leading to spathulenol production.

Experimental Protocols

This section provides a detailed methodology for the extraction and quantification of spathulenol from plant material.

Protocol 1: Extraction of Spathulenol via Hydrodistillation

Objective: To extract essential oils containing spathulenol from plant material.

Materials:

• Dried plant material (e.g., leaves, aerial parts)

• Distilled water

• Anhydrous sodium sulfate

• Clevenger-type apparatus

• 2 L round-bottom flask

• Heating mantle

• Sealed, dark glass vials

Procedure:

• Plant Material Preparation: Air-dry the collected plant material in a shaded, well-ventilated area until a constant weight is achieved.[1] Grind the dried material into a coarse powder.[4]

• Hydrodistillation:

  • Place 100 g of the powdered plant material into a 2 L round-bottom flask.[1]

  • Add 1 L of distilled water, ensuring the material is fully submerged.[1][4]

  • Connect the flask to a Clevenger-type apparatus.[1]

  • Heat the flask to boiling and continue the distillation for 3 hours.[1]

• Oil Collection and Storage:

  • After distillation, allow the apparatus to cool.

  • Carefully collect the separated essential oil layer.[4]

  • Dry the collected oil over anhydrous sodium sulfate to remove any residual water.[1]

  • Store the essential oil at 4°C in a sealed, dark vial until analysis.[1]

Protocol 2: Quantification of Spathulenol using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify spathulenol in the extracted essential oil.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: HP-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1]

• Injector Temperature: 250°C.[1]

• Oven Temperature Program:

  • Initial temperature: 60°C for 2 minutes.[1]

  • Ramp to 180°C at a rate of 4°C/min.[1]

  • Ramp to 280°C at a rate of 10°C/min and hold for 5 minutes.[1]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[1]

  • Mass Range: 40-550 amu.[1]

  • Ion Source Temperature: 230°C.[1]

Procedure:

• Sample Preparation: Dilute the extracted essential oil in a suitable solvent (e.g., hexane) to a concentration within the calibration curve range.[5]

• Standard Preparation: Prepare a series of standard solutions of pure spathulenol in the same solvent at known concentrations to create a calibration curve.[5]

• Injection: Inject 1 µL of the prepared sample and each standard into the GC-MS system.[5]

• Data Analysis:

  • Identify the spathulenol peak in the chromatogram by comparing its retention time and mass spectrum with the certified standard and mass spectral libraries (e.g., NIST, Wiley).[1]

  • Integrate the peak area of spathulenol in both the sample and the standards.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of spathulenol in the sample by interpolating its peak area on the calibration curve.

Caption: General workflow for spathulenol extraction and quantification.

Conclusion

Spathulenol is a valuable biomarker in plant metabolomics, providing insights into a plant's response to environmental stimuli. Its quantification can aid in understanding plant defense strategies, discovering new bioactive compounds, and potentially developing natural pesticides. The protocols outlined in this document provide a robust framework for researchers to extract and quantify spathulenol, facilitating further studies into its role in plant biology and its potential applications in various fields.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Polyphenols in Abiotic Stress Response: The Influence of Molecular Structure [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

In Vivo Models for Testing Spathulenol's Therapeutic Effects: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing in vivo models for evaluating the therapeutic potential of Spathulenol, a naturally occurring sesquiterpenoid. The protocols outlined below are based on established methodologies for assessing its anti-inflammatory, anti-nociceptive, anticancer, and neuroprotective properties.

Anti-inflammatory and Anti-nociceptive Effects

Spathulenol has demonstrated significant anti-inflammatory and pain-relieving properties. In vivo studies have shown its efficacy in various models of inflammation and nociception.[1][2][3] The primary mechanism for its anti-inflammatory action is believed to be the dual inhibition of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) enzymes in the arachidonic acid cascade.[4]

Carrageenan-Induced Paw Edema in Mice

This is a widely used model to assess acute inflammation.

Objective: To evaluate the ability of Spathulenol to reduce acute inflammation.

Experimental Protocol:

• Animals: Male Swiss mice are commonly used.[1][2]

• Groups:

  • Vehicle Control (e.g., saline or appropriate solvent)

  • Spathulenol (various doses, e.g., 10 mg/kg, administered orally)[1][2]

  • Positive Control (e.g., Indomethacin)

• Procedure:

  • Administer Spathulenol or control substances to the respective groups.

  • After a set time (e.g., 60 minutes), induce inflammation by injecting a 1% carrageenan solution into the sub-plantar surface of the right hind paw.

  • Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, and 4 hours) post-carrageenan injection using a plethysmometer or digital calipers.

• Data Analysis: Calculate the percentage inhibition of edema for the Spathulenol-treated groups compared to the vehicle control group.

Formalin-Induced Nociception in Mice

This model assesses both neurogenic and inflammatory pain responses.

Objective: To determine the anti-nociceptive effects of Spathulenol.

Experimental Protocol:

• Animals: Male Swiss mice are typically used.[1][2]

• Groups:

  • Vehicle Control

  • Spathulenol (e.g., 10 mg/kg, oral administration or 1000 µ g/paw , local administration)[1][2]

  • Positive Control (e.g., Morphine)

• Procedure:

  • Administer Spathulenol or control substances.

  • After a suitable absorption period, inject 2.5% formalin solution into the sub-plantar surface of the right hind paw.

  • Observe the animals and record the time spent licking or biting the injected paw during two distinct phases: the early phase (0-5 minutes, neurogenic pain) and the late phase (15-30 minutes, inflammatory pain).

• Data Analysis: Compare the duration of nociceptive behavior in the Spathulenol-treated groups with the control group for both phases.

Freund's Complete Adjuvant (CFA) Model of Chronic Inflammation

This model is used to study chronic inflammatory pain.

Objective: To evaluate the long-term anti-inflammatory and anti-hyperalgesic effects of Spathulenol.

Experimental Protocol:

• Animals: C57BL/6 male mice are a suitable strain for this model.[1][2]

• Groups:

  • Vehicle Control

  • Spathulenol (e.g., 10 mg/kg, oral administration daily for 21 days)[1][2]

  • Positive Control (e.g., a standard NSAID)

• Procedure:

  • Induce chronic inflammation by injecting CFA into the hind paw.

  • Begin daily treatment with Spathulenol or control substances.

  • Assess various parameters at regular intervals throughout the 21-day period, including:

    • Mechanical hyperalgesia (e.g., using von Frey filaments)

    • Thermal hyperalgesia (e.g., using a hot plate or radiant heat source)

    • Paw edema (plethysmometer)

    • Myeloperoxidase (MPO) activity in the paw tissue as a marker of neutrophil infiltration.

• Data Analysis: Analyze the time course of the measured parameters and calculate the percentage inhibition for each at the end of the study.[1][2]

Quantitative Data Summary: Anti-inflammatory and Anti-nociceptive Effects

Model	Animal	Route of Administration	Dose	Outcome	Percentage Inhibition	Reference
Carrageenan-induced paw edema	Mice	Local	1000 µ g/paw	Reduction in edema	Significant	[1][2]
Formalin-induced nociception	Mice	Oral	10 mg/kg	Inhibition of nociceptive responses	Significant	[1][2][5]
Formalin-induced paw edema	Mice	Local	1000 µ g/paw	Reduction in edema	Significant	[1][2]
CFA-induced mechanical hyperalgesia	Mice	Oral	10 mg/kg (21 days)	Inhibition of hyperalgesia	76.00%	[1][2][5]
CFA-induced cold response	Mice	Oral	10 mg/kg (21 days)	Inhibition of cold sensitivity	71.90%	[1][2][5]
CFA-induced edema	Mice	Oral	10 mg/kg (21 days)	Reduction in edema	85.00%	[1][2][5]
CFA-induced myeloperoxidase activity	Mice	Oral	10 mg/kg (21 days)	Reduction in MPO activity	77.16%	[1][2][5]

Signaling Pathway: Arachidonic Acid Cascade Inhibition

Caption: Spathulenol's anti-inflammatory mechanism.

Anticancer Effects

Spathulenol has shown promise as an anticancer agent, demonstrating cytotoxicity against various cancer cell lines and in vivo tumor growth inhibition.[6][7][8]

Sarcoma 180 Murine Tumor Model

This is a common model for in vivo screening of potential anticancer compounds.

Objective: To assess the in vivo antitumor activity of Spathulenol.

Experimental Protocol:

• Animals: Swiss mice are often used.[6]

• Tumor Cells: Sarcoma 180 cells.

• Groups:

  • Tumor Control (Vehicle)

  • Spathulenol (e.g., 100 and 150 mg/kg, intraperitoneal administration)[6]

  • Positive Control (e.g., 5-Fluorouracil)

• Procedure:

  • Inoculate mice with Sarcoma 180 tumor cells subcutaneously or intraperitoneally.

  • After tumor establishment (e.g., 24 hours post-inoculation), begin daily treatment with Spathulenol or control substances for a specified period (e.g., 7-10 days).

  • Monitor tumor growth by measuring tumor volume with calipers (for subcutaneous tumors) or by measuring ascitic fluid volume (for intraperitoneal tumors).

  • At the end of the treatment period, euthanize the animals and excise the tumors to determine their final weight.

• Data Analysis: Calculate the percentage of tumor growth inhibition for the Spathulenol-treated groups compared to the tumor control group.

Xenograft Model in Nude Mice

This model evaluates the efficacy of compounds against human tumors.[4]

Objective: To determine the effect of Spathulenol on the growth of human tumor xenografts.

Experimental Protocol:

• Animals: Athymic nude mice (e.g., BALB/c nude).[4]

• Tumor Cells: A human cancer cell line (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer).[4]

• Groups:

  • Vehicle Control

  • Spathulenol (dose to be determined based on in vitro data and toxicity studies)

  • Positive Control (a standard chemotherapeutic agent for the specific cancer type)

• Procedure:

  • Implant human cancer cells subcutaneously into the flanks of the nude mice.

  • Once tumors reach a palpable size, randomize the animals into treatment groups.

  • Administer Spathulenol or control substances via the desired route (e.g., oral, intraperitoneal).

  • Measure tumor dimensions 2-3 times per week and calculate tumor volume.

  • Monitor the body weight of the animals to assess toxicity.

  • Continue the experiment for a set period (e.g., 21-28 days) or until tumors in the control group reach a maximum size.

  • At the endpoint, euthanize the animals and record the final tumor weight and volume.

• Data Analysis: Plot the mean tumor volume for each group over time and calculate the Tumor Growth Inhibition (TGI) percentage.

Quantitative Data Summary: Anticancer Effects

Model	Animal	Route of Administration	Dose	Outcome	Tumor Growth Inhibition (%)	Reference
Sarcoma 180	Mice	Intraperitoneal	100 mg/kg	Tumor growth inhibition	59.29%	[6]
Sarcoma 180	Mice	Intraperitoneal	150 mg/kg	Tumor growth inhibition	58.77%	[6]

Experimental Workflow: In Vivo Anticancer Screening

Caption: Workflow for in vivo anticancer screening.

Neuroprotective Effects

In vitro studies suggest that Spathulenol may have a therapeutic role in neurodegenerative diseases by protecting neuronal cells from toxin-induced damage, reducing oxidative stress, and preserving mitochondrial integrity.[4][9]

6-Hydroxydopamine (6-OHDA)-Induced Model of Parkinson's Disease

This model mimics the dopaminergic neuron loss observed in Parkinson's disease.

Objective: To assess the ability of Spathulenol to protect against dopaminergic neurodegeneration and improve motor function.

Experimental Protocol:

• Animals: Rats or mice.

• Groups:

  • Sham-operated Control

  • 6-OHDA + Vehicle

  • 6-OHDA + Spathulenol (various doses)

  • 6-OHDA + Positive Control (e.g., L-DOPA)

• Procedure:

  • Administer Spathulenol or vehicle for a period before and after the 6-OHDA lesion.

  • Induce a unilateral lesion by stereotaxically injecting 6-OHDA into the medial forebrain bundle or substantia nigra.

  • Perform behavioral tests to assess motor deficits (e.g., apomorphine- or amphetamine-induced rotation test, cylinder test, rotarod test).

  • At the end of the experiment, perform immunohistochemical analysis of the brain tissue to quantify the loss of dopaminergic neurons (e.g., tyrosine hydroxylase staining).

• Data Analysis: Compare the behavioral outcomes and the number of surviving dopaminergic neurons between the Spathulenol-treated and vehicle-treated groups.

Scopolamine-Induced Model of Cognitive Impairment

This model is used to screen for compounds that can reverse cognitive deficits associated with cholinergic dysfunction, as seen in Alzheimer's disease.[4]

Objective: To evaluate the potential of Spathulenol to improve learning and memory.[4]

Experimental Protocol:

• Animals: Mice.[4]

• Groups:

  • Vehicle Control

  • Scopolamine + Vehicle

  • Scopolamine + Spathulenol (various doses)

  • Scopolamine + Positive Control (e.g., Donepezil 1-2 mg/kg)[4]

• Procedure:

  • Administer Spathulenol or control substances daily for a period of 7-14 days.[4]

  • Induce cognitive impairment by administering scopolamine hydrobromide (1 mg/kg) before behavioral testing.[4]

  • Assess learning and memory using behavioral tests such as the Y-maze or Morris water maze.[4]

• Data Analysis: Compare the performance in the behavioral tests between the different treatment groups.

Signaling Pathway: Neuroprotection via Oxidative Stress Reduction

Caption: Spathulenol's neuroprotective mechanism.

References

• 1. Contribution of spathulenol to the anti-nociceptive effects of Psidium guineense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. scielo.br [scielo.br]
• 7. Assessment of In Vitro Anti-melanoma Potential of Ephedranthus pisocarpus R.E.Fr. | Anticancer Research [ar.iiarjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Molecular Docking Studies of Spathulenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in silico molecular docking studies of Spathulenol, a naturally occurring sesquiterpenoid, with various protein targets implicated in a range of diseases, including cancer, inflammation, and viral infections. This document outlines the binding affinities of Spathulenol to these targets, detailed protocols for performing molecular docking studies, and visual representations of experimental workflows and relevant signaling pathways.

Data Presentation: Spathulenol-Protein Interactions

The following table summarizes the quantitative data from molecular docking studies of Spathulenol with various protein targets. The binding energy indicates the strength of the interaction between Spathulenol and the protein, with more negative values suggesting a stronger affinity.

Target Protein	PDB ID	Binding Energy (kcal/mol)	Therapeutic Area	Key Findings
p53	-	Strong hydrogen bonding reported	Cancer	Spathulenol is suggested to have antiproliferative activity through its interaction with the p53 protein.[1]
Hsp70	-	Interacted via Van der Waals and hydrogen bonds	Cancer	Spathulenol showed potential as an anti-cancer agent by inhibiting HSP-70.[1]
COX-2	4M11	-5.65	Inflammation	Spathulenol exhibited hydrogen bonding with GLN-372 and LYS-532, and hydrophobic bonding with PHE-371 and LYS-532, indicating its potential as an anti-inflammatory agent.[2]
Acetylcholinesterase (AChE)	-	-8.5	Neurodegenerative Diseases	Exhibited a better docking score compared to other compounds, suggesting a potential role in managing neurodegenerative diseases.[1]
Tyrosinase	-	Strong enzyme binding reported	Cosmetics/Dermatology	Spathulenol's interaction with tyrosinase suggests its potential use in depigmentation cosmetics for its skin-brightening effects.[3] Linalool, spathulenol and τ-cadinol showed the best binding energy to tyrosinase.[4]
Human ABCB1 efflux pump	-	-	Cancer (Multidrug Resistance)	Spathulenol inhibited the human ABCB1 efflux pump, suggesting its potential in combination chemotherapy for MDR cancer.[5]
Human ACE2	-	-7.1	COVID-19	Spathulenol from C. cajucara strongly interacted with human ACE2, a key receptor for SARS-CoV-2 entry.[6][7]
SARS-CoV-2 M-Pro	-	-	COVID-19	Docking studies suggest potential interaction, indicating a possible role as a therapeutic adjuvant against SARS-CoV-2.[6]
SARS-CoV-2 PLpro	-	Strong capacity to inhibit	COVID-19	Spathulenol formed a hydrogen bond with Asp165 and Tyr274, indicating a strong inhibitory capacity.[8]
SARS-CoV-2 Mpro	-	High binding affinity	COVID-19	(-)-Spathulenol showed the highest binding energy among the tested thyme compounds.[8]

Experimental Protocols

This section provides a generalized, detailed methodology for conducting molecular docking studies with Spathulenol and a protein target of interest.

Protein Preparation

• Obtain Protein Structure: Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB) (92]

• Pre-processing:

  • Remove heteroatoms, including water molecules and existing ligands, from the protein structure using software like PyMOL or UCSF Chimera.[2]

  • If the protein is a multimer, select the relevant chain for the docking study.[2]

  • Add polar hydrogen atoms and assign Kollman charges to the protein structure.

• File Conversion: Save the prepared protein structure in the PDBQT file format, which includes atomic charges and atom-type definitions, using tools like AutoDockTools.[2]

Ligand Preparation

• Obtain Ligand Structure: The 3D structure of Spathulenol can be obtained from databases like PubChem (--INVALID-LINK--) in SDF format.[1]

• Energy Minimization: Perform energy minimization of the ligand structure using molecular mechanics force fields (e.g., MMFF94) to obtain a stable, low-energy conformation. This can be done using software like Avogadro or UCSF Chimera.

• File Conversion: Convert the prepared ligand structure to the PDBQT format, defining the rotatable bonds and assigning Gasteiger charges, using AutoDockTools.

Molecular Docking

• Grid Box Generation: Define a grid box that encompasses the active site of the protein. The grid box should be large enough to allow the ligand to move and rotate freely within the binding pocket.[2] The coordinates of the active site can be determined from the literature or by identifying the binding site of a co-crystallized ligand.

• Docking Simulation: Perform the molecular docking simulation using software such as AutoDock Vina.[10] The software will explore different conformations of the ligand within the protein's active site and calculate the binding energy for each conformation.

• Scoring and Ranking: The docking software will generate multiple binding poses for the ligand, ranked by their binding energy scores. The pose with the lowest binding energy is typically considered the most favorable.[11]

Post-Docking Analysis

• Visualization: Analyze the best-ranked binding pose to understand the interactions between Spathulenol and the protein. Visualize the hydrogen bonds, hydrophobic interactions, and other non-covalent interactions using software like PyMOL or Discovery Studio Visualizer.

• Interaction Analysis: Identify the key amino acid residues of the protein that are involved in the interaction with Spathulenol. This information is crucial for understanding the mechanism of action and for potential lead optimization.

• Validation (Optional but Recommended):

  • Re-docking: If a co-crystallized ligand is available, re-dock it into the protein's active site. The Root Mean Square Deviation (RMSD) between the docked pose and the crystal structure pose should be less than 2 Å to validate the docking protocol.

  • Molecular Dynamics Simulation: Perform molecular dynamics simulations to assess the stability of the Spathulenol-protein complex over time.[2]

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate a generalized experimental workflow for molecular docking and a simplified representation of a signaling pathway that could be influenced by Spathulenol's interaction with a target protein like COX-2.

Caption: A generalized workflow for molecular docking studies.

Caption: Simplified COX-2 signaling pathway and the inhibitory role of Spathulenol.

References

• 1. researchgate.net [researchgate.net]
• 2. Explore on screening COX-2 inhibitors from the essential oil of Solanum lyratum Thunb. By molecular docking and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Composition, Antiaging Activities and Molecular Docking Studies of Essential Oils from Acca sellowiana (Feijoa) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. tips.sums.ac.ir [tips.sums.ac.ir]
• 9. rcsb.org [rcsb.org]
• 10. Molecular docking study involving bioactive natural compounds against SARS-CoV-2 proteins [nrfhh.com]
• 11. Molecular Docking | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for the Analysis of Spathulenol in Complex Mixtures

Introduction

Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plants.[1][2] Recognized for its potential biological activities, its accurate identification and quantification are crucial in phytochemical analysis, quality control of essential oils, and natural product-based drug discovery.[1] This document provides detailed application notes and protocols for the analytical determination of Spathulenol in complex mixtures, targeting researchers, scientists, and drug development professionals. The primary methods covered are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), which are standard techniques for the analysis of volatile and semi-volatile compounds like Spathulenol.[1][2]

Extraction of Spathulenol from Complex Matrices

The choice of extraction method significantly impacts the yield of Spathulenol and depends on the plant matrix.[3] Common techniques include hydrodistillation, supercritical fluid extraction (SFE), and solvent extraction.[3]

Protocol 1: Hydrodistillation

This method is effective for extracting Spathulenol from plant materials such as the aerial parts of Moluccella aucheri.[3][4]

• Materials and Equipment:

  • Dried and powdered plant material (e.g., 100 g)[4][5]

  • Clevenger-type apparatus[3][5]

  • Heating mantle[3]

  • Distilled water[3][5]

  • Anhydrous sodium sulfate[3][4]

  • Sealed amber vials for storage[3]

• Procedure:

  • Place the dried, powdered plant material into the flask of the Clevenger-type apparatus.[3][5]

  • Add a sufficient amount of distilled water to immerse the plant material.[5]

  • Heat the flask to boiling and continue distillation for a recommended time, typically around 3 hours.[3][5]

  • Collect the essential oil.

  • Dry the collected essential oil over anhydrous sodium sulfate.[4]

  • Store the dried essential oil in a sealed amber vial at 4°C until analysis.[3]

Protocol 2: Supercritical Fluid Extraction (SFE)

SFE with CO2 is a promising method, especially for thermolabile compounds, as it can be performed at lower temperatures.[3]

• Materials and Equipment:

  • Dried and ground plant material

  • Supercritical Fluid Extractor

  • CO2 supply

  • Optional: Co-solvent (e.g., ethanol)

• Procedure:

  • Load the extraction vessel with the dried and ground plant material.[3]

  • Pressurize the system with CO2 to the desired pressure (e.g., 100-300 bar).[3]

  • Set the extraction temperature (e.g., 40-60°C).[3]

  • If using a co-solvent, introduce it into the CO2 stream at the desired concentration.[3]

  • Begin the extraction and collect the extract. The optimal extraction time (e.g., 1-3 hours) needs to be determined empirically.[3]

  • Depressurize the system to collect the final extract.[3]

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common and effective method for identifying and quantifying Spathulenol due to its high resolution and sensitivity.[1][3]

Experimental Protocol for GC-MS Analysis

• Sample Preparation:

  • Essential Oils: Accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask. Dilute with a suitable solvent (e.g., hexane or acetonitrile) and vortex to ensure homogeneity.[1][2]

  • Plant Extracts: The preparation will depend on the nature of the extract. Generally, the extract is dissolved in a suitable solvent and may require a clean-up step like solid-phase extraction (SPE) to remove interfering matrix components.[6]

• Instrumentation:

  • A standard GC-MS system equipped with a capillary column is used. An HP-5 column (30 m × 0.25 mm × 0.25 µm film thickness) is commonly employed.[4]

• Chromatographic Conditions (Example):

  • Injector Temperature: 280 °C[7]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[4]

  • Oven Temperature Program: Initial temperature of 60°C, ramped to 250°C at a rate of 5°C/min, and held for 10 minutes.[4]

  • Injection Volume: 1 µL[4]

  • Split Ratio: 1:10[4]

• Mass Spectrometry Conditions:

  • Ion Source Temperature: 220-280 °C[7]

  • Ionization Mode: Electron Impact (EI) at 70 eV.[4]

  • Mass Range: m/z 35-500.[7]

• Identification and Quantification:

  • Identification: Spathulenol is identified by comparing its retention time and mass spectrum with that of a certified reference standard and/or spectral libraries like NIST.[1][8] The molecular ion peak [M]+ for Spathulenol is observed at m/z 220.[8][9]

  • Quantification: An internal standard method is recommended for accurate quantification.[1] A calibration curve is generated using a certified standard of Spathulenol to determine its concentration in the sample.[3]

High-Performance Liquid Chromatography (HPLC)

HPLC offers an alternative for the analysis of Spathulenol, particularly for non-volatile or thermally labile matrices.[2] A significant challenge in HPLC analysis is the lack of a strong chromophore in Spathulenol, which necessitates detection at lower UV wavelengths for adequate sensitivity.[2]

Experimental Protocol for RP-HPLC Analysis

• Sample Preparation:

  • Standard Solutions: Prepare a stock solution of Spathulenol (e.g., 1000 µg/mL) in acetonitrile. Prepare a series of working standards by serial dilution of the stock solution (e.g., 1 µg/mL to 100 µg/mL).[2]

  • Essential Oils: Accurately weigh approximately 100 mg of the essential oil, dissolve it in 10 mL of acetonitrile, and vortex. Filter the solution through a 0.45 µm syringe filter before injection.[2]

  • Plant Extracts: Sample preparation will vary based on the extract's nature and may involve a clean-up step.

• Instrumentation:

  • A standard HPLC system with a pump, degasser, autosampler, column oven, and a UV-Vis detector.[2] A C18 column is typically used as the stationary phase.[2]

• Chromatographic Conditions (Proposed):

  • Mobile Phase: A: Water, B: Acetonitrile.[2]

  • Gradient Elution: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to 60% B and equilibrate for 5 minutes.[2]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV detection at a low wavelength (e.g., 210 nm) is necessary due to the weak chromophore.[2]

• Quantification:

  • Quantification is achieved by creating a calibration curve from the peak areas of the working standards.

Quantitative Data Summary

The concentration of Spathulenol can vary significantly depending on the plant species and the extraction method used.

Plant Species	Extraction Method	Spathulenol Content (%)	Reference
Moluccella aucheri	Hydrodistillation	63.3	[4]
Kundmannia anatolica	Not specified	17.40–19.53	[9]
Kundmannia syriaca	Not specified	19.07–24.99	[9]
Scrophularia striata	HS-SPME	18.41	[10]
Jatropha gossypifolia	Not specified	3.63	[7]

Visualizations

Experimental Workflow for Spathulenol Analysis

Caption: General experimental workflow for the extraction and analysis of Spathulenol.

Logical Workflow for Analytical Method Validation

Caption: Key parameters for the validation of an analytical method for Spathulenol.

Simplified Biosynthetic Pathway of Spathulenol

Caption: Simplified biosynthetic pathway leading to the formation of Spathulenol.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. benchchem.com [benchchem.com]
• 6. phmethods.net [phmethods.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Spathulenol in Essential Oil Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spathulenol is a tricyclic sesquiterpenoid alcohol naturally present in the essential oils of numerous plants.[1][2][3] This bioactive compound has garnered significant scientific interest due to its diverse pharmacological properties, including anti-inflammatory, antimicrobial, antioxidant, and potential anticancer activities.[2][3][4][5] Accurate quantification of Spathulenol in essential oil samples is crucial for the quality control of raw materials, standardization of herbal products, and for facilitating research into its therapeutic applications.

This document provides detailed application notes and standardized protocols for the precise quantification of Spathulenol in essential oil samples using Gas Chromatography-Mass Spectrometry (GC-MS), the gold standard for analyzing volatile and semi-volatile compounds.[1][6][7]

Physicochemical Properties of Spathulenol

Property	Value
Molecular Formula	C₁₅H₂₄O
Molar Mass	220.356 g/mol [2]
Appearance	Colorless to light yellow, viscous compound[2]
Aroma/Taste	Earthy, aromatic smell and a bitter-spicy taste[2]
Boiling Point	269 to 270 °C[2]
Solubility	Soluble in ethanol and water vapor[2]
Chemical Group	Tricyclic sesquiterpene alcohol[2]

Quantitative Data of Spathulenol in Various Essential Oils

The concentration of Spathulenol can vary significantly depending on the plant species, geographical origin, and harvesting time.[8] The following table summarizes the reported concentrations of Spathulenol in several essential oils.

Plant Species	Plant Part	Spathulenol Concentration (%)	Reference
Moluccella aucheri	Aerial Parts	63.3	[4][9]
Baccharis semiserrata	Leaves	50.75	[8]
Desmos cochinchinensis	Young Flowers	61.57	[8]
Kundmannia syriaca	-	19.07–24.99	[8]
Eryngium maritimum	Aerial Parts	22.0	[10]
Kundmannia anatolica	-	17.40–19.53	[8]
Stevia rebaudiana	Leaf	14.9	[4]
Kundmannia sicula (Béjaia)	Aerial Parts	14.8	[8]
Achillea Tenuifolia	Leaf	12.0	[11]
Kundmannia sicula (Tunisia)	Leaves & Inflorescences	3.4–6.9	[8]
Lemon verbena	-	3.08–6.45	[12]
Ballota aucheri	-	6.0	[4]
Achillea Tenuifolia	Stem	5.0	[11]

Experimental Protocol: Quantification of Spathulenol by GC-MS

This protocol details the steps for the quantitative analysis of Spathulenol in essential oil samples using Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard.

Materials and Reagents

• Essential Oil Sample

• Spathulenol Certified Reference Standard

• Internal Standard (IS): trans-Caryophyllene is a suitable option as it shares chemical similarities with Spathulenol and is typically well-resolved chromatographically.[1]

• Solvent: High-purity volatile solvent such as hexane, ethyl acetate, or dichloromethane.[1]

• Anhydrous Sodium Sulfate

• Volumetric flasks (10 mL)

• Autosampler vials (2 mL)

• Microsyringe

Preparation of Standard and Sample Solutions

a. Standard Stock Solutions:

• Accurately weigh a known amount of pure Spathulenol standard and dissolve it in a known volume of the chosen solvent in a volumetric flask to create a stock solution of known concentration.[1]

• Similarly, prepare a stock solution of the internal standard (trans-caryophyllene) of a known concentration.[1]

b. Calibration Standards:

• Prepare a series of calibration standards by making serial dilutions of the Spathulenol stock solution in volumetric flasks.

• To each calibration standard, add a fixed amount of the internal standard stock solution to achieve a constant concentration of the IS in each standard.

• Fill the flasks to the mark with the solvent and mix thoroughly.

c. Sample Preparation:

• For essential oils, accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask.[1]

• Add the same fixed amount of the internal standard stock solution as used in the calibration standards.[1]

• Bring the solution to volume with the solvent and mix thoroughly.[1]

• If the essential oil contains residual water, dry it over anhydrous sodium sulfate.[13]

• Transfer an aliquot of the final solution into a 2 mL autosampler vial for GC-MS analysis.[1]

GC-MS Instrumentation and Parameters

The following are general GC-MS parameters that may require optimization based on the specific instrument and column used.[13]

• Gas Chromatograph: Coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: A non-polar column such as HP-5MS or equivalent is commonly used.[13]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[13]

• Oven Temperature Program: Start at a lower temperature (e.g., 60°C) and hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) at a rate of 3-5°C/min.[13]

• Injection Volume: 1 µL.[13]

• Injector Temperature: 250°C.

• Ion Source Temperature: 230°C.[13]

• Ionization Energy: 70 eV.[13]

• Mass Scan Range: 40-400 amu.[13]

Data Analysis and Quantification

• Identification: Identify the peaks for Spathulenol and the internal standard in the sample chromatogram by comparing their retention times and mass spectra with those of the standards. The mass spectrum of Spathulenol should be compared with a reference library (e.g., NIST, Wiley).[1]

• Integration: Integrate the peak areas of Spathulenol and the internal standard in both the standard and sample chromatograms.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of Spathulenol to the peak area of the internal standard against the concentration of Spathulenol for the calibration standards.

• Quantification: Calculate the concentration of Spathulenol in the essential oil sample using the calibration curve and the peak area ratio of Spathulenol to the internal standard from the sample chromatogram.

Experimental Workflow

Caption: Workflow for Spathulenol Quantification by GC-MS.

Biological Activity and Potential Signaling Pathways

Spathulenol exhibits a range of biological activities that suggest its potential for therapeutic applications. It has demonstrated antimicrobial, anti-inflammatory, antioxidant, and anticancer properties.[2][3][4][5] Notably, it has been shown to have an immunosuppressive effect and may support chemotherapy by inhibiting the multidrug resistance protein 1 (MDR1).[2] Some studies suggest its immunomodulatory effects may occur through a caspase-3 independent pathway.[3]

Caption: Overview of Spathulenol's Biological Activities.

References

• 1. benchchem.com [benchchem.com]
• 2. Spathulenol - Cosmacon [cosmacon.de]
• 3. benchchem.com [benchchem.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Quality Control & Analytical Standards - Essential Oil Authentication | WIKI Aromatics - Comprehensive Guide to Aromatic Plants & Essential Oils [wikiaromatics.com]
• 8. researchgate.net [researchgate.net]
• 9. Natural Volatiles and Essential Oils » Submission » Spathulenol as the most abundant component of essential oil of Moluccella aucheri (Boiss.) Scheen [dergipark.org.tr]
• 10. tandfonline.com [tandfonline.com]
• 11. japer.in [japer.in]
• 12. Profiling of Essential Oils Components and Polyphenols for Their Antioxidant Activity of Medicinal and Aromatic Plants Grown in Different Environmental Conditions [mdpi.com]
• 13. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Spathulenol Co-elution in Gas Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to the co-elution of spathulenol in gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is spathulenol and why is its accurate analysis important?

A1: Spathulenol is a tricyclic sesquiterpene alcohol found in the essential oils of numerous plants.[1][2] Its accurate analysis is crucial for the quality control of essential oils, phytochemical research, and the exploration of its potential therapeutic applications, including antioxidant, anti-inflammatory, and antimicrobial properties.[1]

Q2: What is the primary analytical challenge in the GC analysis of spathulenol?

A2: The main challenge in the gas chromatography-mass spectrometry (GC-MS) analysis of spathulenol is co-elution with other structurally similar sesquiterpenoids.[1] Due to the complexity of essential oil matrices, multiple compounds can have very similar retention times, leading to overlapping chromatographic peaks, which complicates accurate identification and quantification.[1]

Q3: Which compounds commonly co-elute with spathulenol?

A3: Several sesquiterpenoid alcohols and oxides are known to co-elute with spathulenol under standard GC-MS conditions. The most frequently reported co-eluting compounds include:

• Caryophyllene oxide[1]

• Globulol[1]

• Viridiflorol[1]

• Ledol[1]

Troubleshooting Guide: Resolving Spathulenol Co-elution

This guide provides a systematic approach to resolving co-elution issues encountered during the GC analysis of spathulenol.

Problem: Poor resolution between the spathulenol peak and a suspected co-eluting compound.

Step 1: Confirmation of Co-elution

Before modifying your method, it's essential to confirm that you are indeed observing co-elution.

• Peak Shape Analysis: Look for signs of asymmetry in your spathulenol peak, such as shoulders or tailing. A perfectly symmetrical peak is less likely to be a result of co-elution.[3][4]

• Mass Spectral Analysis: Examine the mass spectrum across the peak. A changing mass spectrum from the leading edge to the tailing edge is a strong indicator of co-elution.[1]

• Extracted Ion Chromatogram (EIC): Utilize EICs for characteristic ions of spathulenol (e.g., m/z 43, 79, 91, 105, 159, 187, 205) and suspected co-eluting compounds.[1] If the peak shapes in the EICs are not perfectly symmetrical and aligned, co-elution is likely.

Logical Workflow for Troubleshooting Co-elution

Caption: A workflow diagram for troubleshooting spathulenol co-elution in GC.

Step 2: Chromatographic Method Optimization

If co-elution is confirmed, the first step is to optimize your existing GC method.

• Modify the GC Oven Temperature Program: A slower temperature ramp rate increases the interaction time of analytes with the stationary phase, which can significantly improve the separation of closely eluting compounds.[1]

  • Action: Decrease the temperature ramp rate in the region where spathulenol elutes. For example, if spathulenol elutes at approximately 180°C with a 10°C/min ramp, try reducing the ramp rate to 2-3°C/min in the 160-200°C range.[1]

• Change the GC Column: Utilizing a column with a different stationary phase polarity can alter the elution order and improve separation.[1]

  • Action: If you are using a non-polar column (e.g., DB-5ms, HP-5ms), switch to a mid-polar or polar column (e.g., DB-17ms, DB-WAX) to resolve the co-elution.[1]

• Adjust Carrier Gas Flow Rate: Optimizing the carrier gas flow rate can enhance column efficiency and resolution.

Step 3: Sample Preparation

If method optimization is insufficient, consider sample preparation techniques to simplify the matrix before GC analysis.

• Fractionation by Column Chromatography: This technique separates the essential oil into fractions with different polarities.

  • Action: Perform column chromatography using silica gel with a gradient of solvents (e.g., hexane and ethyl acetate).[1][5] Analyze the fractions containing spathulenol by GC-MS.

Step 4: Advanced Analytical Techniques

For highly complex samples where co-elution persists, advanced analytical techniques may be necessary.

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC-TOF-MS): GCxGC provides significantly higher peak capacity and resolution compared to conventional one-dimensional GC.[1][6][7] It is a powerful tool for separating co-eluting compounds in complex matrices like essential oils.[1][6]

Quantitative Data Summary

Table 1: Kovats Retention Indices (RI) of Spathulenol and Common Co-eluting Compounds on a Non-Polar Column (e.g., DB-5ms)

Compound	Kovats RI
Spathulenol	1569
Caryophyllene oxide	1578
Guaiol	1581
Humulene epoxide	1592
tau-Cadinol	1632
Cubenol	1649
beta-Bisabolol	1674

Note: Retention indices can vary slightly between different instruments and analytical conditions.[1]

Experimental Protocols

Protocol 1: GC-MS Analysis of Spathulenol

This protocol outlines a general procedure for the analysis of spathulenol in essential oils using GC-MS.

Materials and Equipment:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

• Helium (carrier gas)

• Spathulenol certified reference standard

• Hexane (or other suitable solvent)

• Microsyringe

• Autosampler vials

Procedure:

• Standard Preparation: Prepare a stock solution of spathulenol in hexane. Create a series of dilutions to generate a calibration curve.

• Sample Preparation: Dilute the essential oil sample in hexane. For quantitative analysis, add a known concentration of an internal standard.[2]

• GC-MS Instrument Parameters:

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 1:50 split ratio)

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 3°C/min to 240°C

    • Hold at 240°C for 5 minutes

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Mass Scan Range: m/z 40-400

• Injection: Inject 1 µL of the prepared standard and sample solutions into the GC-MS system.[8]

• Data Analysis:

  • Identify the spathulenol peak based on its retention time and mass spectrum by comparing it to the reference standard and spectral libraries (e.g., NIST, Wiley).[2]

  • For quantification, integrate the peak area of spathulenol and the internal standard (if used) and calculate the concentration using the calibration curve.

Protocol 2: Fractionation of Essential Oil by Column Chromatography

This protocol describes a general method for separating essential oil components based on polarity.

Materials and Equipment:

• Glass chromatography column

• Silica gel (60-120 mesh)

• n-Hexane

• Ethyl acetate

• Collection tubes or flasks

• Rotary evaporator

Procedure:

• Column Packing: Prepare a slurry of silica gel in n-hexane and pour it into the chromatography column. Allow the silica gel to settle, and drain the excess solvent.

• Sample Loading: Dissolve a known amount of the essential oil in a minimal volume of n-hexane. Load the sample onto the top of the silica gel bed.[5]

• Elution:

  • Begin elution with 100% n-hexane.[5]

  • Gradually increase the polarity of the mobile phase by adding increasing percentages of ethyl acetate (e.g., 2%, 5%, 10%, etc.).[5]

• Fraction Collection: Collect the eluate in separate fractions.

• Monitoring: Monitor the separation using Thin Layer Chromatography (TLC) to identify the fractions containing spathulenol.

• Solvent Removal: Combine the fractions containing the purified spathulenol and remove the solvent using a rotary evaporator.[5]

• Analysis: Analyze the resulting fraction by GC-MS to confirm the separation of spathulenol from the co-eluting compounds.

Experimental Workflow for Spathulenol Analysis

Caption: A general workflow for the GC-MS analysis of spathulenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Aroma Compounds in Essential Oils: Analyzing Chemical Composition Using Two-Dimensional Gas Chromatography–High Resolution Time-of-Flight Mass Spectrometry Combined with Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Spathulenol Yield from Essential Oil Extracts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you improve the yield of Spathulenol from your essential oil extracts.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Question: My overall essential oil yield is low. What are the potential causes and solutions?

Answer: A low total essential oil yield can be attributed to several factors, from the plant material to the extraction process itself.

Potential Cause	Recommended Solutions
Plant Material	- Incorrect Plant Species/Variety: Verify that you are using a plant species and variety known for high Spathulenol content. Concentrations can vary significantly even within the same species[1].
- Incorrect Plant Part: Spathulenol concentration differs between plant parts (e.g., leaves, flowers, stems). Ensure you are using the part reported to have the highest concentration[1][2]. For instance, in Achillea Tenuifolia, the leaves contain a higher percentage of Spathulenol (12.0%) compared to the stems (5%)[2].
- Improper Plant Material Condition: The condition of the plant material is crucial. Using material that is too dry or excessively fresh can reduce extraction efficiency. Proper drying, such as air-drying in the shade, is often recommended[3]. The drying method significantly impacts yield; studies have shown that semi-industrial drying or freeze-drying can result in higher essential oil yields compared to oven drying at high temperatures[4][5].
Extraction Method & Parameters	- Suboptimal Extraction Method: The choice of extraction method (e.g., hydrodistillation, steam distillation, supercritical fluid extraction) greatly affects the yield[1]. While hydrodistillation is common, other methods might be more efficient depending on the plant matrix[1].
- Inefficient Extraction Parameters:
- Temperature and Pressure: For methods like steam distillation and SFE, these parameters must be optimized. Excessive heat can cause degradation of heat-sensitive compounds like Spathulenol[1].
- Extraction Time: Insufficient extraction time will lead to incomplete recovery. The optimal duration depends on the method and plant material. For example, hydrodistillation of Moluccella aucheri is typically performed for 3 hours[3]. However, prolonged distillation can risk thermal degradation of compounds[6].
- Particle Size: Grinding the plant material increases the surface area for extraction, which can improve yield by 20-25%. However, the powder should not be so fine that it obstructs the flow of steam or solvent[1][6].
- Solvent Choice (for solvent extraction): The polarity of the solvent is critical. A solvent that is too polar or non-polar may not efficiently extract Spathulenol[1].
Equipment and Procedure	- Improperly Maintained Equipment: Ensure all equipment is clean and functioning correctly. Leaks in the system can result in the loss of volatile compounds[1].
- Analyte Loss During Workup: Spathulenol is volatile and can be lost during post-extraction steps like solvent evaporation. Use controlled evaporation techniques, such as a rotary evaporator at an appropriate temperature and pressure[1].

Question: The GC-MS analysis shows a low percentage of Spathulenol in my extracted essential oil, even with a good overall yield. What could be the reason?

Answer: This issue points towards problems with the specificity of your extraction, potential degradation of the target compound, or analytical inaccuracies.

Potential Cause	Recommended Solutions
Co-extraction of Other Compounds	Your current extraction parameters may be favoring the extraction of other compounds over Spathulenol. Modifying the extraction method or parameters can improve selectivity[1].
Degradation of Spathulenol	As a sesquiterpenoid, Spathulenol can degrade under harsh extraction conditions, such as high temperatures[1]. Consider using methods that operate at lower temperatures, like supercritical fluid extraction (SFE)[1].
Inaccurate GC-MS Quantification	Ensure your GC-MS method is properly calibrated for Spathulenol quantification. This includes using a certified reference standard and optimizing the temperature program and detector settings[1]. Co-elution with other compounds can also lead to inaccurate quantification. If co-elution is suspected, modifying the GC method (e.g., changing the temperature ramp or using a different column) is recommended[7].

Question: I am observing an emulsion during liquid-liquid extraction. How can I resolve this?

Answer: Emulsion formation is a common problem when working with plant extracts that contain surfactant-like molecules.

Strategy	Description
Gentle Mixing	Instead of vigorous shaking, gently swirl the separatory funnel to minimize emulsion formation while still allowing for phase contact[1].
Addition of Brine	Adding a saturated solution of sodium chloride (brine) can help to break the emulsion by increasing the polarity of the aqueous phase.
Change in Solvent	Adding a small amount of a different organic solvent can alter the overall solvent properties and help to break the emulsion[1].
Centrifugation	If the emulsion is persistent, centrifuging the mixture can effectively separate the layers[1].
Filtration	Passing the emulsified mixture through a bed of celite or another filter aid can sometimes help to break the emulsion[1].

Frequently Asked Questions (FAQs)

What are the primary plant sources for Spathulenol?

Spathulenol is a naturally occurring sesquiterpene alcohol found in the essential oils of various plants, particularly those belonging to the Asteraceae and Lamiaceae families. Notable sources include Moluccella aucheri, where it can be the most abundant component (up to 63.3%), Salvia mirzayanii, Artemisia annua, and Achillea Tenuifolia (up to 12.0% in the leaves)[1][2].

Which extraction method provides the highest yield of Spathulenol?

The optimal extraction method depends on the plant material. Hydrodistillation has been shown to be effective for extracting a high percentage of Spathulenol from sources like Moluccella aucheri[1]. Supercritical fluid extraction (SFE) with CO2 is another promising method, especially for thermally labile compounds, as it can be performed at lower temperatures. SFE can also offer a significantly higher extraction yield compared to hydrodistillation[8]. Solvent extraction is also a viable option. A direct comparison of yields from different methods on the same plant source is recommended to determine the most efficient technique for a specific application[1].

What are the key parameters to control during steam distillation for Spathulenol extraction?

For successful steam distillation, it is crucial to control the following:

• Steam Flow Rate: A consistent and appropriate steam flow rate ensures efficient volatilization of the essential oil without causing thermal degradation.

• Temperature: The temperature should be high enough to vaporize the Spathulenol but not so high that it causes decomposition[1].

• Distillation Time: The duration of the distillation should be sufficient to extract the majority of the essential oil. This is often determined empirically for a specific plant material[1].

• Particle Size of Plant Material: Grinding the plant material to a suitable particle size increases the surface area for extraction but should not be so fine as to impede steam flow[1].

How can I quantify the amount of Spathulenol in my extract?

Gas chromatography-mass spectrometry (GC-MS) is the most common and effective method for quantifying Spathulenol[1]. This involves:

• Sample Preparation: Diluting the essential oil in a suitable solvent (e.g., hexane).

• GC Separation: Using a capillary column with a suitable stationary phase to separate the components of the essential oil.

• MS Detection: Identifying Spathulenol based on its mass spectrum and retention time.

• Quantification: Using a calibration curve generated from a certified standard of Spathulenol to determine its concentration in the sample[1].

High-Performance Liquid Chromatography (HPLC) can also be used, particularly for non-volatile or thermally labile matrices[9][10].

Experimental Protocols

Protocol 1: Extraction of Spathulenol by Hydrodistillation

This is a frequently employed method for extracting essential oils containing Spathulenol.

• Preparation of Plant Material: Collect the desired plant parts (e.g., flowering aerial parts) and air-dry them in a shaded, well-ventilated area[3]. Grind the dried material into a coarse powder[3].

• Apparatus Setup: Place approximately 100 g of the dried, powdered plant material into a 2-liter flask of a Clevenger-type apparatus. Add distilled water until the material is fully submerged[3].

• Distillation: Heat the flask and continue distillation for 3 hours[3]. The steam and volatile oils will condense and collect in the graduated tube of the Clevenger.

• Oil Collection: After the distillation is complete, allow the apparatus to cool. Carefully collect the separated essential oil layer[3].

• Drying and Storage: Dry the collected oil over anhydrous sodium sulfate (Na₂SO₄) to remove any residual water. Store the final essential oil in a sealed, dark vial at a low temperature (e.g., 4°C)[3].

Protocol 2: Isolation of Spathulenol by Column Chromatography

This technique is used to purify Spathulenol from the crude essential oil extract.

• Column Preparation: Prepare a glass column packed with silica gel (e.g., 60-120 mesh) as the stationary phase, using a non-polar solvent like n-hexane to create a slurry[3].

• Sample Loading: Dissolve a known quantity of the crude essential oil in a minimal amount of n-hexane and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the prepared column[3].

• Elution: Begin elution with 100% n-hexane as the mobile phase. Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate)[3].

• Fraction Collection: Collect the eluate in sequential fractions[3].

• Monitoring: Monitor the separation process using Thin Layer Chromatography (TLC) to identify fractions containing Spathulenol[3].

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield isolated Spathulenol[3].

Protocol 3: Quantification of Spathulenol by GC-MS

This protocol outlines a general method for the quantitative analysis of Spathulenol.

• Standard Preparation: Prepare a stock solution of a certified Spathulenol standard in hexane. From the stock solution, prepare a series of standard solutions at known concentrations to create a calibration curve[1].

• Sample Preparation: Dilute the extracted essential oil in hexane to a concentration that falls within the range of the calibration curve[1].

• GC-MS Analysis:

  • GC Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)[7].

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)[7].

  • Inlet Temperature: 250°C[7].

  • Oven Temperature Program: Start at a lower temperature (e.g., 60°C), then ramp up to a final temperature (e.g., 240°C). A slower ramp rate (e.g., 3°C/min) in the elution region of Spathulenol can improve separation[7][11].

  • MS Parameters: Set the MS transfer line to 280°C and the ion source to 230°C. Acquire data in full scan mode to identify Spathulenol based on its mass spectrum and retention time[7].

• Data Analysis: Construct a calibration curve by plotting the peak area of Spathulenol against its concentration for the standard solutions. Use the regression equation from the calibration curve to determine the concentration of Spathulenol in the diluted essential oil sample.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. japer.in [japer.in]
• 3. benchchem.com [benchchem.com]
• 4. aensiweb.com [aensiweb.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. jmp.ir [jmp.ir]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. tips.sums.ac.ir [tips.sums.ac.ir]

Spathulenol Stability in In Vitro Experiments: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of spathulenol during in vitro experiments. Given its lipophilic nature and susceptibility to degradation, careful handling is paramount for reproducible and accurate results.

Frequently Asked Questions (FAQs)

Q1: What is spathulenol and why is its stability a concern in in vitro assays?

A1: Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of various plants. It is investigated for its potential anti-inflammatory, antioxidant, and antimicrobial properties. Like many sesquiterpenoids, spathulenol is a lipophilic (fat-soluble) molecule, which leads to poor solubility in aqueous solutions like cell culture media. This can cause precipitation and inaccuracies in experimental concentrations. Furthermore, its chemical structure is susceptible to degradation under common in vitro conditions, potentially leading to a loss of biological activity and the formation of unknown byproducts.

Q2: What are the primary factors that contribute to the degradation of spathulenol?

A2: The main factors that can cause spathulenol to degrade are exposure to light, heat, and oxygen.[1] Its antioxidant properties indicate a susceptibility to oxidation.[1] Additionally, extreme pH levels, both acidic and basic, can also lead to its degradation.[1]

Q3: How should I store spathulenol to ensure its stability?

A3: Proper storage is critical for maintaining the integrity of spathulenol. Recommendations are summarized in the table below.

Form	Storage Temperature	Duration	Notes
Powder	-20°C	3 years	Keep away from direct sunlight.
In Solvent (e.g., DMSO)	-80°C	1 year	Store in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Data compiled from multiple sources.[1][2]

Q4: I've noticed a decrease in the biological activity of my spathulenol sample. What could be the cause?

A4: A reduction in biological activity is likely due to the degradation of the spathulenol molecule.[1] This can be caused by several factors, including:

• Improper Storage: Exposure to light, elevated temperatures, or oxygen.[1]

• Repeated Freeze-Thaw Cycles: This can introduce moisture and oxygen into your stock solution, accelerating degradation.[3]

• Instability in Cell Culture Media: Spathulenol may degrade over the course of your experiment when diluted in aqueous cell culture media. The stability can be influenced by the media's pH, temperature, and the presence of other components.[4]

Q5: My spathulenol precipitates when I add it to my cell culture medium. What can I do to prevent this?

A5: Precipitation is a common issue with hydrophobic compounds like spathulenol when diluting a concentrated stock solution (typically in DMSO) into an aqueous medium. Here are some troubleshooting steps:

• Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions in your cell culture medium. This gradual decrease in the solvent concentration can help maintain solubility.

• Adjust Final Solvent Concentration: If your cells can tolerate it, a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) may improve solubility. Always include a vehicle control with the same final DMSO concentration in your experiment.

• Use a Co-Solvent or Stabilizing Agent: Consider preparing your stock in a mixture of DMSO and another solvent like ethanol. Alternatively, a non-ionic surfactant such as Pluronic F-68 can be added to the final medium at a low concentration (e.g., 0.01-0.1%) to act as a stabilizing agent.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Unexpected peaks in HPLC/GC-MS analysis.	The additional peaks likely represent degradation products of spathulenol.	1. Verify Storage Conditions: Ensure your spathulenol stock has been stored correctly, protected from light, heat, and air. 2. Perform a Forced Degradation Study: Intentionally degrade a fresh sample of spathulenol under stress conditions (acid, base, oxidation, heat, light) to identify the retention times of potential degradation products. 3. Characterize Degradation Products: Use mass spectrometry (MS) to determine the molecular weights of the unknown peaks and compare them to potential oxidative or hydrolyzed forms of spathulenol.[1]
Inconsistent or non-reproducible bioassay results.	This may be due to inconsistent concentrations of the active spathulenol due to degradation or precipitation.	1. Use Freshly Prepared Solutions: Whenever possible, prepare working solutions of spathulenol immediately before use from a properly stored stock. 2. Ensure Complete Dissolution: Visually inspect your stock solution to confirm it is completely clear before making dilutions. If necessary, sonication can aid dissolution.[2] 3. Quantify Concentration Before Use: Use a validated analytical method, such as HPLC-UV or GC-MS, to determine the exact concentration of spathulenol in your working solution before each experiment.
Loss of spathulenol concentration over time in cell culture.	Spathulenol may be degrading in the aqueous, oxygenated environment of the cell culture incubator.	1. Determine Stability in Your System: Conduct a time-course experiment to measure the concentration of spathulenol in your specific cell culture medium (with and without cells) over the duration of your experiment. 2. Replenish Spathulenol: If significant degradation is observed, consider replenishing the spathulenol-containing medium at regular intervals.

Experimental Protocols

Protocol 1: Preparation of Spathulenol Stock Solution

Objective: To prepare a concentrated stock solution of spathulenol in an appropriate solvent.

Materials:

• Spathulenol (powder)

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or glass vials

• Analytical balance

• Vortex mixer

• Sonicator bath (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of spathulenol powder. For a 100 mM stock solution, weigh 22.04 mg of spathulenol.

• Dissolving: Add the appropriate volume of sterile DMSO to the spathulenol. For a 100 mM solution, add 1 mL of DMSO to 22.04 mg of spathulenol.

• Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

• Sonication (if necessary): If the compound does not fully dissolve, place the vial in a sonicator bath for 10-15 minutes, or until the solution is clear. Gentle warming to 37°C can also aid dissolution.

• Storage: Store the stock solution at -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles.

Protocol 2: Forced Degradation Study of Spathulenol

Objective: To intentionally degrade spathulenol to identify potential degradation products and to validate a stability-indicating analytical method.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of spathulenol in methanol or acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60-80°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60-80°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.[1]

  • Thermal Degradation: Heat the stock solution at 80°C.[1]

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) and fluorescent light.[1]

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base hydrolysis samples, neutralize the solution before analysis.

• Analysis: Analyze the samples using a stability-indicating HPLC method.

Visualizations

Caption: Workflow for preparing and using spathulenol in in vitro experiments.

Caption: Potential degradation pathways of spathulenol under stress conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Spathulenol Analysis via GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of Spathulenol.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion peak and key fragments for Spathulenol in EI-MS?

A1: Spathulenol (C15H24O) has a molecular weight of 220.35 g/mol . In Electron Ionization Mass Spectrometry (EI-MS), the molecular ion peak [M]+ is observed at a mass-to-charge ratio (m/z) of 220.[1][2] The characteristic fragmentation pattern includes major peaks at m/z 205, 187, 159, 145, 119, 91, 69, and 43.[1]

Q2: What type of GC column is recommended for Spathulenol analysis?

A2: For the analysis of sesquiterpenoids like spathulenol, a capillary column with a stationary phase of 5% phenyl methyl siloxane is commonly used.[3] A typical column dimension is 30 m in length, 0.25 mm in internal diameter, and with a 0.25 µm film thickness.

Q3: What are the general recommendations for the GC oven temperature program?

A3: A temperature ramp is crucial for good separation of terpenes. A typical program starts at a lower temperature (e.g., 60°C) and is held for a few minutes to allow for the elution of highly volatile compounds. Then, the temperature is increased at a controlled rate (e.g., 3-8°C/min) to a final temperature high enough to elute less volatile compounds like spathulenol (e.g., 240-300°C).[4][5][6]

Q4: Which injection technique is best for Spathulenol analysis: liquid injection or headspace?

A4: Both liquid injection and headspace sampling can be used for terpene analysis.[7]

• Liquid injection may offer better recovery for less volatile sesquiterpenoids like spathulenol.[8] However, it can introduce non-volatile matrix components into the system.

• Headspace sampling , particularly Solid Phase Microextraction (SPME), provides a cleaner sample introduction by analyzing the vapor phase above the sample, which is beneficial for complex matrices.[8][9] To improve the recovery of less volatile compounds in headspace analysis, adding a carrier solvent like water and salt (NaCl) to the vial can be effective.[8]

Q5: How can I accurately quantify Spathulenol in my samples?

A5: For accurate quantification, it is recommended to use an internal standard. trans-Caryophyllene is a suitable internal standard for spathulenol analysis due to its similar chemical properties as a sesquiterpene, which often allows for good chromatographic resolution.[2] A calibration curve should be prepared with a series of standards containing known concentrations of spathulenol and a constant concentration of the internal standard.[2]

Troubleshooting Guides

This section addresses common problems encountered during the GC-MS analysis of Spathulenol.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Active sites in the injector liner or column	Deactivated liners are essential. If contamination is suspected, replace the liner. If the column is old, active sites may have developed; consider conditioning or replacing the column.
Improper injection technique	For liquid injections, ensure the solvent is appropriate for the column phase. For splitless injections, optimize the splitless time to ensure complete transfer of the analyte without excessive solvent tailing.[10]
Column contamination	Bake out the column at a high temperature (within its specified limit) to remove contaminants. If the front of the column is contaminated, trimming a small portion (10-20 cm) can restore performance.[5]
Sample overload	Dilute the sample or reduce the injection volume.[5]

Problem 2: Low or No Signal for Spathulenol

Possible Cause	Troubleshooting Step
Injector temperature too low	For sesquiterpenoids, the injector temperature needs to be high enough for efficient volatilization, typically around 250°C.[5]
Final oven temperature too low or hold time too short	Ensure the final temperature of the oven program is high enough and held for a sufficient duration to elute higher-boiling compounds like spathulenol.[5]
Cold spots in the GC-MS transfer line	The transfer line temperature should be maintained at a temperature similar to or slightly above the final oven temperature to prevent condensation of the analyte.
Inefficient extraction from the sample matrix	Review your sample preparation protocol. For plant materials, ensure they are properly dried and ground before extraction.[2] Consider optimizing the extraction time or solvent.

Problem 3: Co-elution with Other Compounds

Possible Cause	Troubleshooting Step
Inadequate chromatographic separation	Modify the oven temperature program. A slower ramp rate can often improve the resolution of closely eluting peaks.[5]
Complex sample matrix	Utilize the mass spectrometer's capabilities. Use extracted ion chromatograms (EICs) of unique fragment ions for spathulenol (e.g., m/z 205, 187) to differentiate it from co-eluting peaks. Mass spectral deconvolution software can also be used to separate the spectra of overlapping compounds.[5]
Inappropriate column	If co-elution persists, consider using a column with a different stationary phase to alter the selectivity of the separation.

Data Presentation: Recommended GC-MS Parameters

The following table summarizes recommended starting parameters for Spathulenol analysis. These should be optimized for your specific instrument and sample matrix.

Parameter	Recommendation
GC System	Agilent 8890 GC or similar[11]
Mass Spectrometer	Agilent 5977A MSD or similar[11]
Column	DB-HeavyWAX or 5% phenyl methyl siloxane (e.g., HP-5MS)[3][11]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 - 1.2 mL/min[5]
Injection Mode	Splitless or Headspace (SPME)
Injector Temperature	250°C
Oven Program	Initial: 50-60°C, hold for 2-5 minRamp: 3-8°C/min to 240-300°CFinal Hold: 3-15 min[4][5][6]
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 35-500
Data Acquisition	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for targeted quantification

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material

This protocol describes the extraction of essential oils from plant material using hydrodistillation, a common method for obtaining volatile compounds like spathulenol.[2][12]

Materials:

• Dried and ground plant material

• Clevenger-type apparatus

• Distilled water

• Heating mantle

• Anhydrous sodium sulfate

• Volatile solvent (e.g., hexane, ethyl acetate)[2]

• Volumetric flasks and autosampler vials

Procedure:

• Weigh a suitable amount of the dried, ground plant material and place it in the round-bottom flask of the Clevenger apparatus.

• Add distilled water to the flask to cover the plant material.

• Set up the hydrodistillation apparatus and heat the flask using a heating mantle.

• Continue the distillation for a recommended time (e.g., 3 hours) to ensure complete extraction of the essential oil.

• After cooling, carefully collect the essential oil layer from the collection arm of the apparatus.

• Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• For GC-MS analysis, accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask.[2]

• If performing quantitative analysis, add a known concentration of an internal standard (e.g., trans-caryophyllene).[2]

• Dilute to volume with a suitable volatile solvent and mix thoroughly.

• Transfer an aliquot to a 2 mL autosampler vial for injection into the GC-MS.

Mandatory Visualizations

Caption: Troubleshooting decision tree for common GC-MS issues.

Caption: General workflow for Spathulenol analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Optimization of GC-MS conditions based on resolution and stability of analytes for simultaneous determination of nine sesquiterpenoids in three species of Curcuma rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AMT - Optimisation of a thermal desorption–gas chromatography–mass spectrometry method for the analysis of monoterpenes, sesquiterpenes and diterpenes [amt.copernicus.org]
• 5. benchchem.com [benchchem.com]
• 6. tips.sums.ac.ir [tips.sums.ac.ir]
• 7. youtube.com [youtube.com]
• 8. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]

Troubleshooting low solubility of Spathulenol in aqueous media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low solubility of Spathulenol in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Spathulenol?

A1: Spathulenol is a lipophilic, tricyclic sesquiterpene alcohol with inherently low water solubility.[1][2] The predicted aqueous solubility is approximately 0.032 g/L.[2][3] Experimental values have been estimated at around 12.44 mg/L at 25°C.[4] Due to its chemical structure, it is significantly more soluble in organic solvents.[2][5]

Q2: Which organic solvents are recommended for dissolving Spathulenol?

A2: Spathulenol is expected to be soluble in a range of organic solvents.[2] These include:

• Alcohols: Ethanol, Methanol, Isopropanol[2][5]

• Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO), Acetone[2]

• Non-polar Solvents: Hexane, Chloroform, Ethyl acetate[2]

For biological assays, creating a concentrated stock solution in a solvent like DMSO is a common practice, which is then diluted into the aqueous experimental medium.

Q3: How does pH affect the solubility of Spathulenol?

A3: While the solubility of Spathulenol in aqueous buffers is expected to be pH-dependent, significant changes are unlikely. This is due to the very high predicted pKa of its hydroxyl group, meaning it is unlikely to ionize under typical physiological pH conditions.[2]

Q4: Can temperature be used to increase the aqueous solubility of Spathulenol?

A4: For many solid compounds, increasing the temperature enhances solubility. However, the effect of temperature depends on whether the dissolution process is endothermic (absorbs heat) or exothermic (releases heat). For Spathulenol, a systematic study of the temperature-solubility profile would be necessary to determine if heating is an effective strategy. Gentle warming to 37°C can aid in the initial dissolution in organic solvents like DMSO.

Troubleshooting Low Solubility

Issue: Spathulenol precipitates out of solution when I dilute my organic stock into an aqueous buffer or cell culture medium.

• Possible Cause: The concentration of Spathulenol exceeds its solubility limit in the final aqueous medium. This is a common issue when diluting a concentrated stock from an organic solvent into an aqueous solution where the compound is poorly soluble.

• Recommended Solutions:

  • Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions in the aqueous buffer. This gradual decrease in the organic solvent concentration can help maintain the solubility of Spathulenol.

  • Increase Final Solvent Concentration: If your experimental system (e.g., cells) can tolerate it, slightly increasing the final concentration of the organic co-solvent (e.g., from 0.1% to 0.5% DMSO) may improve solubility. Always include a vehicle control with the same solvent concentration in your experiments.

  • Use a Co-solvent System: A mixture of solvents can sometimes provide better solubilizing power. For instance, preparing the stock solution in a mixture of DMSO and ethanol might be effective.[2]

  • Employ Solubilization Technologies: For persistent precipitation issues, more advanced formulation strategies may be necessary. These include cyclodextrin complexation, lipid-based formulations (e.g., nanoemulsions, liposomes), or the use of surfactants.

Issue: I am observing inconsistent or non-reproducible results in my biological assays.

• Possible Cause: This could be due to incomplete dissolution of the stock solution or precipitation of Spathulenol in the assay plate, leading to inaccurate and variable concentrations.

• Recommended Solutions:

  • Ensure Complete Dissolution of Stock: Before making dilutions, visually inspect your stock solution to confirm it is completely clear. If necessary, sonicate or gently warm the stock solution to ensure full dissolution.

  • Use a Stabilizing Agent: Adding a non-ionic surfactant, such as Pluronic® F-68, at a low concentration (e.g., 0.01-0.1%) to the final aqueous medium can help stabilize the dispersed Spathulenol and prevent precipitation.

  • Consider a Formulation Approach: Encapsulating Spathulenol in a delivery system like cyclodextrins or liposomes can enhance its stability and effective concentration in aqueous media.

Data Presentation

Table 1: Physicochemical Properties of Spathulenol

Property	Predicted/Estimated Value	Data Source
Molecular Formula	C₁₅H₂₄O	PubChem
Molecular Weight	220.35 g/mol	PubChem
Aqueous Solubility	0.032 g/L	FooDB[2][3]
Estimated Aqueous Solubility	12.44 mg/L @ 25°C	The Good Scents Company[4]
logP (Octanol-Water)	2.75	FooDB[2][3]
pKa (Strongest Acidic)	19.93	FooDB[2][3]

Experimental Protocols

Protocol 1: Shake-Flask Method for Solubility Determination

This protocol is used to determine the equilibrium solubility of Spathulenol in various solvents.[2]

Materials:

• Spathulenol (solid form)

• Selected solvents (e.g., water, phosphate buffer pH 7.4, ethanol, DMSO)

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Validated analytical method for quantification (e.g., HPLC-UV, GC-MS)

• Vials with appropriate closures

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid Spathulenol to a known volume of the selected solvent in a sealed vial. A visible excess of solid should remain.[2]

• Equilibration: Place the vials in a shaking incubator at a constant temperature (e.g., 25°C or 37°C). Agitate the samples for 24-72 hours to ensure equilibrium is reached.[2]

• Phase Separation: After equilibration, centrifuge the samples at high speed to pellet the undissolved solid.[2]

• Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot with a suitable solvent to a concentration within the calibration range of your analytical method.[2]

• Quantification: Analyze the diluted sample using a validated analytical method to determine the concentration of Spathulenol.[2]

• Data Reporting: Report the solubility in units such as mg/mL or mol/L.[2]

Protocol 2: Preparation of Spathulenol-Cyclodextrin Inclusion Complex

This method aims to improve the aqueous solubility of Spathulenol by encapsulating it within a cyclodextrin molecule.[1]

Materials:

• Spathulenol

• β-cyclodextrin or a derivative like Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Distilled water

• Magnetic stirrer with heating

• Filtration apparatus

• Freeze-dryer or vacuum oven

Procedure:

• Prepare a saturated solution of β-cyclodextrin in a 25% ethanol-water mixture at 50°C with constant stirring.[1]

• In a separate container, dissolve Spathulenol in a minimal amount of ethanol.[1]

• Slowly add the Spathulenol solution dropwise to the β-cyclodextrin solution while maintaining the temperature and stirring.[1]

• Continue stirring for several hours to facilitate the formation of the inclusion complex.[1]

• Cool the mixture to room temperature, and then store it at 4°C overnight to encourage precipitation of the complex.[1]

• Collect the precipitate by filtration.[1]

• Wash the precipitate with a small amount of cold distilled water to remove any uncomplexed material.[1]

• Dry the resulting powder using a freeze-dryer or in a vacuum oven at a low temperature.[1]

• Characterize the inclusion complex for encapsulation efficiency using a validated analytical method.

Protocol 3: Preparation of Spathulenol-Loaded Liposomes (Thin-Film Hydration Method)

This protocol describes a general method for encapsulating Spathulenol within liposomes to improve its dispersion and stability in aqueous media.[1]

Materials:

• Spathulenol

• Phospholipids (e.g., soy phosphatidylcholine, DPPC)

• Cholesterol

• Organic solvent (e.g., chloroform, ethanol)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Rotary evaporator

• Sonication equipment (bath or probe)

• Extrusion equipment (optional)

Procedure:

• Dissolve the phospholipids, cholesterol, and Spathulenol in the organic solvent in a round-bottom flask. The molar ratio of lipids to Spathulenol will need to be optimized.[1]

• Remove the organic solvent using a rotary evaporator under reduced pressure. This will form a thin lipid film on the flask wall.[1]

• Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.[1]

• Hydrate the lipid film by adding the aqueous buffer and agitating the flask (e.g., gentle shaking or vortexing). This will form multilamellar vesicles (MLVs).[1]

• To produce smaller, unilamellar vesicles (SUVs), the MLV suspension can be sonicated or extruded through membranes with a defined pore size.

Visualizations

Caption: Troubleshooting workflow for low Spathulenol solubility.

Caption: Mechanism of solubility enhancement by cyclodextrin inclusion.

Caption: Comparison of solubilization strategies for Spathulenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Showing Compound Spathulenol (FDB015304) - FooDB [foodb.ca]
• 4. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 5. Spathulenol - Cosmacon [cosmacon.de]

Technical Support Center: Enhancing the Purity of Isolated Spathulenol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the isolation and purification of Spathulenol.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Low Purity After Initial Isolation

Question: My initial crude extract shows a very low percentage of Spathulenol after hydrodistillation. What are the possible reasons and solutions?

Answer: Low yields of Spathulenol in the initial extract can be attributed to several factors:

• Plant Material: The concentration of Spathulenol can vary significantly based on the plant species, geographical location, and harvest time. Ensure you are using a plant source reported to have a high concentration of Spathulenol. For instance, Moluccella aucheri has been reported to contain up to 63.3% Spathulenol in its essential oil.[1]

• Extraction Method: While hydrodistillation is a common method, it may not be optimal for all plant matrices. Consider alternative extraction techniques such as solvent extraction or supercritical fluid extraction (SFE), which can be more efficient for thermolabile compounds.

• Extraction Parameters:

  • Temperature and Time: Excessive heat during distillation can lead to the degradation of sesquiterpenoids. The distillation time should be sufficient to extract the majority of the essential oil, which is often determined empirically. For example, a 3-hour hydrodistillation is typical for Moluccella aucheri.

  • Particle Size: Grinding the plant material to an appropriate size increases the surface area for extraction. However, a powder that is too fine can impede steam flow.

Column Chromatography Troubleshooting

Question: I'm experiencing issues with purifying Spathulenol using silica gel column chromatography, resulting in low purity or poor separation. What should I do?

Answer: Column chromatography is a standard and effective technique for purifying Spathulenol.[2] However, several factors can affect its efficiency. Here’s a troubleshooting guide:

Problem	Possible Cause	Solution
Low Purity of Spathulenol Fractions	Inappropriate solvent system.	Optimize the solvent system using Thin Layer Chromatography (TLC) first. A common system is a gradient of n-hexane and ethyl acetate.[2] Start with a low polarity mobile phase (e.g., 100% n-hexane) and gradually increase the polarity.
Column overloading.	Do not exceed the loading capacity of your column. As a general rule, the amount of crude extract should be about 1-5% of the weight of the silica gel.
Co-elution with other compounds.	If impurities have similar polarity, consider using a different adsorbent like alumina or employing an alternative purification technique such as preparative HPLC or counter-current chromatography.
Spathulenol is not eluting from the column	The compound may have degraded on the silica gel.	Test the stability of your compound on a TLC plate by spotting it and letting it sit for a few hours before developing. If it degrades, consider using a deactivated silica gel or an alternative technique.[3]
The solvent system is not polar enough.	Gradually increase the polarity of the eluting solvent. For very polar compounds, a small percentage of methanol in dichloromethane can be used, but be aware that high concentrations of methanol can dissolve silica gel.[4]
Fractions are very dilute	The compound may have eluted very quickly in the solvent front.	Always collect the first fraction and check it by TLC. This can happen if the initial solvent system is too polar.
The elution band is very broad (tailing).	Once Spathulenol starts to elute, you can increase the polarity of the solvent to speed up the elution of the tailing end of the peak.

GC-MS Analysis Issues

Question: My GC-MS analysis of purified Spathulenol shows peak tailing and poor resolution. How can I troubleshoot this?

Answer: Peak tailing and poor resolution in GC-MS can compromise the accuracy of your purity assessment. Here are some common causes and solutions:

Problem	Possible Cause	Solution
Peak Tailing	Active sites in the GC system (e.g., dirty inlet liner, column contamination) interacting with the hydroxyl group of Spathulenol.	Perform regular maintenance, including cleaning the inlet liner and trimming the column. Using an ultra-inert column can also minimize these interactions.
Improper column installation.	Ensure the column is cut cleanly at a 90° angle and installed at the correct depth in the inlet and detector.
Mismatch between solvent and stationary phase polarity.	Try changing the solvent or using a stationary phase with a different polarity.
Poor Resolution (Co-elution)	The stationary phase is not providing adequate separation for Spathulenol and an impurity.	Switch to a GC column with a different stationary phase polarity (e.g., from a non-polar to a mid-polar or polar column).
Suboptimal temperature program.	Decrease the temperature ramp rate in the region where Spathulenol elutes to improve separation.
Incorrect carrier gas flow rate.	Optimize the linear velocity of the carrier gas to enhance column efficiency.

Data Presentation

The purity of Spathulenol can be significantly enhanced by employing appropriate purification techniques. The following table summarizes the potential purity levels achievable with different methods for sesquiterpenoids like Spathulenol.

Purification Method	Stationary/Solvent System	Reported Purity for Similar Compounds	Reference
Column Chromatography	Silica gel with n-hexane/ethyl acetate gradient	>90%	[2]
Preparative HPLC	C18 column with acetonitrile/water gradient	91.8% - 97.9%	[5]
High-Speed Counter-Current Chromatography (HSCCC)	n-hexane/acetonitrile/ethyl acetate	82.0% - 98.5%	[6]

Experimental Protocols

Protocol 1: Purification of Spathulenol by Silica Gel Column Chromatography

This protocol describes a standard method for the purification of Spathulenol from a crude essential oil extract.[2]

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in n-hexane.

  • Pour the slurry into a glass column, allowing the solvent to drain while gently tapping the column to ensure even packing. Avoid air bubbles.

  • Add a thin layer of sand on top of the silica gel to protect the surface.

• Sample Loading:

  • Dissolve the crude essential oil in a minimal amount of n-hexane.

  • In a separate flask, add a small amount of silica gel to the dissolved sample and evaporate the solvent to obtain a dry powder.

  • Carefully load this powder onto the top of the prepared column.

• Elution:

  • Begin elution with 100% n-hexane.

  • Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate).

• Fraction Collection and Monitoring:

  • Collect the eluate in sequential fractions.

  • Monitor the separation using Thin Layer Chromatography (TLC) to identify the fractions containing Spathulenol.

• Final Steps:

  • Combine the pure fractions containing Spathulenol.

  • Remove the solvent using a rotary evaporator to obtain the purified Spathulenol.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of purified Spathulenol to determine its purity.[1]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the purified Spathulenol and dissolve it in 10 mL of a suitable volatile solvent (e.g., hexane or ethyl acetate) in a volumetric flask.

• GC-MS Conditions (Example):

  • GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Oven Temperature Program: Start at 60°C for 2 minutes, then ramp up to 240°C at a rate of 3°C/min, and hold for 5 minutes.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Analysis:

  • Inject 1 µL of the prepared sample into the GC-MS system.

  • Identify the Spathulenol peak based on its retention time and mass spectrum by comparison with a reference standard or spectral libraries (e.g., NIST, Wiley).

  • Calculate the purity by determining the relative peak area of Spathulenol compared to the total peak area of all components in the chromatogram.

Visualizations

General Workflow for Spathulenol Isolation and Purification

Caption: A streamlined workflow from plant material to pure Spathulenol.

Troubleshooting Decision Tree for Low Purity in Column Chromatography

Caption: A decision tree to diagnose and resolve low purity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]
• 5. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Spathulenol Stability and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with spathulenol.

Frequently Asked Questions (FAQs)

Q1: What is spathulenol and why is its stability a concern?

A1: Spathulenol is a tricyclic sesquiterpene alcohol naturally found in the essential oils of various plants.[1] It is investigated for a range of potential biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.[2] Maintaining the chemical integrity of spathulenol is crucial for obtaining accurate and reproducible experimental results, as degradation can lead to a loss of biological activity and the formation of unknown impurities.[2]

Q2: What are the primary factors that cause spathulenol degradation?

A2: The main factors contributing to the degradation of spathulenol are exposure to light, heat, and oxygen.[2] As an antioxidant, it is susceptible to oxidation.[2] Additionally, extreme pH conditions, both acidic and basic, can also promote its degradation.[2]

Q3: What are the recommended storage conditions for spathulenol?

A3: To ensure stability, spathulenol should be stored in a tightly sealed, light-resistant container under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, it is recommended to keep it at low temperatures.[3] Solutions of spathulenol should also be stored in tightly sealed, light-resistant vials with minimal headspace to reduce exposure to oxygen.

Q4: I am observing unexpected peaks in my chromatogram when analyzing a spathulenol sample. What could be the cause?

A4: The appearance of additional peaks in your chromatogram likely indicates the presence of degradation products. This can be a result of improper storage or handling, such as exposure to light, elevated temperatures, or oxygen. To confirm this, you can perform a forced degradation study on a fresh sample of spathulenol.

Q5: My experimental results with spathulenol are inconsistent. Could this be related to degradation?

A5: Yes, inconsistent experimental results are often a consequence of sample degradation. If spathulenol degrades, the concentration of the active compound in your solution will decrease, leading to variability in your assays. It is advisable to use freshly prepared solutions for each experiment and to quantify the spathulenol concentration before use with a validated analytical method like HPLC-UV.[2]

Q6: How can I prevent or minimize the degradation of spathulenol in my experiments and formulations?

A6: To prevent degradation, always store spathulenol under the recommended conditions (in the dark, at low temperatures, under an inert atmosphere). Prepare solutions fresh before use and avoid repeated freeze-thaw cycles by aliquoting stock solutions. For formulations, a promising technique to enhance stability is microencapsulation with β-cyclodextrin. This process can protect the spathulenol molecule from environmental factors like light, heat, and oxygen.

Troubleshooting Guides

Issue 1: Suspected Degradation of Spathulenol Stock

• Symptoms:

  • Appearance of unknown peaks in HPLC or GC analysis.

  • Reduced biological activity in assays compared to previous batches.

  • Visible changes in the sample's color or clarity.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the sample has been consistently stored at the recommended temperature, protected from light, and under an inert atmosphere.

  • Perform a Forced Degradation Study: Intentionally stress a fresh sample of spathulenol under acidic, basic, oxidative, thermal, and photolytic conditions to see if the degradation products match the unknown peaks in your sample. (See Experimental Protocol 1 for details).

  • Use a Stability-Indicating HPLC Method: Employ an HPLC method that can effectively separate spathulenol from its potential degradation products to accurately quantify the amount of intact compound remaining. (See Experimental Protocol 2 for a starting point).

  • Characterize Degradation Products: If significant degradation has occurred, use techniques like Mass Spectrometry (MS) to help identify the molecular weights of the degradation products and elucidate their structures.

Issue 2: Poor Solubility of Spathulenol in Aqueous Media

• Symptoms:

  • Precipitation of the compound in aqueous buffers.

  • Difficulty achieving the desired concentration.

• Troubleshooting Steps:

  • Use of Co-solvents: Spathulenol is a lipophilic molecule with low aqueous solubility. The use of a minimal amount of a water-miscible organic co-solvent, such as ethanol or DMSO, can help to dissolve it before dilution in an aqueous buffer.

  • Microencapsulation: For formulation purposes, consider microencapsulation with β-cyclodextrin to improve aqueous solubility and stability. (See Experimental Protocol 3).

Spathulenol Degradation Pathways

The degradation of spathulenol, a sesquiterpene alcohol, is primarily driven by oxidation, though it is also susceptible to acid- and base-catalyzed reactions.

• Oxidative Degradation: The presence of a tertiary alcohol and a double bond in the spathulenol structure makes it prone to oxidation. Oxidative stress can lead to the formation of various products, including epoxides, diols, and other oxygenated derivatives. The reaction is often initiated by the formation of radical species.

• Acid-Catalyzed Degradation: Under acidic conditions, spathulenol can undergo dehydration, leading to the formation of beta-spathulenol.[3] Further rearrangements and isomerizations of the carbon skeleton are also possible.

• Base-Catalyzed Degradation: While less common for this type of structure, strong basic conditions could potentially lead to rearrangements or other degradation pathways.

Caption: Proposed Degradation Pathways of Spathulenol.

Quantitative Data Summary

While specific kinetic data for spathulenol degradation is not extensively available in the public domain, the following table summarizes expected stability trends based on studies of other sesquiterpenoids and general chemical principles. Researchers should perform their own stability studies to determine the precise degradation rates for their specific experimental conditions.

Stress Condition	Temperature	Duration	Expected Spathulenol Degradation	Reference
Acid Hydrolysis	60°C	24 hours	Moderate to High	[2]
Base Hydrolysis	60°C	24 hours	Moderate to High	[2]
**Oxidation (3% H₂O₂) **	Room Temp	24 hours	High	[2]
Thermal	80°C	24 hours	Moderate	[2]
Photolytic (UV Light)	Room Temp	24 hours	Moderate to High	[2]

Experimental Protocols

Protocol 1: Forced Degradation Study of Spathulenol

This protocol outlines a general procedure for conducting a forced degradation study on spathulenol to identify potential degradation products and to validate a stability-indicating analytical method.

Materials:

• Spathulenol standard

• Methanol or acetonitrile (HPLC grade)

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC system with UV detector

• pH meter

• Water bath or oven

• UV lamp

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of spathulenol in methanol or acetonitrile.

• Acid Hydrolysis:

  • Mix equal volumes of the spathulenol stock solution and 0.1 M HCl.

  • Incubate the mixture at 60°C for up to 24 hours.

  • Withdraw aliquots at various time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the aliquots with 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix equal volumes of the spathulenol stock solution and 0.1 M NaOH.

  • Incubate the mixture at 60°C for up to 24 hours.

  • Withdraw aliquots at various time points.

  • Neutralize the aliquots with 0.1 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix equal volumes of the spathulenol stock solution and 3% H₂O₂.

  • Keep the mixture at room temperature for up to 24 hours, protected from light.

  • Withdraw aliquots at various time points for HPLC analysis.

• Thermal Degradation:

  • Place a vial of the spathulenol stock solution in an oven at 80°C for up to 24 hours.

  • Withdraw aliquots at various time points for HPLC analysis.

• Photolytic Degradation:

  • Expose a vial of the spathulenol stock solution to UV light (e.g., 254 nm) at room temperature for up to 24 hours.

  • Simultaneously, keep a control sample in the dark.

  • Withdraw aliquots from both the exposed and control samples at various time points for HPLC analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

Caption: Forced Degradation Study Workflow.

Protocol 2: Stability-Indicating HPLC Method for Spathulenol

This protocol provides a starting point for developing an HPLC-UV method for the analysis of spathulenol and its degradation products. Method optimization and validation are required.

Instrumentation and Consumables:

• HPLC system with a UV-Vis detector, pump, degasser, and autosampler

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Ultrapure water

• Spathulenol reference standard

Chromatographic Conditions:

• Mobile Phase A: Ultrapure water

• Mobile Phase B: Acetonitrile

• Gradient:

  • Start with 60% B.

  • Linearly increase to 95% B over 15 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 60% B and equilibrate for 5 minutes.[4]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 30°C[2]

• Detection Wavelength: 210-244 nm (as spathulenol lacks a strong chromophore, detection at lower wavelengths is necessary)[2][4]

• Injection Volume: 10-20 µL

Procedure:

• Standard Preparation: Prepare a series of spathulenol standard solutions in acetonitrile (e.g., 1, 5, 10, 25, 50, 100 µg/mL) from a stock solution.[4]

• Sample Preparation: Dilute the samples from the forced degradation study or other experiments with acetonitrile to a concentration within the calibration range. Filter the samples through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards to generate a calibration curve. Then, inject the prepared samples.

• Quantification: Identify the spathulenol peak based on its retention time compared to the standard. Quantify the amount of spathulenol and any degradation products using the calibration curve and peak areas.

Protocol 3: Microencapsulation of Spathulenol with β-Cyclodextrin

This protocol describes a general co-precipitation method for encapsulating spathulenol in β-cyclodextrin to improve its stability and solubility.

Materials:

• Spathulenol

• β-Cyclodextrin

• Ethanol

• Deionized water

• Magnetic stirrer with hotplate

• Filtration apparatus or freeze-dryer

Procedure:

• β-Cyclodextrin Solution Preparation: Prepare a saturated solution of β-cyclodextrin in a water:ethanol solution (e.g., 2:1 w/w) by dissolving the β-cyclodextrin with stirring at 50-55°C.

• Spathulenol Solution Preparation: Dissolve spathulenol in a minimal amount of ethanol.

• Inclusion Complex Formation:

  • Slowly add the spathulenol solution dropwise to the stirred β-cyclodextrin solution while maintaining the temperature at 50-55°C.

  • Continue stirring the mixture for several hours (e.g., 4 hours) at a constant temperature.

• Precipitation: Cool the mixture to room temperature and then store it at 4°C overnight to facilitate the precipitation of the inclusion complex.

• Isolation of the Complex:

  • Collect the precipitate by filtration under vacuum.

  • Alternatively, the entire solution can be freeze-dried to obtain a solid powder.

• Washing and Drying:

  • Wash the collected powder with a small amount of cold deionized water to remove any uncomplexed material.

  • Dry the final product in a vacuum oven at a low temperature or by freeze-drying.

• Optimization: The molar ratio of spathulenol to β-cyclodextrin should be optimized to achieve the highest encapsulation efficiency. Common starting ratios are 1:1 or 1:2.

Caption: Microencapsulation Workflow for Spathulenol.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Separation and identification of process-related substances and degradation products in mycophenolate mofetil by liquid chromatography coupled with quadrupole-time of flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]

Technical Support Center: Refinement of Spathulenol Isolation Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their protocols for isolating Spathulenol from complex extracts.

Frequently Asked Questions (FAQs)

Q1: What is Spathulenol, and why is its stability important?

A1: Spathulenol is a tricyclic sesquiterpenoid alcohol naturally found in the essential oils of various plants, such as those from the Artemisia and Salvia species.[1][2] Its stability is critical for accurate research and for ensuring the efficacy and safety of its potential therapeutic applications, which include anti-inflammatory, antioxidant, and antimicrobial properties.[3][4][5] Degradation of Spathulenol can result in a loss of biological activity and the formation of unknown impurities.[3]

Q2: What are the primary plant sources for obtaining Spathulenol?

A2: Spathulenol is widely distributed in the plant kingdom and is a major component of many essential oils.[1] Some notable plant sources include Moluccella aucheri, where it can be the most abundant component (up to 63.3%), Eryngium maritimum, and various Salvia and Artemisia species.[1][6]

Q3: Which extraction method typically yields the highest amount of Spathulenol?

A3: The optimal extraction method can vary depending on the plant material.[7] Hydrodistillation is a commonly used and effective method for extracting essential oils rich in Spathulenol.[1][6] Supercritical fluid extraction (SFE) with CO2 is another excellent option, especially for thermolabile compounds, as it operates at lower temperatures.[7] To determine the most efficient technique for a specific application, a direct comparison of yields from different methods using the same plant source is recommended.[7]

Q4: How can I quantify the amount of Spathulenol in my extract?

A4: Gas chromatography-mass spectrometry (GC-MS) is the most common and effective method for quantifying Spathulenol.[7] This technique involves separating the components of the essential oil on a capillary column and then identifying Spathulenol based on its unique mass spectrum and retention time.[6][7] For accurate quantification, a calibration curve generated from a certified Spathulenol standard is necessary.[7][8] High-performance liquid chromatography (HPLC) with UV detection can also be used, particularly for samples not suitable for GC analysis.[8][9]

Q5: What are the recommended storage conditions for Spathulenol to ensure its stability?

A5: To maintain the stability of Spathulenol, it should be stored in a tightly sealed, light-resistant container under an inert atmosphere (e.g., argon or nitrogen) at -20°C for long-term storage (up to 3 years).[3] If dissolved in a solvent like DMSO, it should be stored in a tightly sealed, light-resistant vial with minimal headspace at -80°C for up to one year.[3]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low Spathulenol Yield	1. Incorrect Plant Material: Using a plant species, variety, or part with low Spathulenol content.[7] 2. Suboptimal Extraction Method: The chosen extraction method may not be efficient for the specific plant matrix.[7] 3. Inefficient Extraction Parameters: Incorrect temperature, pressure, or extraction time can lead to incomplete recovery or degradation.[7] 4. Analyte Loss During Workup: Spathulenol, being volatile, can be lost during solvent evaporation.[7]	1. Verify Plant Material: Ensure you are using the correct plant species and part known for high Spathulenol content. Proper drying of the plant material is also crucial.[6][7] 2. Optimize Extraction Method: Consider alternative methods like hydrodistillation or supercritical fluid extraction (SFE) and optimize the parameters.[1][7] 3. Optimize Parameters: For hydrodistillation, ensure sufficient time (e.g., 3 hours). For SFE, optimize pressure (100-300 bar) and temperature (40-60°C).[6][7] 4. Controlled Evaporation: Use a rotary evaporator at a suitable temperature and pressure to minimize the loss of volatile compounds.[7]
Co-elution with Other Compounds in GC-MS	1. Similar Compound Polarity: Other sesquiterpenes in the extract may have similar polarities and boiling points, leading to overlapping peaks. 2. Inadequate Chromatographic Separation: The GC column and temperature program may not be optimized for separating Spathulenol from interfering compounds.[10]	1. Fractionation: Perform column chromatography with a silica gel stationary phase and a solvent gradient (e.g., n-hexane and ethyl acetate) to separate the crude extract into fractions before GC-MS analysis.[1][10] 2. Optimize GC Method: a) Modify the temperature ramp rate to improve separation. b) Use a GC column with a different stationary phase polarity (e.g., switching from a non-polar to a mid-polar column).[10]
Spathulenol Degradation	1. Exposure to Harsh Conditions: High temperatures during extraction or storage can cause degradation.[11] 2. Oxidation: Exposure to air (oxygen) can lead to oxidative degradation.[3] 3. Photolytic Degradation: Exposure to light can induce degradation pathways.[11] 4. Extreme pH: Highly acidic or basic conditions during extraction or in formulations can degrade Spathulenol.[3]	1. Use Milder Extraction Conditions: Employ methods like SFE that use lower temperatures.[7] 2. Inert Atmosphere: Store purified Spathulenol and extracts under an inert gas like argon or nitrogen.[3] 3. Protect from Light: Store samples in amber vials or in the dark.[3][7] 4. Maintain Neutral pH: Use neutral solvents and buffers whenever possible.
Difficulty in Crystallization	1. Inappropriate Solvent: The solvent may be too good or too poor at dissolving Spathulenol.[12] 2. Presence of Impurities: Co-extracted compounds can hinder crystal formation. 3. Supersaturation Not Reached: The concentration of Spathulenol in the solution is not high enough for nucleation to occur.[12]	1. Solvent Screening: Test a variety of solvents with different polarities. A good crystallization solvent should dissolve Spathulenol when hot but not when cold.[12] Vapor diffusion with a soluble and an insoluble solvent is also a good technique.[13] 2. Further Purification: Use column chromatography or preparative TLC to increase the purity of the Spathulenol fraction before attempting crystallization.[1][4] 3. Slow Evaporation/Cooling: Slowly evaporate the solvent or cool the saturated solution to gradually increase the concentration and induce crystallization.[12][13] Seeding with a microcrystal can also help.[13][14]

Quantitative Data Summary

Table 1: Spathulenol Content in Various Plant Species

Plant Species	Family	Plant Part Used	Spathulenol Content (%)	Extraction Method
Moluccella aucheri	Lamiaceae	Aerial Parts	63.3	Hydrodistillation
Eryngium maritimum	Apiaceae	Aerial Parts	22.0	Not Specified
Stevia rebaudiana	Asteraceae	Leaf	14.9	Not Specified
Hymenocrater incanus	Lamiaceae	Flowering Twigs	12.61	Not Specified

Source:[1][6]

Table 2: Typical GC-MS Parameters for Spathulenol Analysis

Parameter	Value
Column	HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at 1 mL/min
Injector Temperature	250°C
Oven Program	Start at 60°C, ramp to 240-250°C at 3-5°C/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400

Source:[6][7][8]

Experimental Protocols

Protocol 1: Extraction of Spathulenol-rich Essential Oil by Hydrodistillation

This protocol is a general method for extracting essential oils from plant material and can be adapted for sources rich in Spathulenol.

• Plant Material Preparation:

  • Collect the aerial parts of the plant (e.g., Moluccella aucheri) during its flowering stage.[6]

  • Air-dry the plant material in a shaded and well-ventilated area.[1][6]

  • Grind the dried material into a coarse powder.[1]

• Hydrodistillation:

  • Place a known amount of the powdered plant material (e.g., 100 g) into a flask and add distilled water.[6]

  • Subject the mixture to hydrodistillation for approximately 3 hours using a Clevenger-type apparatus.[6][7]

• Oil Collection and Drying:

  • After the apparatus has cooled, carefully collect the essential oil layer.[1]

  • Dry the collected oil over anhydrous sodium sulfate to remove any residual water.[6]

  • Store the dried essential oil in a sealed, amber vial at 4°C until further purification and analysis.[6][7]

Protocol 2: Isolation of Spathulenol by Column Chromatography

This protocol describes the purification of Spathulenol from the crude essential oil.[1]

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent like n-hexane.

  • Pour the slurry into a glass column to pack the stationary phase.

• Sample Loading:

  • Dissolve the crude essential oil in a minimal amount of n-hexane.

  • Adsorb this solution onto a small amount of silica gel.

  • Carefully load the silica gel with the adsorbed sample onto the top of the prepared column.

• Elution:

  • Begin elution with 100% n-hexane as the mobile phase.

  • Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate).

• Fraction Collection and Analysis:

  • Collect the eluate in sequential fractions.

  • Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing Spathulenol.

  • Combine the pure fractions containing Spathulenol.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain isolated Spathulenol.[7]

Visualizations

Caption: General workflow for the isolation and purification of Spathulenol.

Caption: Troubleshooting logic for low Spathulenol yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Spathulenol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Spathulenol | CAS:6750-60-3 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. researchtrend.net [researchtrend.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. unifr.ch [unifr.ch]
• 14. vapourtec.com [vapourtec.com]

Minimizing isomerization of Spathulenol during extraction

Welcome to the Technical Support Center for Spathulenol Extraction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the extraction of spathulenol while minimizing its isomerization.

Frequently Asked Questions (FAQs)

Q1: What is spathulenol and why is its isomerization a concern?

Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of various plants.[1] It is valued for its potential anti-inflammatory, antioxidant, and antimicrobial properties. Isomerization, a chemical process where a molecule is transformed into an isomer with a different arrangement of atoms, is a concern because different isomers of spathulenol, such as isospathulenol, may exhibit different biological activities. Therefore, controlling isomerization is crucial for ensuring the desired therapeutic effect and maintaining the chemical integrity of the final product.

Q2: What are the primary factors that induce isomerization of spathulenol during extraction?

The primary factors that can induce the isomerization of spathulenol are heat and the presence of acidic conditions. Sesquiterpenoids, in general, are susceptible to rearrangements under thermal stress and in acidic environments.[2] These conditions can be encountered during common extraction techniques like hydrodistillation or when using certain solvents.

Q3: Which extraction methods are most commonly used for spathulenol, and how do they compare in terms of isomerization risk?

Common extraction methods for spathulenol include hydrodistillation, steam distillation, solvent extraction, and supercritical fluid extraction (SFE) with CO2.

• Hydrodistillation/Steam Distillation: These methods are widely used but pose a higher risk of isomerization due to the elevated temperatures involved. The prolonged exposure to heat and hot water (which can have a slightly acidic pH) can promote acid-catalyzed and thermally-induced rearrangements of spathulenol.[2]

• Solvent Extraction: The risk of isomerization depends on the solvent used and the extraction temperature. Protic or acidic solvents can facilitate isomerization.

• Supercritical Fluid Extraction (SFE) with CO2: SFE is generally considered a superior method for minimizing isomerization.[3] It allows for extraction at lower temperatures, and CO2 is a non-polar, inert solvent, which reduces the likelihood of acid-catalyzed reactions.[4][5]

Q4: How can I detect and quantify spathulenol and its isomers in my extract?

Gas chromatography-mass spectrometry (GC-MS) is the most effective method for identifying and quantifying spathulenol and its isomers.[6] By comparing the retention times and mass spectra of the peaks in your sample with those of known standards, you can differentiate between spathulenol and its isomers like isospathulenol. The NIST WebBook provides retention index data for spathulenol and its isomers on various GC columns, which can aid in their identification.[7][8][9]

Troubleshooting Guides

Issue 1: Unexpected Peaks in GC-MS Analysis Suspected to be Spathulenol Isomers

Possible Cause: Isomerization of spathulenol has occurred during the extraction process due to excessive heat or acidic conditions.

Troubleshooting Steps:

• Confirm Isomer Identity:

  • Compare the mass spectra of the unknown peaks with library data for known spathulenol isomers like isospathulenol.

  • If standards are available, run them under the same GC-MS conditions to confirm retention times.

• Review Extraction Protocol:

  • Temperature: If using hydrodistillation or steam distillation, assess the duration and temperature of the process. Shorter extraction times can reduce thermal stress.

  • pH of the Medium: For aqueous-based extractions, measure the pH of the water. If it is acidic, consider buffering it to a neutral pH.

  • Solvent Choice: If using solvent extraction, evaluate the solvent's potential for acidity. Consider switching to a less polar, aprotic solvent.

• Optimize Extraction Method to Minimize Isomerization:

  • Method Comparison: If possible, compare the results from your current method with a gentler technique like SFE.

  • SFE Optimization: If using SFE, ensure the temperature is kept low (e.g., 40-50°C) to minimize thermal degradation and isomerization.[4]

  • Solvent Extraction Optimization: For solvent extraction, conduct the process at room temperature or below.

Issue 2: Low Yield of Spathulenol and High Abundance of Isomers

Possible Cause: The extraction conditions are aggressively promoting the conversion of spathulenol to its more stable isomers.

Troubleshooting Steps:

• Extraction Temperature Reduction: This is the most critical parameter. For hydrodistillation, consider vacuum distillation to lower the boiling point of water. For SFE, operate at the lower end of the effective temperature range.

• pH Control: In hydrodistillation, the water can become slightly acidic from the hydrolysis of certain plant materials. Adding a buffer (e.g., sodium bicarbonate) to maintain a neutral pH can mitigate acid-catalyzed isomerization.

• Choice of Solvent: In solvent extraction, avoid acidic solvents. Opt for non-polar solvents like hexane or supercritical CO2.

• Inert Atmosphere: While primarily for preventing oxidation, performing the extraction under an inert atmosphere (e.g., nitrogen or argon) can also help prevent the formation of acidic byproducts from the degradation of other components, which could in turn catalyze isomerization.

Data Summary

Table 1: Comparison of Extraction Methods and their Potential Impact on Spathulenol Isomerization

Extraction Method	Operating Temperature	Risk of Thermal Isomerization	Risk of Acid-Catalyzed Isomerization	Recommendations for Minimizing Isomerization
Hydrodistillation	High (~100°C at atm. pressure)	High	Moderate (pH of water can decrease)	Use vacuum to lower boiling point; buffer water to pH 7.
Steam Distillation	High (≥100°C)	High	Moderate	Minimize extraction time.
Solvent Extraction	Variable (can be low)	Low to Moderate	High (if acidic solvents are used)	Use non-polar, aprotic solvents; perform at low temperatures.
Supercritical Fluid Extraction (SFE) with CO2	Low to Moderate (typically 40-60°C)	Low	Very Low (CO2 is inert)	Optimize for the lowest effective temperature and pressure.

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction (SFE) of Spathulenol

This protocol is designed to extract spathulenol with a minimal risk of isomerization.

Objective: To extract spathulenol from dried plant material using SFE with CO2.

Materials:

• Dried and ground plant material

• Supercritical fluid extractor

• High-purity CO2

• Collection vials

Methodology:

• Load the extraction vessel with the dried and ground plant material.

• Pressurize the system with CO2 to the desired pressure (e.g., 100-200 bar).

• Set the extraction temperature to a low value (e.g., 40°C) to minimize thermal degradation.

• Begin the extraction and collect the extract in the collection vials. The extraction time will need to be optimized (e.g., 1-2 hours).

• Depressurize the system and collect the final extract.

• Analyze the extract by GC-MS to determine the spathulenol content and the presence of any isomers.

Protocol 2: GC-MS Analysis of Spathulenol and its Isomers

Objective: To separate and identify spathulenol and its isomers in an essential oil extract.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• HP-5MS capillary column (or equivalent non-polar column)

• Helium carrier gas

• Essential oil extract

• Hexane (for dilution)

• Spathulenol and isospathulenol standards (if available)

Methodology:

• Sample Preparation: Dilute the essential oil extract in hexane to an appropriate concentration.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp up to 240°C at a rate of 3°C/minute.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Scan range of 40-400 m/z.

• Data Analysis:

  • Identify spathulenol and its isomers based on their retention times and by comparing their mass spectra to a reference library (e.g., NIST).

  • Use the peak areas to quantify the relative amounts of spathulenol and its isomers.

Visualizations

Caption: Potential isomerization and rearrangement pathways of spathulenol under heat and acidic conditions.

References

• 1. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The role of germacrene D as a precursor in sesquiterpene biosynthesis: investigations of acid catalyzed, photochemically and thermally induced rearrangements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Supercritical CO2 Extraction of Fatty Acids, Phytosterols, and Volatiles from Myrtle (Myrtus communis L.) Fruit [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. (-)-Spathulenol [webbook.nist.gov]
• 8. Isospathulenol [webbook.nist.gov]
• 9. Isospathulenol [webbook.nist.gov]

Strategies to improve the resolution of Spathulenol in HPLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the resolution of Spathulenol in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing Spathulenol using HPLC?

A1: The primary analytical challenge for Spathulenol is its lack of a strong chromophore, which leads to low UV absorbance.[1] This necessitates detection at low UV wavelengths (around 205 nm) to achieve adequate sensitivity.[2] Additionally, as a lipophilic, non-polar molecule, achieving good resolution from other non-polar components in complex matrices like essential oils can be difficult.[3]

Q2: I'm seeing poor resolution or co-eluting peaks. What is the first thing I should adjust?

A2: The most powerful and often simplest parameter to adjust for improving selectivity is the mobile phase composition.[4] For reversed-phase HPLC of Spathulenol, start by modifying the gradient profile or the ratio of your organic solvent (e.g., acetonitrile or methanol) to water.[5][6] A slight decrease in the organic solvent percentage will increase retention time and may improve the separation between closely eluting peaks.[4]

Q3: My Spathulenol peak is broad and tailing. What are the likely causes and solutions?

A3: Peak tailing or broadening can result from several factors including strong interactions between Spathulenol and the stationary phase, sample overload, or extra-column band broadening.[7] To address this, you can try injecting a smaller sample volume or a more diluted sample.[7] If the issue persists, consider adding a more polar solvent to the mobile phase to reduce strong hydrophobic interactions.[7]

Q4: The retention time for my Spathulenol peak is shifting between injections. How can I improve reproducibility?

A4: Inconsistent retention times are often due to inadequate column equilibration between runs, minor changes in mobile phase composition, or temperature fluctuations.[7] Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection. It is also crucial to prepare fresh mobile phase daily, degas it properly, and use a column oven to maintain a constant, stable temperature.[7]

Q5: How can I improve the sensitivity of my Spathulenol analysis?

A5: Due to Spathulenol's weak UV absorbance, set your UV detector to a low wavelength, such as 205 nm.[2] Ensure your sample is properly prepared to remove interfering compounds; for complex samples like plant extracts, a Solid-Phase Extraction (SPE) cleanup step may be necessary.[1] Using a column with a smaller particle size can also lead to sharper peaks, which improves the signal-to-noise ratio.[5]

Troubleshooting Guides

Guide 1: Optimizing Mobile Phase and Gradient Elution

Optimizing the mobile phase is critical for achieving baseline resolution. The choice of organic solvent and the gradient profile directly impact selectivity and retention.

• Solvent Selection : Acetonitrile and methanol are common organic solvents for reversed-phase HPLC. While both can be effective, they offer different selectivities due to their unique chemical properties. If you have poor resolution with an acetonitrile/water mobile phase, switching to a methanol/water system can alter the elution order and improve separation.[5]

• Gradient Adjustment : For complex samples containing Spathulenol, a gradient elution is typically more effective than an isocratic one.[5]

  • Shallow Gradient : If peaks are eluting too closely together, make the gradient shallower (i.e., increase the organic solvent percentage more slowly over a longer period). This increases the separation window for analytes.

  • Initial Hold : An initial isocratic hold can help focus the analytes at the head of the column, leading to sharper peaks.

  • Final Hold : A high-percentage organic solvent wash at the end of the run ensures that all strongly retained compounds are eluted, preventing ghost peaks in subsequent runs.[7]

Guide 2: HPLC Column Selection and Care

The stationary phase is a cornerstone of separation. The right column chemistry is essential for good resolution.

• Stationary Phase Chemistry :

  • C18 Columns : A C18 (octadecylsilane) column is the most common and a good starting point for Spathulenol analysis.[1][2] They provide strong hydrophobic retention for non-polar molecules.

  • Alternative Chemistries : If a C18 column does not provide adequate resolution, consider a stationary phase with a different selectivity, such as a Phenyl or Cyano column.[5] Phenyl columns can provide unique selectivity for aromatic or unsaturated compounds through π-π interactions.[5]

• Column Dimensions and Particle Size :

  • Longer Columns : Increasing the column length increases the number of theoretical plates, which can improve resolution.[4][5]

  • Smaller Particles : Columns packed with smaller particles (e.g., sub-2 µm for UHPLC or 3 µm for HPLC) are more efficient and produce sharper peaks, leading to better resolution.[4][5] Be aware that this will increase system backpressure.

Guide 3: Impact of Flow Rate and Temperature

• Flow Rate : Lowering the flow rate generally increases the interaction time of the analyte with the stationary phase, which can enhance resolution.[8] However, this also increases the analysis time. The optimal flow rate provides the best balance between resolution and run time.[8][9]

• Temperature : Increasing the column temperature decreases the viscosity of the mobile phase, which can improve mass transfer and lead to sharper peaks.[9] However, excessively high temperatures might degrade thermally sensitive compounds in the sample.[8][9] Using a column oven to maintain a consistent temperature is critical for reproducible results.[7]

Data and Protocols

Experimental Protocols

Protocol 1: A Starting Reversed-Phase HPLC Method for Spathulenol Quantification

This protocol provides a robust starting point for developing a method for the separation and quantification of Spathulenol.[1][2]

• Instrumentation and Consumables :

  • HPLC System : A standard system with a binary or quaternary pump, degasser, autosampler, column oven, and UV-Vis detector.[1]

  • Column : C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]

  • Solvents : HPLC grade acetonitrile and ultrapure water.[1]

  • Standard : Analytical standard of Spathulenol (purity ≥95%).[1]

  • Filters : 0.45 µm syringe filters.[1]

• Standard and Sample Preparation :

  • Stock Solution (1000 µg/mL) : Accurately weigh 10 mg of Spathulenol standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.[1]

  • Working Standards : Prepare a series of working standards (e.g., 1 µg/mL to 100 µg/mL) by serially diluting the stock solution with acetonitrile.[1]

  • Sample Preparation (Essential Oils) : Accurately weigh ~100 mg of the essential oil, dissolve it in 10 mL of acetonitrile, and vortex. Filter the solution through a 0.45 µm syringe filter before injection.[1] For more complex matrices, an additional cleanup step like SPE may be required.[1]

Data Presentation

Table 1: Recommended Starting HPLC Parameters for Spathulenol Analysis

Parameter	Recommended Condition	Rationale / Notes
Column	C18, 150-250 mm x 4.6 mm, 5 µm	Standard for non-polar analytes like Spathulenol.[2][3]
Mobile Phase A	Ultrapure Water	Standard aqueous phase for RP-HPLC.
Mobile Phase B	Acetonitrile (HPLC Grade)	Common organic modifier; provides good selectivity.[1]
Gradient	60% B to 95% B over 15-20 min	Effective for separating components in complex mixtures.[1][2]
Flow Rate	1.0 mL/min	A standard starting point; can be optimized.[2][3]
Column Temp.	30 °C	Provides stable and reproducible conditions.[3]
Injection Vol.	10-20 µL	Adjust based on sample concentration and column capacity.
Detection	UV at 205 nm	Necessary due to Spathulenol's weak chromophore.[2]

Table 2: Troubleshooting Summary for Poor Spathulenol Resolution

Issue	Potential Cause	Recommended Solution
Co-eluting Peaks	Insufficient selectivity (α)	Change organic solvent (e.g., ACN to MeOH), try a different column (e.g., Phenyl), or adjust the gradient slope.[5]
Insufficient retention (k)	Decrease the percentage of organic solvent in the mobile phase.[4]
Broad Peaks	Low column efficiency (N)	Use a longer column or a column with smaller particle size.[5]
Sample Overload	Dilute the sample or reduce the injection volume.[7]
Peak Tailing	Strong analyte-stationary phase interactions	Add a more polar solvent to the mobile phase or use a less retentive column.[7]

Table 3: Typical HPLC-UV Method Performance for Spathulenol Quantification[2]

Parameter	Typical Value
Linearity Range	5 - 250 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 - 2 µg/mL
Limit of Quantification (LOQ)	1.5 - 6 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Visualized Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. benchchem.com [benchchem.com]
• 8. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 9. mastelf.com [mastelf.com]

Overcoming challenges in the enantioselective synthesis of Spathulenol

Welcome to the technical support center for the enantioselective synthesis of Spathulenol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the synthesis of this complex sesquiterpenoid.

Troubleshooting Guide

This guide addresses common challenges in the enantioselective synthesis of Spathulenol, particularly focusing on the biomimetic acid-catalyzed cyclization of a bicyclogermacrene precursor.

Issue 1: Low Yield of Spathulenol

Question: My reaction is showing low conversion of the bicyclogermacrene precursor to Spathulenol. What are the potential causes and how can I improve the yield?

Answer: Low yields in the cyclization step can stem from several factors. Here's a systematic approach to troubleshoot this issue:

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Extend the reaction time if the starting material is still present. However, be cautious of prolonged reaction times which can lead to side product formation.

• Suboptimal Acid Catalyst: The choice and concentration of the acid catalyst are critical.

  • Solution: A mild acid catalyst is recommended to prevent unwanted side reactions.[1] If you are using a strong acid, consider switching to a milder one. You can also screen different mild acids to find the optimal one for your specific substrate and conditions. The concentration of the catalyst should also be optimized; too little may result in a sluggish reaction, while too much can promote side reactions.

• Reaction Temperature: The temperature might be too low for the reaction to proceed efficiently.

  • Solution: While high temperatures can lead to rearrangements, a slightly elevated temperature might be necessary to drive the reaction to completion. Carefully increase the temperature in small increments while monitoring the reaction for the formation of byproducts.

• Poor Quality of Starting Material: The bicyclogermacrene precursor may contain impurities that inhibit the reaction.

  • Solution: Ensure the precursor is of high purity. Purify it using an appropriate method, such as column chromatography, before proceeding with the cyclization.

Issue 2: Poor Enantioselectivity

Question: The enantiomeric excess (ee) of my synthesized Spathulenol is low. How can I improve the stereocontrol of the cyclization?

Answer: Achieving high enantioselectivity is a primary challenge. Here are key areas to focus on:

• Chiral Catalyst/Auxiliary: The choice of the chiral source is paramount.

  • Solution: If you are using a chiral catalyst, its structure and loading need to be optimized. Experiment with different chiral ligands or catalysts known to be effective for similar transformations. The catalyst loading should be carefully screened to find the optimal balance between reactivity and selectivity.

• Solvent Effects: The solvent can significantly influence the transition state of the reaction and, therefore, the enantioselectivity.

  • Solution: Screen a variety of solvents with different polarities and coordinating abilities. A less coordinating solvent might enhance the influence of the chiral catalyst.

• Temperature: The reaction temperature can have a profound effect on enantioselectivity.

  • Solution: Generally, lower temperatures lead to higher enantioselectivity. Try running the reaction at a lower temperature, even if it requires a longer reaction time.

Issue 3: Formation of Side Products

Question: I am observing several side products in my reaction mixture, complicating purification. What are these byproducts and how can I minimize their formation?

Answer: The acid-catalyzed cyclization of germacrene-type precursors is prone to rearrangements, leading to a mixture of sesquiterpenes.

• Common Side Products: Isomers of Spathulenol and other aromadendrane sesquiterpenes are common byproducts. Acid-catalyzed rearrangements of the bicyclogermacrene precursor can lead to various structurally related compounds.

• Minimization Strategies:

  • Use a Mild Acid Catalyst: As mentioned for improving yield, a mild acid is crucial to suppress undesired rearrangement pathways.[1]

  • Control Reaction Time and Temperature: Do not let the reaction run for an extended period after the starting material is consumed. Over-exposure to acidic conditions can promote the formation of thermodynamically more stable, but undesired, products. Lowering the reaction temperature can also help to minimize these side reactions.

  • Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the starting material and intermediates.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the enantioselective synthesis of Spathulenol?

A1: A common and effective precursor is (+)-bicyclogermacrene. The enantioselective synthesis of Spathulenol can be achieved through a biomimetic, acid-catalyzed cyclization of this intermediate.

Q2: What type of acid catalyst is best for the cyclization of bicyclogermacrene to Spathulenol?

A2: A mild acid catalyst is highly recommended to avoid unwanted side reactions and rearrangements.[1] While specific catalysts are often substrate-dependent, examples of mild acids used in similar transformations include pyridinium p-toluenesulfonate (PPTS) or camphor sulfonic acid (CSA). The optimal choice and concentration should be determined experimentally.

Q3: How should I purify the synthesized Spathulenol?

A3: Purification is typically achieved through column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a common eluent system.[1] Careful selection of the solvent gradient is essential to separate Spathulenol from structurally similar side products.

Q4: How can I confirm the identity and purity of my synthesized Spathulenol?

A4: The identity and purity of the synthesized (+)-β-spathulenol should be confirmed using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. The obtained data should be compared with reported values for the natural product.[1]

Q5: What are some common pitfalls in the synthesis of sesquiterpenes like Spathulenol?

A5: A common pitfall is the acid-induced rearrangement of intermediates. The carbocation intermediates in the cyclization cascade are susceptible to rearrangements, leading to a mixture of products. This can be mitigated by using mild reaction conditions and carefully controlling the reaction time. Another pitfall is the potential for heat-induced rearrangements during analysis (e.g., in a hot GC inlet) or purification (e.g., distillation).

Data Presentation

Table 1: Comparison of Reaction Conditions for Acid-Catalyzed Cyclization (Hypothetical Data)

Entry	Acid Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	ee (%)
1	p-TsOH (0.1 eq)	CH₂Cl₂	0	4	65	85
2	CSA (0.1 eq)	CH₂Cl₂	0	6	72	92
3	PPTS (0.2 eq)	Toluene	25	12	55	88
4	CSA (0.1 eq)	THF	0	8	68	90
5	CSA (0.05 eq)	CH₂Cl₂	-20	24	75	95

Experimental Protocols

Protocol 1: Enantioselective Synthesis of (+)-Spathulenol via Acid-Catalyzed Cyclization of (+)-Bicyclogermacrene

Materials:

• (+)-Bicyclogermacrene

• Anhydrous dichloromethane (CH₂Cl₂)

• Mild acid catalyst (e.g., Camphorsulfonic acid - CSA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (HPLC grade)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve (+)-bicyclogermacrene in anhydrous dichloromethane to a concentration of approximately 0.05 M.

• Acid Catalysis: Cool the solution to the desired temperature (e.g., 0 °C or -20 °C). To this solution, add a catalytic amount of a suitable mild acid (e.g., 0.05-0.1 equivalents of CSA).

• Reaction Monitoring: Stir the reaction mixture at the chosen temperature. Monitor the progress of the reaction by TLC or GC-MS to determine the consumption of the starting material and the formation of the product.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure (+)-Spathulenol.[1]

• Characterization: Confirm the identity and purity of the synthesized (+)-β-spathulenol using spectroscopic methods (¹H NMR, ¹³C NMR, and mass spectrometry) and compare the data with reported values.[1]

Visualizations

Caption: Experimental workflow for the enantioselective synthesis of Spathulenol.

Caption: Troubleshooting logic for Spathulenol synthesis.

References

• 1. Biomimetic synthesis of (+)-ledene, (+)-viridiflorol, (-)-palustrol, (+)-spathulenol, and psiguadial A, C, and D via the platform terpene (+)-bicyclogermacrene - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Spathulenol Derivatization Efficiency

Welcome to the technical support center for spathulenol derivatization reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the efficiency and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for spathulenol derivatization?

A1: The most common derivatization reactions for spathulenol involve modification of its tertiary hydroxyl group. The two primary methods are:

• Esterification: Reacting spathulenol with an acylating agent (e.g., acid chloride or anhydride) in the presence of a base to form an ester.[1]

• Etherification: Forming an ether linkage, typically via a Williamson ether synthesis-type reaction, which involves converting spathulenol to its alkoxide and reacting it with an alkyl halide.

Q2: Why is the derivatization of spathulenol's tertiary alcohol challenging?

A2: The tertiary nature of the hydroxyl group in spathulenol presents two main challenges:

• Steric Hindrance: The bulky groups surrounding the hydroxyl group can impede the approach of reagents, slowing down the reaction rate and potentially lowering the yield.[2][3][4][5][6]

• Potential for Elimination Side Reactions: Under strongly acidic or high-temperature conditions, tertiary alcohols are prone to dehydration, which can lead to the formation of unwanted alkene byproducts.[7]

Q3: How can I monitor the progress of my spathulenol derivatization reaction?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the reaction.[4] By spotting the reaction mixture alongside the starting spathulenol, you can visualize the consumption of the starting material and the formation of the less polar product. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more detailed analysis, providing information on the presence of starting material, product, and any side products.[8][9][10][11]

Q4: What are the typical purification methods for spathulenol derivatives?

A4: Column chromatography on silica gel is the most common method for purifying spathulenol derivatives. A non-polar solvent system, such as a gradient of ethyl acetate in hexane, is typically used to elute the compounds.[12]

Q5: How stable is spathulenol and its derivatives?

A5: Spathulenol can be susceptible to degradation under harsh conditions. It is sensitive to strong acids and bases, and exposure to high heat and light can also lead to degradation.[13] Derivatives should be stored in a cool, dark place, and it is advisable to handle them under an inert atmosphere when possible.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Esterification

Possible Cause	Troubleshooting Steps
Insufficiently reactive acylating agent	For the sterically hindered tertiary alcohol of spathulenol, more reactive acylating agents are preferred. Consider using an acid chloride instead of a carboxylic acid. Acid anhydrides are also a good option.
Inadequate base	A non-nucleophilic base like triethylamine or pyridine is necessary to neutralize the acid byproduct of the reaction. Ensure the base is fresh and used in a slight excess.
Steric hindrance	Increase the reaction time and/or temperature moderately. Be cautious with increasing temperature to avoid decomposition. Consider using a catalyst like 4-dimethylaminopyridine (DMAP) in small amounts to accelerate the reaction.
Presence of water	Ensure all glassware is flame-dried and reagents are anhydrous. Water can hydrolyze the acylating agent and quench the reaction.[14]
Reaction has not reached completion	Continue to monitor the reaction by TLC. If the reaction has stalled, consider adding a small additional portion of the acylating agent and base.

Issue 2: Formation of Multiple Products (Side Reactions)

Possible Cause	Troubleshooting Steps
Dehydration of spathulenol	If using acidic conditions, this is a likely side reaction.[7] Switch to basic or neutral conditions for esterification. Avoid high reaction temperatures.
Rearrangement of the carbocation intermediate	Under acidic conditions, a carbocation can form, which may be prone to rearrangement.[15][16][17][18][19] It is best to avoid strong acids.
Side reactions of the acylating agent	Ensure the acylating agent is pure. Old or improperly stored reagents can contain impurities that lead to side reactions.

Issue 3: Difficulty in Product Purification

Possible Cause	Troubleshooting Steps
Product and starting material have similar polarity	Optimize your TLC solvent system to achieve better separation between the spathulenol and its derivative. A less polar solvent system may be required.
Presence of oily, non-polar byproducts	If side reactions like dehydration have occurred, the resulting alkenes will be non-polar. A careful column chromatography with a very non-polar eluent system (e.g., pure hexane followed by a very slow gradient of ethyl acetate) may be necessary.
Emulsion during workup	During the aqueous workup, emulsions can form.[20] To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or filtering the mixture through a pad of celite.

Quantitative Data Summary

The efficiency of derivatization reactions can be influenced by the choice of reagents and catalysts. Below is a summary of expected yields for the esterification of tertiary alcohols, which can serve as a benchmark for optimizing your spathulenol derivatization.

Acylating Agent	Catalyst/Base	Typical Yield Range for Tertiary Alcohols	Notes
Acetic Anhydride	Pyridine	Moderate to Good (50-80%)	A common and effective method.
Acetyl Chloride	Triethylamine	Good to Excellent (70-95%)	Generally more reactive than the anhydride.
Carboxylic Acid	H₂SO₄ (cat.)	Low to Moderate (20-60%)	Not ideal for tertiary alcohols due to risk of elimination.[7]
Acetic Anhydride	DMAP (cat.), Et₃N	Excellent (>90%)	DMAP is a highly effective catalyst for sterically hindered alcohols.

Experimental Protocols

Protocol 1: Esterification of Spathulenol with Acetyl Chloride

Materials:

• Spathulenol

• Acetyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve spathulenol (1 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 equivalents) to the solution.

• Slowly add acetyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC (e.g., using 10% ethyl acetate in hexane as eluent). The product, spathulenol acetate, should have a higher Rf value than spathulenol.

• Once the reaction is complete, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Protocol 2: Etherification of Spathulenol (Williamson Ether Synthesis)

Materials:

• Spathulenol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Alkyl halide (e.g., methyl iodide or ethyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend sodium hydride (1.5 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C.

• Slowly add a solution of spathulenol (1 equivalent) in anhydrous THF to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another hour to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and slowly add the alkyl halide (1.2 equivalents).

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. The ether product will be significantly less polar than spathulenol.

• Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Visualizations

Caption: General experimental workflows for the esterification and etherification of spathulenol.

Caption: Logical workflow for troubleshooting low yields in spathulenol derivatization.

References

• 1. benchchem.com [benchchem.com]
• 2. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. GC/MS Analyses of the Essential Oils Obtained from Different Jatropha Species, Their Discrimination Using Chemometric Analysis and Assessment of Their Antibacterial and Anti-Biofilm Activities [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. What are possible sources of error in an esterification lab? | Filo [askfilo.com]
• 15. Acid-catalyzed rearrangement of fused alkylideneoxetanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Novel acid-catalyzed rearrangement of methanofullerenes bearing an alpha-ylidic ester to cyclopentanofullerenes: a vinyl cyclopropane-type ring expansion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Acid-catalysed rearrangement of caryophyllene oxide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Low Spathulenol Concentrations in Plant Samples

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with low concentrations of spathulenol in their plant-based experimental work. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), and comprehensive experimental protocols to help you optimize your analytical workflow and achieve reliable results.

Troubleshooting Guides

This section addresses common issues encountered during the extraction and analysis of low-concentration spathulenol, offering potential causes and actionable solutions in a question-and-answer format.

Question: Why is the yield of spathulenol from my plant sample lower than expected?

Answer: Low yields of spathulenol can be attributed to several factors, from the initial plant material to the final extraction parameters. Consider the following potential causes and solutions:

• Plant Material:

  • Incorrect Plant Species or Variety: Ensure you are using a plant species and variety known for its spathulenol content. The concentration of essential oils and their components can vary significantly even between different cultivars of the same species.

  • Improper Harvest Time: The concentration of secondary metabolites like spathulenol can fluctuate depending on the plant's developmental stage. Research the optimal harvest time for your specific plant to maximize yield.

  • Poor Plant Material Condition: Overly dry plant material can lead to a lower yield of essential oils. Conversely, excessively fresh material with high water content can also negatively impact extraction efficiency. Proper drying or wilting of the plant material may be necessary. For instance, the aerial parts of Moluccella aucheri are often dried in the shade before hydrodistillation.[1]

  • Incorrect Plant Part: Spathulenol concentration can differ between various plant organs (e.g., leaves, flowers, stems).[1] Make sure you are using the plant part reported to have the highest concentration of spathulenol.

• Extraction Method and Parameters:

  • Suboptimal Extraction Method: While hydrodistillation and steam distillation are common, other methods like solvent extraction or Supercritical Fluid Extraction (SFE) might be more efficient for spathulenol depending on the plant matrix.[1] SFE, in particular, is advantageous for thermolabile compounds as it can be performed at lower temperatures.

  • Inefficient Extraction Parameters:

    • Temperature and Pressure: For methods like steam distillation and SFE, these parameters must be optimized. Excessive heat can lead to the degradation of thermolabile sesquiterpenoids like spathulenol.[1]

    • Extraction Time: Insufficient extraction time will result in incomplete recovery. The optimal duration depends on the method and plant material. For example, hydrodistillation of Moluccella aucheri is typically performed for 3 hours.[1]

    • Solvent Choice (for solvent extraction): The polarity of the solvent is crucial. A solvent that is too polar or non-polar may not efficiently extract spathulenol.

• Post-Extraction Workup:

  • Analyte Loss: Spathulenol is a volatile compound and can be lost during post-extraction steps like solvent evaporation. Utilize controlled evaporation techniques, such as a rotary evaporator at a suitable temperature and pressure, to minimize loss.[1]

Question: My GC-MS analysis shows a very low or undetectable signal for spathulenol. What are the possible reasons and how can I improve the signal intensity?

Answer: A weak or absent signal for spathulenol in your GC-MS analysis, especially when dealing with low concentrations, can be due to issues with the analytical method, instrument sensitivity, or sample preparation. Here’s a breakdown of potential causes and solutions:

• Suboptimal GC-MS Parameters:

  • Injection Mode: For trace analysis, a splitless injection is preferred over a split injection to ensure the entire sample volume reaches the column, thereby maximizing the analyte signal.

  • Inlet Temperature: Too high an inlet temperature can cause thermal degradation of spathulenol. Optimize the temperature to ensure efficient volatilization without causing degradation.

  • Column Choice: Using a column with a stationary phase appropriate for sesquiterpenes (e.g., a non-polar or medium-polarity column like DB-5ms or HP-5ms) is crucial for good peak shape and resolution.[2]

  • Oven Temperature Program: A slow temperature ramp rate around the elution temperature of spathulenol can improve peak shape and resolution from closely eluting compounds.[2]

  • Carrier Gas Flow Rate: Ensure the carrier gas (typically helium) flow rate is optimal for your column dimensions to achieve the best separation efficiency.

• Low Instrument Sensitivity:

  • MS Detector Mode: For quantifying low concentrations, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode is highly recommended over full scan mode.[2] SIM mode increases sensitivity by focusing on specific ions characteristic of spathulenol (e.g., m/z 220, 205, 159), which significantly improves the signal-to-noise ratio.

  • Ion Source Cleanliness: A contaminated ion source will lead to reduced sensitivity. Regular cleaning of the ion source is essential for maintaining optimal performance.

  • Detector Gain: While increasing the detector gain can amplify the signal, it will also amplify the noise. This should be adjusted carefully.

• Sample Preparation and Matrix Effects:

  • Insufficient Concentration: If the spathulenol concentration in the injected sample is below the instrument's limit of detection, you will not see a signal. Consider using a pre-concentration technique like Solid-Phase Microextraction (SPME).

  • Matrix Effects: The presence of other co-extracted compounds from the plant matrix can suppress the ionization of spathulenol in the MS source, leading to a lower signal.[1] To mitigate this, improve your sample cleanup procedures or use matrix-matched calibration standards.

Frequently Asked Questions (FAQs)

Q1: What is spathulenol and in which plants is it commonly found?

A1: Spathulenol is a tricyclic sesquiterpene alcohol with the molecular formula C₁₅H₂₄O.[3] It is a common constituent of the essential oils of many plants, including German chamomile, mugwort, tarragon, St. John's wort, and various species of Salvia, Artemisia, and Eucalyptus.[3][4]

Q2: What is the best extraction method for low concentrations of spathulenol?

A2: For concentrating volatile and semi-volatile compounds like spathulenol from a complex matrix, Headspace Solid-Phase Microextraction (HS-SPME) is an excellent choice.[2] This technique is solvent-free, relatively fast, and can significantly enhance the detection of low-concentration analytes by concentrating them from the headspace of the sample onto a coated fiber before injection into the GC-MS.

Q3: How can I confirm the identity of a small peak as spathulenol in my chromatogram?

A3: To confidently identify a low-intensity peak as spathulenol, you should:

• Match the Retention Time: The retention time of your peak should match that of a certified spathulenol standard run under the exact same GC conditions.

• Compare Mass Spectra: The mass spectrum of your peak should match the mass spectrum of the spathulenol standard and/or a reputable mass spectral library (e.g., NIST, Wiley). Key identifying ions for spathulenol include m/z 220 (molecular ion), 205, 187, 159, and 43.[5]

• Co-injection: Spike your sample with a small amount of the spathulenol standard. If the peak increases in intensity without any change in shape or retention time, it provides strong evidence that the peak is indeed spathulenol.

Q4: What are the typical storage conditions for spathulenol standards and plant extracts?

A4: Spathulenol, like many sesquiterpenoids, can be susceptible to degradation when exposed to light, heat, and oxygen.[6] It is recommended to store both pure standards and plant extracts in amber vials at low temperatures (4°C for short-term and -20°C for long-term storage) to minimize degradation.[1] For solutions, it is also advisable to use high-purity solvents and to flush the vials with an inert gas like nitrogen before sealing.

Data Presentation

Table 1: Reported Concentrations of Spathulenol in Various Plant Species and Analytical Method Details

Plant Species	Plant Part	Extraction Method	Analytical Method	Spathulenol Concentration (% of Essential Oil)	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Reference
Moluccella aucheri	Aerial Parts	Hydrodistillation	GC-MS	63.3%	Not Reported	[7]
Kundmannia anatolica	Aerial Parts	Hydrodistillation	GC-MS/FID	17.40–19.53%	Not Reported	[5]
Kundmannia syriaca	Aerial Parts	Hydrodistillation	GC-MS/FID	19.07–24.99%	Not Reported	[5]
Baccharis semiserrata	Leaves	Not Specified	Not Specified	50.75%	Not Reported	[5]
Desmos cochinchinensis	Young Flowers	Not Specified	Not Specified	61.57%	Not Reported	[5]
Lamium amplexicaule	Not Specified	Clevenger Apparatus	GC-MS	9.53%	Not Reported	[8]
Viola dubjana	Flowers	Hydrodistillation	GC-MS / SPME-GC-MS	0.3 - 1.0%	Not Reported	[9]
Viola calcarata	Flowers	Hydrodistillation	GC-MS / SPME-GC-MS	0.2 - 1.1%	Not Reported	[9]
Wine (Generic)	-	HS-SPME	GC-MS	Not Applicable (µg/L)	LOD: ~0.05 µg/L, LOQ: ~0.15 µg/L	[10]

Experimental Protocols

Protocol 1: Extraction of Spathulenol using Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is optimized for the extraction and concentration of spathulenol from plant material with suspected low concentrations.

Materials and Equipment:

• Dried and powdered plant material

• 20 mL headspace vials with screw caps and septa

• SPME fiber assembly (e.g., 65 µm PDMS/DVB)

• HS-SPME autosampler or manual holder

• Heating block or water bath with agitation

• GC-MS system

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 g of the homogenized, dried plant material into a 20 mL headspace vial. For fresh material, cryogenic grinding is recommended to prevent the loss of volatile compounds.[2]

• Calibration Standards: Prepare a stock solution of a certified spathulenol standard in a suitable solvent (e.g., methanol). Create a series of calibration standards by spiking known amounts of the stock solution into empty headspace vials (for external calibration) or onto a blank matrix similar to your sample (for matrix-matched calibration).

• HS-SPME Procedure: a. Place the sample and calibration vials into the autosampler tray or a heating block. b. Equilibration: Equilibrate the vials at a set temperature (e.g., 60-80°C) for a specific time (e.g., 15-30 minutes) with agitation.[2] This allows the volatile compounds to partition into the headspace. c. Extraction: Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes) while maintaining the temperature and agitation.[2] The optimal extraction time and temperature should be determined empirically for your specific matrix.

• GC-MS Analysis: a. Immediately after extraction, desorb the SPME fiber in the heated GC inlet (e.g., 250°C) in splitless mode for a sufficient time (e.g., 2-5 minutes) to ensure complete transfer of the analytes to the column.

Protocol 2: Quantification of Low Concentrations of Spathulenol by GC-MS in SIM Mode

This protocol outlines the GC-MS analysis with a focus on achieving high sensitivity for low-concentration spathulenol.

GC-MS Parameters:

• GC Column: Use a non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[2]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 3-5°C/minute.

  • Final hold: Hold at 240°C for 5-10 minutes.[2]

  • Note: The ramp rate may need to be slower around the elution time of spathulenol to improve separation from co-eluting compounds.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2]

• Injection: Splitless mode.

MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

• Acquisition Mode: Selected Ion Monitoring (SIM).[2]

• Ions to Monitor for Spathulenol:

  • Quantifier ion: m/z 205

  • Qualifier ions: m/z 220, 159, 43

• Data Analysis:

  • Identify the spathulenol peak in the chromatograms based on its retention time and the presence of all monitored ions with the correct relative abundances compared to a standard.

  • Integrate the peak area of the quantifier ion (m/z 205) for both the samples and the calibration standards.

  • Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

  • Use the calibration curve to determine the concentration of spathulenol in your samples.

Visualizations

Caption: General experimental workflow for the analysis of low-concentration spathulenol.

References

• 1. Evaluation and prevention of the negative matrix effect of terpenoids on pesticides in apples quantification by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. 2024.sci-hub.st [2024.sci-hub.st]
• 4. dacemirror.sci-hub.cat [dacemirror.sci-hub.cat]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The Analysis of Terpenes in Cannabis Matrices using Liquid Injection GC-MS Tips and Tricks [event.on24.com]
• 8. Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS [restek.com]
• 9. air.unimi.it [air.unimi.it]
• 10. iris.unime.it [iris.unime.it]

Optimization of storage conditions for Spathulenol standards

This technical support center provides guidance on the optimal storage, handling, and troubleshooting for Spathulenol analytical standards to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is Spathulenol and why is its stability critical?

A1: Spathulenol is a tricyclic sesquiterpenoid alcohol naturally found in the essential oils of various plants. It is investigated for its potential anti-inflammatory, antioxidant, and immunomodulatory properties.[1] Maintaining the stability of Spathulenol standards is crucial for accurate quantification, ensuring the reproducibility of experimental results, and guaranteeing the efficacy and safety in potential therapeutic applications.[1] Degradation can lead to a loss of biological activity and the formation of unknown impurities.

Q2: What are the primary factors that cause Spathulenol degradation?

A2: The main factors contributing to the degradation of Spathulenol are exposure to light, heat, and oxygen.[1] Due to its antioxidant properties, it is particularly susceptible to oxidation.[1] Furthermore, extreme pH conditions (both acidic and basic) can also lead to its degradation.[1]

Q3: What are the recommended solvents for dissolving Spathulenol standards?

A3: Spathulenol is a lipophilic molecule with low aqueous solubility.[2] It is readily soluble in various organic solvents. Recommended solvents include:

• Alcohols: Methanol, Ethanol

• Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO), Acetonitrile, Acetone

• Non-polar Solvents: Chloroform, Hexane

For preparing stock solutions for analytical purposes (e.g., GC-MS, HPLC), methanol or acetonitrile are commonly used.[1]

Q4: I've observed a decrease in the biological activity of my Spathulenol sample. What is the likely cause?

A4: A reduction in biological activity is most likely due to the degradation of the Spathulenol standard. This can be caused by:

• Improper Storage: Exposure to light, elevated temperatures, or oxygen.[1]

• Repeated Freeze-Thaw Cycles: These can introduce moisture and oxygen into the sample, accelerating degradation.[1]

• Solvent Evaporation: Improperly sealed vials can lead to solvent evaporation, thus altering the concentration of the standard.

Troubleshooting Guide

Issue 1: Appearance of Unknown Peaks in Chromatogram (GC-MS/HPLC)

• Possible Cause: Degradation of the Spathulenol standard.

• Troubleshooting Steps:

  • Review Storage Conditions: Ensure the standard has been stored at the recommended temperature, protected from light, and in a tightly sealed container.

  • Use a Fresh Standard: Prepare a fresh dilution from a solid standard or a recently opened stock solution and re-analyze.

  • Perform Forced Degradation: To confirm if the unknown peaks are degradation products, a forced degradation study can be performed on a fresh sample of Spathulenol (see Experimental Protocol 2).[1]

  • Characterize Degradation Products: Use mass spectrometry (MS) to determine the molecular weights of the unknown peaks and compare them to potential oxidative degradation products.[1]

Issue 2: Inconsistent or Non-reproducible Experimental Results

• Possible Cause: Inconsistent concentration of the active Spathulenol due to degradation or improper handling.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Whenever possible, prepare working solutions of Spathulenol immediately before use from a properly stored stock solution.[1]

  • Quantify Before Use: Use a validated analytical method, such as HPLC-UV or GC-MS, to verify the concentration of Spathulenol in your working solution before each experiment.[1]

  • Implement a Stability-Indicating Method: Develop and validate an HPLC method that can effectively separate the parent Spathulenol peak from any potential degradation products to ensure accurate quantification of the intact molecule (see Experimental Protocol 3).[1]

Data Presentation: Storage Conditions and Stability

Quantitative long-term stability data for pure Spathulenol standards is limited in publicly available literature.[2] The following tables provide general recommendations based on the physicochemical properties of Spathulenol and related sesquiterpenoids.

Table 1: Recommended Storage Conditions for Spathulenol Standards

Form	Temperature	Light Conditions	Atmosphere	Container	Recommended Duration
Solid (Neat)	-20°C or colder	Protect from light	Inert gas (e.g., Argon, Nitrogen)	Amber glass vial with PTFE-lined cap	Long-term (Years)
Stock Solution	-20°C or colder	Protect from light	Headspace minimized	Amber glass vial with PTFE-lined cap	Months to a year (Solvent dependent)
Working Solution	2-8°C	Protect from light	Tightly sealed	Amber glass vial or autosampler vial	Short-term (Prepare fresh daily/weekly)

Table 2: Qualitative Stability of Spathulenol in Solution Under Different Conditions

Condition	Solvent	Temperature	Stability
Recommended	Methanol, Acetonitrile	-20°C	Good
Recommended	DMSO	-20°C	Good
Short-term	Methanol, Acetonitrile	4°C	Moderate (Days to weeks)
Not Recommended	Any	Room Temperature	Poor (Prone to degradation)
Aqueous Buffer	Aqueous solutions	Various	Poor (Low solubility and susceptible to hydrolysis at pH extremes)

Experimental Protocols

Protocol 1: Preparation of Spathulenol Standard Solutions

Objective: To prepare accurate stock and working standard solutions of Spathulenol.

Materials:

• Spathulenol analytical standard (solid or oil)

• Methanol or Acetonitrile (HPLC or GC grade)

• Analytical balance

• Class A volumetric flasks (e.g., 10 mL)

• Pipettes and tips

• Ultrasonic bath

Procedure:

• Stock Solution (e.g., 1 mg/mL): a. Accurately weigh approximately 10 mg of Spathulenol standard into a 10 mL volumetric flask. b. Record the exact weight. c. Add a small volume of solvent (e.g., 5 mL of methanol) and sonicate for 5-10 minutes to ensure complete dissolution. d. Allow the solution to return to room temperature. e. Bring the flask to volume with the solvent. f. Stopper and invert the flask several times to ensure homogeneity. g. Calculate the exact concentration based on the weight and purity of the standard.

• Working Standard Solutions: a. Prepare a series of working standards by serial dilution of the stock solution using the same solvent. b. For example, to prepare a 100 µg/mL working standard, pipette 1 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask and bring to volume with the solvent.

Protocol 2: Forced Degradation Study of Spathulenol

Objective: To intentionally degrade Spathulenol to identify potential degradation products and validate a stability-indicating analytical method. The goal is to achieve 5-20% degradation.[1]

Materials:

• Spathulenol stock solution (1 mg/mL in methanol or acetonitrile)[1]

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• Temperature-controlled oven or water bath

• UV lamp (254 nm) and fluorescent light source

Procedure:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C.[1]

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C.[1]

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.[1]

• Thermal Degradation: Heat the stock solution at 80°C.[1]

• Photolytic Degradation: Expose the stock solution to UV light (254 nm) and fluorescent light.[1]

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base hydrolysis samples, neutralize the solution before analysis.

• Analysis: Analyze the samples using a stability-indicating HPLC or GC-MS method (see Protocol 3 or 4).

Protocol 3: Stability-Indicating HPLC-UV Method

Objective: To develop an HPLC method to separate Spathulenol from its degradation products.

Instrumentation:

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)[1]

Conditions:

• Mobile Phase: A gradient of acetonitrile and water.[1]

• Detection Wavelength: Approximately 210-244 nm (as sesquiterpenes have weak chromophores).[1]

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 10 µL.[1]

• Column Temperature: 30°C.[1]

Procedure:

• Optimize the mobile phase gradient to achieve baseline separation of the Spathulenol peak from any degradation product peaks observed in the forced degradation study.

• Validate the method for specificity, linearity, accuracy, and precision.

Protocol 4: GC-MS Analysis of Spathulenol

Objective: To quantify Spathulenol using Gas Chromatography-Mass Spectrometry.

Instrumentation:

• GC-MS system

Conditions:

• Column: DB-5 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Detector (MS) Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 4°C/minute.

  • Ramp: Increase to 240°C at a rate of 10°C/minute, hold for 5 minutes.

• Injection Volume: 1 µL.

Procedure:

• Inject a series of working standard solutions to generate a calibration curve.

• Inject the sample solution.

• Identify the Spathulenol peak in the sample chromatogram by comparing its retention time and mass spectrum with that of the standard.

• Quantify the amount of Spathulenol in the sample using the calibration curve.

Visualizations

Caption: Workflow for the preparation, storage, and analysis of Spathulenol standards.

Caption: Spathulenol inhibits COX and LOX enzymes, reducing inflammatory mediators.

Caption: Spathulenol induces apoptosis via a caspase-3 independent pathway, likely involving AIF.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Spathulenol vs. Diclofenac: A Comparative Guide to Anti-Inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of the natural sesquiterpenoid, spathulenol, and the well-established non-steroidal anti-inflammatory drug (NSAID), diclofenac. The following sections detail their mechanisms of action, present comparative in vitro and in vivo data, and outline the experimental protocols used to generate this data.

Introduction

Inflammation is a complex biological response to harmful stimuli, and its chronic dysregulation is implicated in numerous diseases. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous effort in drug discovery. Spathulenol, a bicyclic sesquiterpene found in the essential oils of various plants, has demonstrated notable anti-inflammatory potential. Diclofenac is a widely prescribed NSAID used to treat pain and inflammatory conditions. This guide aims to provide a comparative analysis of these two compounds to aid researchers in the field of inflammation and drug development.

Mechanism of Action

Both spathulenol and diclofenac exert their anti-inflammatory effects by modulating key enzymatic pathways involved in the inflammatory cascade.

Diclofenac is a potent inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][2] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[2][3] Diclofenac exhibits a degree of selectivity for COX-2, the inducible isoform of the enzyme that is upregulated during inflammation.[1][3] Beyond COX inhibition, some evidence suggests that diclofenac may also inhibit the lipoxygenase (LOX) pathway, reducing the formation of pro-inflammatory leukotrienes, and may also inhibit phospholipase A2.[1]

Spathulenol has also been shown to inhibit both COX and LOX enzymes.[4] Studies indicate that spathulenol can significantly inhibit both COX-1 and COX-2, with a noted selectivity towards COX-1 inhibition in some experimental settings.[4] Its ability to target both the COX and LOX pathways suggests a broad-spectrum anti-inflammatory potential. Furthermore, essential oils containing spathulenol as a major component have been observed to inhibit the translocation of the nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like iNOS and COX-2.

Comparative In Vitro Anti-Inflammatory Activity

The following table summarizes the available quantitative data on the in vitro anti-inflammatory activity of spathulenol and diclofenac. It is important to note that direct comparative studies for all inflammatory markers are not available, particularly for the effects of pure spathulenol on cytokine and nitric oxide production.

Parameter	Spathulenol (IC50)	Diclofenac (IC50)	Reference(s)
Enzyme Inhibition
COX-1 Inhibition	Significant inhibition (more selective towards COX-1)	0.005 µM	[4][5]
COX-2 Inhibition	Significant inhibition	0.008 µM	[4][5]
Lipoxygenase (LOX) Inhibition	32.63 µg/mL	Significant inhibition reported	[1][4]
Protein Denaturation Inhibition	52.28 µg/mL	Comparable to spathulenol	[4]
Proteinase Inhibition	59.35 µg/mL	32.46 µg/mL	[4]
Inhibition of Pro-inflammatory Mediators
Nitric Oxide (NO) Production	Data not available for pure compound. Essential oil containing spathulenol reduced iNOS mRNA expression.	47.12 µg/mL	[6]
IL-6 Production	Data not available for pure compound. Essential oil containing spathulenol reduced IL-6 levels.	54 µM	[5]
TNF-α Production	Data not available for pure compound. Essential oil containing spathulenol reduced TNF-α levels.	Moderately affected	[5]
PGE2 Release	-	1.6 ± 0.02 nM	[7]

IC50 values are presented as reported in the literature and may vary depending on the specific experimental conditions.

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in this guide.

In Vitro Assays

• Cyclooxygenase (COX-1 and COX-2) and Lipoxygenase (LOX) Inhibition Assay: The inhibitory activity of the test compounds on COX-1, COX-2, and LOX is determined using enzyme immunoassay (EIA) kits. The enzymes are incubated with the substrate (arachidonic acid) in the presence and absence of the test compounds. The production of prostaglandins (for COX) or leukotrienes (for LOX) is then quantified spectrophotometrically. The IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated.

• Inhibition of Protein Denaturation: This assay assesses the ability of a compound to prevent the denaturation of proteins, a common feature of inflammation. Bovine serum albumin (BSA) or egg albumin is used as the protein source. The protein solution is incubated with the test compound at various concentrations and then heated to induce denaturation. The turbidity of the solution is measured spectrophotometrically, and the percentage inhibition of denaturation is calculated. Diclofenac sodium is typically used as a positive control.

• Proteinase Inhibitory Activity: The ability of a compound to inhibit proteinases, enzymes that contribute to tissue damage during inflammation, is evaluated. Trypsin is a commonly used proteinase in this assay. The enzyme is incubated with its substrate (e.g., casein) in the presence and absence of the test compound. The amount of undigested substrate or the product of the reaction is quantified to determine the enzyme activity. The percentage inhibition of proteinase activity is then calculated.

• LPS-Stimulated Macrophage Assay for NO, TNF-α, and IL-6 Inhibition: Murine macrophage cell lines (e.g., RAW 264.7) are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, leading to the production of nitric oxide (NO) and pro-inflammatory cytokines such as TNF-α and IL-6. The cells are pre-treated with the test compounds at various concentrations before LPS stimulation. After incubation, the cell culture supernatant is collected. The concentration of NO is determined using the Griess reagent, while the levels of TNF-α and IL-6 are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

In Vivo Assay

• Carrageenan-Induced Paw Edema: This is a standard in vivo model to assess the acute anti-inflammatory activity of a compound. A sub-plantar injection of carrageenan into the hind paw of a rat or mouse induces a localized inflammatory response characterized by edema (swelling). The test compound or vehicle (control) is administered orally or intraperitoneally prior to the carrageenan injection. The paw volume is measured at different time points after the injection using a plethysmometer. The percentage inhibition of edema is calculated by comparing the paw volume in the treated group with that of the control group.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling pathways involved in inflammation and a typical experimental workflow for evaluating anti-inflammatory agents.

Caption: Experimental workflow for evaluating anti-inflammatory activity.

Caption: Inhibition of COX and LOX pathways by Spathulenol and Diclofenac.

Caption: Spathulenol's inhibitory effect on the NF-κB signaling pathway.

Discussion and Conclusion

Both spathulenol and diclofenac demonstrate significant anti-inflammatory activity through the inhibition of key enzymes in the arachidonic acid cascade. Diclofenac is a highly potent inhibitor of COX enzymes, with a well-established clinical profile. Its mechanism of action is primarily centered on the reduction of prostaglandin synthesis.

Spathulenol exhibits a broader spectrum of action by inhibiting both COX and LOX pathways, suggesting it may offer a more comprehensive anti-inflammatory effect by targeting the production of both prostaglandins and leukotrienes. The available in vitro data indicates that spathulenol is an effective inhibitor of these enzymes, as well as protein denaturation and proteinase activity. However, a notable gap exists in the quantitative data regarding its inhibitory effects on key pro-inflammatory mediators such as nitric oxide, TNF-α, and IL-6. While studies on essential oils containing spathulenol suggest an inhibitory role in the NF-κB pathway and subsequent cytokine production, further research with the pure compound is necessary to establish definitive IC50 values and enable a more direct comparison with diclofenac.

References

• 1. researchtrend.net [researchtrend.net]
• 2. researchgate.net [researchgate.net]
• 3. Nitric Oxide as a Target for Phytochemicals in Anti-Neuroinflammatory Prevention Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of tumor necrosis factor-alpha (TNF-alpha) and interleukin-1 beta (IL-1 beta) messenger RNA (mRNA) expression in HL-60 leukemia cells by pentoxifylline and dexamethasone: dissociation of acivicin-induced TNF-alpha and IL-1 beta mRNA expression from acivicin-induced monocytoid differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interleukin-6 and indoleamine-2,3-dioxygenase as potential adjuvant targets for Papillomavirus-related tumors immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Validating the Anticancer Activity of Spathulenol in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anticancer activity of Spathulenol, a naturally occurring sesquiterpenoid, based on available preclinical data. While in vitro studies have shown promising cytotoxic effects against various cancer cell lines, this guide focuses on the limited yet significant in vivo evidence from animal models. It is important to note that the primary in vivo data currently available is from a study on a volatile oil containing Spathulenol as its major component, rather than on the isolated compound itself. This guide will objectively present these findings, compare them with a standard chemotherapeutic agent, and detail the experimental protocols to aid in the design of future validation studies.

In Vivo Anticancer Activity: A Head-to-Head Comparison

The most relevant in vivo study to date investigated the antitumor effects of a volatile oil derived from the leaves of Annona leptopetala, in which Spathulenol was identified as the major constituent (12.56%). This study utilized a Sarcoma 180 murine tumor model to assess the efficacy of the volatile oil and compare it with the conventional anticancer drug 5-Fluorouracil (5-FU).

Data Presentation: Tumor Growth Inhibition in Sarcoma 180 Model

Treatment Group	Dosage	Administration Route	Mean Tumor Weight (g) ± SEM	Tumor Growth Inhibition Rate (%)
Control (Tumor Bearing)	-	Intraperitoneal	Not explicitly stated, but used as baseline	0%
Volatile Oil (Spathulenol-rich)	100 mg/kg	Intraperitoneal	0.93 ± 0.09	59.3%[1]
Volatile Oil (Spathulenol-rich)	150 mg/kg	Intraperitoneal	0.95 ± 0.10	58.8%[1]
5-Fluorouracil (5-FU)	25 mg/kg	Intraperitoneal	Not explicitly stated	67.6%[1]

Table 1: Comparison of the in vivo anticancer activity of a Spathulenol-rich volatile oil and 5-Fluorouracil in a Sarcoma 180 murine model. The data shows a significant reduction in tumor weight in the groups treated with the volatile oil, with inhibition rates approaching that of the standard chemotherapeutic agent 5-FU[1].

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for the replication and advancement of these findings.

Sarcoma 180 Murine Tumor Model

• Animal Model: Female Swiss albino mice were used for the study.

• Tumor Implantation: Sarcoma 180 ascites cells (25 × 10⁶ cells/ml) were implanted subcutaneously into the left subaxillary region of the mice.

• Treatment:

  • One day after tumor cell inoculation, treatment was initiated and continued for seven consecutive days.

  • The volatile oil, rich in Spathulenol, was administered intraperitoneally at doses of 100 and 150 mg/kg.

  • The standard drug, 5-Fluorouracil (5-FU), was administered intraperitoneally at a dose of 25 mg/kg.

  • The control group received the vehicle (Tween-80 5% in 0.9% NaCl solution) via the same route.

• Evaluation: On the day after the final treatment, the animals were euthanized, and the tumors were excised and weighed to determine the tumor growth inhibition rate.

Experimental Workflow for In Vivo Anticancer Activity Assessment

References

• 1. benchchem.com [benchchem.com]

Efficacy of Spathulenol versus other sesquiterpenes in antimicrobial assays

In the ongoing search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, sesquiterpenes, a class of naturally occurring compounds, have shown significant promise. This guide provides a detailed comparison of the antimicrobial efficacy of spathulenol against other notable sesquiterpenes, supported by experimental data from various scientific studies. The information is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug discovery and development.

Quantitative Comparison of Antimicrobial Activity

The antimicrobial efficacy of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism.[1] The following tables summarize the MIC values for spathulenol and other selected sesquiterpenes against a range of bacteria and fungi, as reported in various studies. It is important to note that these values are compiled from different sources, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Minimum Inhibitory Concentration (MIC) of Spathulenol and Other Sesquiterpenes against Bacteria

Sesquiterpene	Microorganism	Gram Stain	MIC (µg/mL)
Spathulenol	Staphylococcus aureus	Positive	31.25[2]
Escherichia coli	Negative	31.25[2]
β-Caryophyllene	Staphylococcus aureus	Positive	3 - 250[3][4]
Bacillus subtilis	Positive	350
Escherichia coli	Negative	14 µM (~3 µg/mL)[3]
Salmonella typhimurium	Negative	<1000[5][6][7]
Germacrene D	Staphylococcus aureus	Positive	310[8]
Bacillus subtilis	Positive	350[2]
Escherichia coli	Negative	630[8]
Bicyclogermacrene	Staphylococcus aureus	Positive	500[9]
Enterococcus faecalis	Positive	350[9]
Bacillus subtilis	Positive	350[2]
α-Copaene	Staphylococcus aureus	Positive	~1000[4]
Bacillus cereus	Positive	500-1000
Escherichia coli	Negative	1000[4]
Shigella bogdii	Negative	500-1000

Table 2: Minimum Inhibitory Concentration (MIC) of Spathulenol and Other Sesquiterpenes against Fungi

Sesquiterpene	Microorganism	MIC (µg/mL)
Spathulenol	Aspergillus niger	31.25[2]
β-Caryophyllene	Aspergillus niger	<1000[5][6][7]
Aspergillus fumigatus	<1000[5][6][7]
Fusarium solani	<1000[5][6][7]
Germacrene D	Candida albicans	>6400
Saccharomyces cerevisiae	>6400
Bicyclogermacrene	Candida albicans	-
α-Copaene	Candida albicans	-

Note: Some values were reported in µL/mL and have been converted to µg/mL assuming a density of 1 g/mL for approximation. Dashes (-) indicate that data was not found in the searched literature.

The compiled data suggests that spathulenol exhibits notable antimicrobial activity, particularly against the tested fungi and both Gram-positive and Gram-negative bacteria.[2] When compared to other sesquiterpenoids, its efficacy varies depending on the specific microorganism. For instance, β-caryophyllene has shown strong activity against Staphylococcus aureus, with some studies reporting very low MIC values.[3] Germacrene D and bicyclogermacrene also demonstrate moderate antibacterial properties.[2][9] The antimicrobial action of many sesquiterpenes is believed to be related to their ability to permeabilize and disrupt the integrity of microbial cell membranes.[10]

Experimental Protocols

The determination of antimicrobial activity is primarily conducted using standardized laboratory techniques. The two most common methods cited in the literature for evaluating the efficacy of sesquiterpenes are the Broth Microdilution Method and the Agar Disk Diffusion Method.[1]

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This widely used technique determines the MIC of an antimicrobial agent in a liquid medium.[1][11]

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the target microorganism. The plates are incubated under controlled conditions, and the lowest concentration of the compound that inhibits visible microbial growth is recorded as the MIC.[1]

Detailed Protocol:

• Preparation of Test Compound Stock Solution: Dissolve the sesquiterpenoid in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to a known high concentration.[1]

• Preparation of Microtiter Plates: Add 100 µL of sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to all wells of a 96-well plate.[1]

• Serial Dilution: Add 100 µL of the stock solution of the test compound to the first well of each row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well containing the compound.[1]

• Inoculation: Prepare a standardized microbial suspension (typically adjusted to a 0.5 McFarland standard). Dilute the suspension and add a specific volume to each well to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.[12]

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C for bacteria, 30-35°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours for fungi).[1]

• Reading of Results: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth. The results can also be read using a microplate reader.[1] To aid in the determination of the MIC, a redox indicator such as resazurin may be added after incubation.[13]

Agar Disk Diffusion Method

This method is a qualitative or semi-quantitative test to determine the susceptibility of a microorganism to an antimicrobial agent.[1]

Principle: A filter paper disk impregnated with a known amount of the test compound is placed on an agar plate that has been uniformly inoculated with the target microorganism. The compound diffuses from the disk into the agar. If the compound is effective against the microorganism, it will inhibit its growth, resulting in a clear area (zone of inhibition) around the disk. The size of this zone is indicative of the compound's antimicrobial activity.

Detailed Protocol:

• Preparation of Inoculum: A standardized suspension of the microorganism is prepared, typically matching a 0.5 McFarland turbidity standard.[14]

• Inoculation of Agar Plate: A sterile cotton swab is dipped into the inoculum and streaked evenly over the entire surface of a Mueller-Hinton agar plate to ensure uniform growth.[11][14]

• Preparation of Disks: Sterile filter paper disks (typically 6 mm in diameter) are impregnated with a known concentration of the sesquiterpene solution. A solvent control disk should also be prepared.

• Application of Disks: Using sterile forceps, the impregnated disks are placed onto the inoculated agar surface, ensuring good contact.[1]

• Incubation: The plates are inverted and incubated under the same conditions as for the broth microdilution method.[1][14]

• Reading of Results: After incubation, the diameter of the zone of inhibition (including the disk) is measured in millimeters.[1]

Visualized Workflows and Mechanisms

To further clarify the experimental processes and the proposed mechanism of action, the following diagrams are provided.

Broth Microdilution Workflow for MIC Determination.

Agar Disk Diffusion Workflow.

Proposed Antimicrobial Mechanism of Sesquiterpenes.

References

• 1. benchchem.com [benchchem.com]
• 2. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 3. The Anticancer, Antioxidant and Antimicrobial Properties of the Sesquiterpene β-Caryophyllene from the Essential Oil of Aquilaria crassna - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effects of β-caryophyllene and Murraya paniculata essential oil in the murine hepatoma cells and in the bacteria and fungi 24-h time-kill curve studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. brieflands.com [brieflands.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Assessment of antimicrobial activity [protocols.io]
• 12. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review [mdpi.com]
• 14. asm.org [asm.org]

Spathulenol and Farnesol: A Head-to-Head Comparison of Anti-Inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel anti-inflammatory agents, natural compounds have emerged as a promising frontier. Among these, the sesquiterpenoids Spathulenol and Farnesol have garnered significant attention for their potential therapeutic applications. This guide provides a comprehensive, data-driven comparison of the anti-inflammatory properties of these two compounds, drawing upon available experimental evidence to inform future research and drug development endeavors.

Quantitative Comparison of In Vitro Anti-Inflammatory Activities

A direct comparative study has elucidated the varying potencies of Spathulenol and Farnesol across several standard in vitro anti-inflammatory assays. The half-maximal inhibitory concentrations (IC50) provide a quantitative measure of their efficacy.

Assay	Spathulenol (IC50 µg/mL)	Farnesol (IC50 µg/mL)	Standard Drug (IC50 µg/mL)
Hemolysis Inhibition	72.63	79.74	Indomethacin (39.34), Diclofenac (35.28)[1]
Proteinase Inhibition	59.35	66.08	Indomethacin (39.64), Diclofenac (32.46)[1]
Protein Denaturation Inhibition	Not explicitly provided as IC50, but showed excellent inhibition[1]	Not explicitly provided as IC50, but showed excellent inhibition[1]	-
Lipoxygenase (LOX) Inhibition	32.63	37.74	Indomethacin, Diclofenac (IC50 values not specified for LOX)[1]
Cyclooxygenase (COX-1) Inhibition	More selective towards COX-1[1]	Significant inhibitor[1]	Indomethacin, Diclofenac[1]
Cyclooxygenase (COX-2) Inhibition	Significant inhibitor[1]	Significant inhibitor[1]	Indomethacin, Diclofenac[1]

Mechanisms of Anti-Inflammatory Action

Both Spathulenol and Farnesol exert their anti-inflammatory effects through the modulation of key signaling pathways and inflammatory mediators.

Spathulenol:

Spathulenol has demonstrated significant anti-inflammatory and anti-nociceptive effects in various in vivo models[2][3]. Its mechanism of action is linked to the inhibition of inflammatory cell infiltration and the production of inflammatory mediators. A key aspect of its anti-inflammatory activity is its ability to inhibit the nuclear translocation of the transcription factor NF-κB, a central regulator of the inflammatory response. By preventing the translocation of NF-κB's p65 subunit to the nucleus, Spathulenol effectively downregulates the expression of pro-inflammatory genes.

Caption: Spathulenol inhibits the nuclear translocation of NF-κB.

Farnesol:

Farnesol's anti-inflammatory mechanism is more extensively characterized and appears to be multi-faceted. It has been shown to modulate both the NF-κB and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. Farnesol can inhibit the activity of Ras proteins, which are upstream regulators of several signaling cascades, including the Raf-MEK-ERK pathway within the MAPK family[4][5]. By inhibiting Ras, Farnesol can downregulate the expression of various inflammatory mediators, such as cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6)[6][7]. Furthermore, farnesol has been shown to inhibit the phosphorylation of key signaling proteins in the PI3K/Akt pathway, which can also influence inflammatory responses[8].

Caption: Farnesol inhibits Ras, affecting both MAPK and NF-κB pathways.

Experimental Protocols

Detailed methodologies for the key in vitro anti-inflammatory assays are provided below for researchers seeking to replicate or build upon these findings.

Hemolysis Inhibition Assay

Caption: Workflow for the hemolysis inhibition assay.

This assay assesses the ability of a compound to stabilize red blood cell membranes against heat-induced lysis, a process analogous to the damage of lysosomal membranes during inflammation.

• Preparation of Red Blood Cells (RBCs): Whole human blood is centrifuged to separate the plasma. The RBC pellet is washed three times with an equal volume of normal saline. A 10% (v/v) suspension of RBCs is prepared in normal saline.

• Assay Procedure:

  • The reaction mixture consists of 1 mL of phosphate buffer (0.15 M, pH 7.4), 1 mL of the test compound (Spathulenol or Farnesol at various concentrations), and 0.5 mL of the 10% RBC suspension.

  • A control is prepared with 1 mL of normal saline instead of the test compound.

  • The tubes are incubated in a water bath at 54°C for 30 minutes.

  • After incubation, the tubes are cooled and centrifuged at 3000 rpm for 5 minutes.

  • The absorbance of the supernatant, which contains the released hemoglobin, is measured spectrophotometrically at 560 nm.

• Calculation: The percentage of hemolysis inhibition is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Proteinase Inhibition Assay

This assay measures the ability of a compound to inhibit proteinases, enzymes that are released during inflammation and contribute to tissue damage.

• Assay Procedure:

  • A reaction mixture is prepared containing 0.06 mg of trypsin, 1 mL of 20 mM Tris-HCl buffer (pH 7.4), and 1 mL of the test compound (Spathulenol or Farnesol at various concentrations).

  • The mixture is incubated at 37°C for 5 minutes.

  • 1 mL of 0.8% (w/v) casein is added, and the mixture is incubated for an additional 20 minutes.

  • The reaction is stopped by adding 2 mL of 70% perchloric acid.

  • The mixture is centrifuged, and the absorbance of the supernatant is measured at 210 nm.

• Calculation: The percentage of proteinase inhibition is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Protein Denaturation Inhibition Assay

This assay evaluates the ability of a compound to prevent the denaturation of proteins, a common feature of inflammation.

• Assay Procedure:

  • The reaction mixture consists of 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of the test compound (Spathulenol or Farnesol at various concentrations).

  • A control is prepared with 2 mL of distilled water instead of the test compound.

  • The mixtures are incubated at 37°C for 15 minutes and then heated at 70°C for 5 minutes.

  • After cooling, the absorbance (turbidity) is measured spectrophotometrically at 660 nm.

• Calculation: The percentage of protein denaturation inhibition is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Cyclooxygenase (COX) Inhibition Assay

This assay determines the inhibitory effect of a compound on COX enzymes (COX-1 and COX-2), which are key enzymes in the synthesis of pro-inflammatory prostaglandins.

• Assay Procedure:

  • The assay mixture contains 100 mM Tris-HCl buffer (pH 8.0), a cofactor such as hematin, and the COX-1 or COX-2 enzyme.

  • The test compound (Spathulenol or Farnesol) is pre-incubated with the enzyme.

  • The reaction is initiated by adding the substrate, arachidonic acid.

  • The reaction is stopped after a specific time (e.g., 2 minutes) by adding hydrochloric acid.

  • The amount of prostaglandin E2 (PGE2) produced is quantified using a suitable method, such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS).

• Calculation: The percentage of COX inhibition is determined by comparing the amount of PGE2 produced in the presence of the test compound to that produced in the control (without the inhibitor).

Lipoxygenase (LOX) Inhibition Assay

This assay measures the ability of a compound to inhibit lipoxygenase, an enzyme involved in the synthesis of pro-inflammatory leukotrienes.

• Assay Procedure:

  • The reaction mixture contains sodium phosphate buffer (0.1 M, pH 8.0), soybean lipoxygenase, and the test compound (Spathulenol or Farnesol).

  • The mixture is incubated at 25°C for 10 minutes.

  • The reaction is initiated by adding the substrate, sodium linoleate.

  • The formation of the product, (9Z, 11E)-(13S)-13-hydroperoxyoctadeca-9,11-dienoate, is measured by monitoring the change in absorbance at 234 nm.

• Calculation: The percentage of LOX inhibition is calculated by comparing the rate of the reaction in the presence of the test compound to the rate of the control reaction.

Conclusion

Both Spathulenol and Farnesol exhibit promising in vitro anti-inflammatory activities, albeit with different potencies and through partially distinct molecular mechanisms. Spathulenol demonstrates slightly better efficacy in the hemolysis, proteinase, and lipoxygenase inhibition assays. Its mechanism is primarily linked to the inhibition of NF-κB nuclear translocation. Farnesol, while also a potent inhibitor of key inflammatory enzymes, exerts its effects through a broader mechanism involving the modulation of both the NF-κB and MAPK signaling pathways, potentially initiated by the inhibition of Ras.

This head-to-head comparison provides valuable insights for researchers in the field of inflammation and drug discovery. Further in vivo studies are warranted to fully elucidate the therapeutic potential of these sesquiterpenoids and to determine their suitability as lead compounds for the development of novel anti-inflammatory drugs. The detailed experimental protocols and pathway diagrams provided in this guide serve as a foundational resource for such future investigations.

References

• 1. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. ERK and p38 MAPK-Activated Protein Kinases: a Family of Protein Kinases with Diverse Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potential Anti-Inflammatory and Anti-Cancer Properties of Farnesol [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Farnesol Inhibits PI3 Kinase Signaling and Inflammatory Gene Expression in Primary Human Renal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potential Anti-Inflammatory and Anti-Cancer Properties of Farnesol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of Site-Specific Phosphorylation of NF-κB p65 in Retinal Cells in Response to High Glucose and Cytokine Polarization - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of Spathulenol quantification methods (GC-MS vs. HPLC)

In the realm of phytochemical analysis and drug development, accurate quantification of bioactive compounds is paramount. Spathulenol, a tricyclic sesquiterpenoid alcohol found in various plant essential oils, has garnered significant interest for its potential therapeutic properties.[1][2] This guide provides a comprehensive comparison of two common analytical techniques for the quantification of spathulenol: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). This comparison is intended for researchers, scientists, and drug development professionals to aid in selecting the most suitable method for their specific research needs.

Methodology Overview

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like spathulenol.[2] It offers high resolution and sensitivity, making it a gold standard in essential oil analysis.[2] The principle involves separating compounds in a gaseous mobile phase based on their boiling points and polarity, followed by detection and identification using mass spectrometry.[2]

High-Performance Liquid Chromatography (HPLC), conversely, is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[1][3][4] For spathulenol, a reversed-phase HPLC (RP-HPLC) method is often employed. A significant challenge in the HPLC analysis of spathulenol is its lack of a strong chromophore, which leads to low UV absorbance and necessitates detection at lower wavelengths for adequate sensitivity.[1]

Quantitative Performance Comparison

The selection of an analytical method often hinges on its quantitative performance characteristics. The following table summarizes illustrative validation parameters for the quantification of spathulenol by GC-MS and HPLC.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Linearity (R²)	≥ 0.998[5][6]	≥ 0.999[7][8]
Limit of Detection (LOD)	Lower (typically ng/mL to pg/mL range)	Higher (typically µg/mL range)[8]
Limit of Quantification (LOQ)	Lower (typically ng/mL to pg/mL range)	Higher (typically µg/mL range)[8]
Accuracy (% Recovery)	80.23–115.41% (for similar compounds)[5][6]	98.3–101.60% (for similar compounds)[7]
Precision (%RSD)	Intra-day: ≤ 12.03%, Inter-day: ≤ 11.34% (for similar compounds)[5][6]	≤ 2.56%[7]

Note: The GC-MS data is inferred from typical performance characteristics for similar compounds as direct comparative data for spathulenol was not available in the search results. The HPLC data is based on illustrative values for spathulenol and similar compounds.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for both GC-MS and HPLC analysis of spathulenol.

GC-MS Experimental Protocol

• Sample Preparation:

  • Essential Oils: Accurately weigh approximately 10 mg of the essential oil and dissolve it in 10 mL of a suitable solvent (e.g., hexane) in a volumetric flask.[2]

  • Plant Extracts: Sample preparation depends on the extract's nature. Solid-phase extraction (SPE) may be required for cleanup. The final extract should be dissolved in a suitable solvent.[2]

• Standard Preparation:

  • Stock Solution: Prepare a stock solution of pure spathulenol standard (e.g., 1000 µg/mL) in a suitable solvent.[2]

  • Internal Standard (IS) Stock Solution: Prepare a stock solution of an internal standard (e.g., trans-caryophyllene) of known concentration.[2]

  • Calibration Standards: Create a series of working standards by diluting the spathulenol and internal standard stock solutions to achieve a range of concentrations.

• GC-MS Conditions:

  • Column: DB-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 70°C held for 3 minutes, ramped to 100°C at 5°C/min, held for 1 minute, then ramped to 246°C at 120°C/min and held for 3 minutes.[5][6]

  • Injector Temperature: 300°C.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 50-800.

HPLC Experimental Protocol

• Sample Preparation:

  • Essential Oils: Accurately weigh about 100 mg of the essential oil, dissolve it in 10 mL of acetonitrile, and vortex. Filter the solution through a 0.45 µm syringe filter before injection.[1]

  • Plant Extracts: Sample preparation will vary. SPE may be necessary to remove interfering compounds. The final extract should be dissolved in acetonitrile and filtered.[1]

• Standard Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh 10 mg of spathulenol standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.[1]

  • Working Standards: Prepare a series of working standards by serially diluting the stock solution with acetonitrile to concentrations ranging from 1 µg/mL to 100 µg/mL.[1]

• HPLC Conditions:

  • Column: C18 Reversed-Phase (4.6 x 150 mm, 5 µm).[1]

  • Mobile Phase: A: Ultrapure Water, B: Acetonitrile.[1]

  • Gradient: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to 60% B and equilibrate for 5 minutes.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Injection Volume: 10 µL.[1]

  • Column Temperature: 30°C.[1]

  • Detection: UV at 210 nm.[1]

Visualizing the Workflow and Comparison

To better illustrate the processes and decision-making criteria, the following diagrams were generated.

Figure 1: Experimental workflows for spathulenol quantification by GC-MS and HPLC.

Figure 2: Logical relationship of criteria for selecting a quantification method.

Conclusion

Both GC-MS and HPLC are viable techniques for the quantification of spathulenol, with the choice largely dependent on the specific requirements of the analysis. GC-MS is generally superior for the analysis of volatile compounds in complex matrices, offering high sensitivity and specificity.[2][9][10] HPLC provides a valuable alternative, particularly for non-volatile samples or when thermal degradation is a concern.[1][4][9][10] The provided protocols and comparative data serve as a guide for researchers to develop and validate a method that is best suited for their analytical needs, ensuring accurate and reliable quantification of spathulenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]

Spathulenol: A Comparative Analysis of Its Cytotoxic Effects on Cancer vs. Normal Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Spathulenol, a naturally occurring sesquiterpenoid found in the essential oils of numerous plants, has garnered significant interest in oncological research. This guide provides a comprehensive comparison of the cytotoxic effects of Spathulenol on various cancer cell lines versus normal cell lines, supported by experimental data and detailed methodologies.

Quantitative Data Summary

The cytotoxic activity of Spathulenol has been evaluated against a range of human cancer and normal cell lines. The half-maximal inhibitory concentration (IC50), a measure of the compound's potency, varies depending on the cell line. The following tables summarize the available quantitative data.

Cancer Cell Line	Cell Type	IC50 (µg/mL)	IC50 (µM)	Reference
MCF-7	Breast Adenocarcinoma	5.38 ± 0.20	~24.4	[1]
PC-3	Prostate Adenocarcinoma	2.25 ± 0.28	~10.2	[1]
SK-LU-1	Lung Adenocarcinoma	8.49 ± 0.73	~38.5	[1]
SCC9	Oral Squamous Carcinoma	113.95 (essential oil)	-	[2]
L5178 (MDR)	Mouse T-cell Lymphoma	> 6 µM	> 1.32	[3]

Normal Cell Line	Cell Type	IC50 (µg/mL)	IC50 (µM)	Reference
Fibroblast	Connective Tissue	> 22.27	> 101	[1]
Peripheral Blood Lymphocytes	Immune Cells	85.4 ± 11.08	~387.6	[4]

Note: The data indicates that Spathulenol exhibits a degree of selective cytotoxicity towards certain cancer cell lines, with notably lower IC50 values observed in prostate (PC-3) and breast (MCF-7) cancer cells compared to normal fibroblast cells.[1] The higher IC50 value for multidrug-resistant (MDR) lymphoma cells suggests that while Spathulenol can inhibit efflux pumps, its direct cytotoxicity may be lower in cells that overexpress these pumps.[3]

Mechanisms of Action

Current research suggests that Spathulenol exerts its cytotoxic effects through multiple mechanisms, primarily by inducing programmed cell death (apoptosis) and inhibiting multidrug resistance.

Induction of Apoptosis via the p53 Signaling Pathway

Spathulenol has been shown to induce apoptosis in cancer cells.[2] Molecular docking studies suggest a potential interaction with the p53 tumor suppressor protein, a critical regulator of apoptosis.[1][2] Activation of the p53 pathway can lead to cell cycle arrest and the initiation of the apoptotic cascade.

Figure 1. Proposed p53-mediated apoptotic pathway induced by Spathulenol.

Inhibition of the ABCB1 Efflux Pump

A significant challenge in cancer chemotherapy is the development of multidrug resistance (MDR), often mediated by ATP-binding cassette (ABC) transporters like ABCB1 (P-glycoprotein). These pumps actively efflux chemotherapeutic agents from cancer cells, reducing their efficacy. Spathulenol has been demonstrated to inhibit the human ABCB1 efflux pump, thereby increasing the intracellular concentration of co-administered cytotoxic drugs.[3] This suggests a potential role for Spathulenol as an adjuvant in chemotherapy for MDR cancers.

Figure 2. Inhibition of the ABCB1 efflux pump by Spathulenol.

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.[5][6]

Materials:

• Spathulenol

• Dimethyl sulfoxide (DMSO)

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Treatment: Prepare serial dilutions of Spathulenol in the cell culture medium. The final DMSO concentration should not exceed 0.1%. Replace the medium in the wells with the Spathulenol dilutions and include untreated and vehicle controls.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Apoptosis Detection: Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[7]

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with Spathulenol at the desired concentration and for the appropriate time to induce apoptosis.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells once with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Figure 3. General experimental workflow for comparing cytotoxic effects.

Conclusion

The available data suggests that Spathulenol exhibits selective cytotoxicity against certain cancer cell lines, particularly prostate and breast cancer, while showing lower toxicity to normal fibroblasts. Its mechanisms of action, including the induction of apoptosis potentially through the p53 pathway and the inhibition of the ABCB1 efflux pump, make it a promising candidate for further investigation as a potential anticancer agent or as an adjuvant in combination chemotherapy. Further research is warranted to fully elucidate its signaling pathways and to evaluate its efficacy and safety in preclinical and clinical settings.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. kumc.edu [kumc.edu]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Cell sensitivity assays: the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

The Unfolding Potential of Spathulenol: A Comparative Guide to its Structure-Activity Relationship and Synthetic Analogs

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is a continuous journey. Natural products, with their inherent structural diversity and biological activity, serve as a rich reservoir for this discovery process. Among these, the tricyclic sesquiterpenoid alcohol, Spathulenol, has emerged as a compound of significant interest, demonstrating a wide spectrum of pharmacological effects. This guide provides a comprehensive comparison of the structure-activity relationship (SAR) of Spathulenol and its synthetic analogs, supported by experimental data, detailed protocols, and pathway visualizations to facilitate further research and development.

Spathulenol, predominantly found as its β-isomer in the essential oils of various plants, has been recognized for its potent anti-inflammatory, anticancer, antimicrobial, and immunomodulatory properties.[1] Its unique aromadendrane skeleton presents a scaffold ripe for chemical modification, offering the potential to enhance its therapeutic efficacy and selectivity. This guide will delve into the known biological activities of Spathulenol, explore the limited but insightful information on its synthetic analogs, and provide the necessary experimental context for its evaluation.

Comparative Biological Activity of Spathulenol

The biological activities of β-Spathulenol have been evaluated in numerous studies. The following tables summarize the key quantitative data, providing a comparative overview of its efficacy across different biological assays.

Anti-inflammatory Activity

Spathulenol exhibits notable anti-inflammatory effects by targeting key enzymes in the inflammatory cascade.[2]

Target Enzyme	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)
Cyclooxygenase-1 (COX-1)	51.46	Indomethacin	28.66
Lipoxygenase (LOX)	32.63	Indomethacin	-
Proteinase	59.35	Diclofenac	32.46

Table 1: In vitro anti-inflammatory activity of β-Spathulenol compared to standard drugs.[2]

Anticancer and Immunomodulatory Activity

Emerging evidence highlights the potential of Spathulenol as an anticancer and immunomodulatory agent, primarily through the induction of apoptosis in cancer cells and modulation of lymphocyte proliferation.

Cell Line / Target	Activity	IC50 (µg/mL)
Lymphocyte Proliferation	Inhibition	85.4 ± 11.08
Activated Lymphocytes	Apoptosis Induction	77.2 ± 5.31

Table 2: Immunomodulatory and apoptotic activity of a fraction containing 62% Spathulenol.[3]

Structure-Activity Relationship and Synthetic Analogs

While comprehensive SAR studies on a wide range of synthetic Spathulenol analogs are currently limited in the published literature, the existing information on its synthesis provides a foundation for potential modifications. The tertiary hydroxyl group on the Spathulenol scaffold is a prime target for derivatization, such as esterification or etherification.[1] These modifications can significantly alter the molecule's physicochemical properties, including polarity and bioavailability, which in turn can influence its biological activity.

For instance, increasing lipophilicity through the addition of ester or ether chains could enhance membrane permeability, potentially leading to improved intracellular target engagement. Conversely, the introduction of polar groups could increase water solubility, which may be advantageous for certain formulation strategies.

Studies on other azulene-containing sesquiterpenoids suggest that modifications to the core ring structure and the nature and position of substituents can dramatically impact cytotoxicity and other biological activities.[4] Future research should focus on the systematic synthesis and biological evaluation of Spathulenol analogs to establish a clear SAR, guiding the rational design of more potent and selective therapeutic agents.

Experimental Protocols

To aid researchers in the evaluation of Spathulenol and its analogs, detailed methodologies for key experiments are provided below.

MTT Assay for Cytotoxicity

Objective: To determine the cytotoxic effects of a compound on a cancer cell line.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Spathulenol or its analogs for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Carrageenan-Induced Paw Edema in Mice

Objective: To evaluate the in vivo anti-inflammatory activity of a compound.

Methodology:

• Animal Acclimatization: Acclimatize male Swiss mice (20-25 g) for at least one week before the experiment.

• Compound Administration: Administer Spathulenol or its analogs orally (p.o.) or intraperitoneally (i.p.) at different doses. Administer the vehicle to the control group and a standard anti-inflammatory drug (e.g., indomethacin) to the positive control group.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each mouse.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Signaling Pathways and Molecular Mechanisms

The precise molecular mechanisms underlying the biological activities of Spathulenol are still under investigation. However, preliminary studies suggest its involvement in key signaling pathways related to apoptosis and inflammation.

Proposed Apoptotic Pathway

Spathulenol has been shown to induce apoptosis in activated lymphocytes, possibly through a caspase-3 independent pathway.[3] Further research is needed to elucidate the exact molecular players involved.

Caption: Proposed caspase-3 independent apoptotic pathway induced by Spathulenol.

NF-κB Signaling Pathway Inhibition

Many natural products with anti-inflammatory properties are known to inhibit the NF-κB signaling pathway. While direct evidence for Spathulenol is pending, its inhibition of inflammatory mediators suggests a potential role in modulating this pathway.

Caption: Putative inhibition of the NF-κB signaling pathway by Spathulenol.

Conclusion and Future Directions

Spathulenol stands out as a promising natural product with a diverse pharmacological profile. Its anti-inflammatory, anticancer, and immunomodulatory activities warrant further investigation for the development of novel therapeutic agents. The key to unlocking its full potential lies in a systematic exploration of its structure-activity relationships through the synthesis and biological evaluation of a focused library of analogs. Such studies will not only help in identifying derivatives with enhanced potency and selectivity but also provide deeper insights into its molecular mechanisms of action. The detailed experimental protocols and pathway diagrams provided in this guide aim to facilitate this endeavor, paving the way for the translation of this intriguing natural compound from a laboratory curiosity to a clinically relevant therapeutic.

References

• 1. benchchem.com [benchchem.com]
• 2. researchtrend.net [researchtrend.net]
• 3. researchgate.net [researchgate.net]
• 4. Relationship between electronic structure and cytotoxic activity of azulenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Spathulenol's antioxidant capacity against standard antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant capacity of spathulenol against established standard antioxidants, namely Trolox, Ascorbic Acid, and Butylated Hydroxytoluene (BHT). The information is compiled from available scientific literature to offer an objective overview supported by experimental data and detailed methodologies.

Quantitative Analysis of Antioxidant Capacity

The antioxidant potential of spathulenol has been evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a key metric for this assessment, with lower values indicating higher antioxidant activity. The available data for spathulenol and the standard antioxidants are summarized below.

Antioxidant	Assay	IC50 Value	Notes
Spathulenol	DPPH, MDA	26.13 - 85.60 µg/mL[1]	Tested on pure spathulenol.
Essential Oil (High Spathulenol Content)	DPPH	16.8 ± 1.65 µL/mL	Spathulenol was a major component of the essential oil.[2]
Trolox	DPPH	~3.77 µg/mL[3]	Value can vary based on specific experimental conditions.
ABTS	~2.93 µg/mL[3]	Value can vary based on specific experimental conditions.
Ascorbic Acid (Vitamin C)	DPPH	~4.97 µg/mL	Value can vary based on specific experimental conditions.
ABTS	~127.7 µg/mL[4]	Value can vary based on specific experimental conditions.
Butylated Hydroxytoluene (BHT)	DPPH	~0.011 mg/mL (11 µg/mL)	Value can vary based on specific experimental conditions.

Note: Direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental protocols.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for the most common antioxidant assays mentioned in the context of spathulenol evaluation.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance at approximately 517 nm.

General Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol.[2][5]

• Sample Preparation: Spathulenol and standard antioxidants are prepared in a series of concentrations.

• Reaction: A specific volume of the sample or standard is mixed with the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark for a specified period (e.g., 30 minutes).[2][5]

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.[2][5]

• Calculation: The percentage of radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay measures the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+).

Principle: ABTS is oxidized to its radical cation, which is intensely colored blue-green. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form. The decrease in absorbance is proportional to the antioxidant concentration.

General Protocol:

• Generation of ABTS•+: The ABTS radical cation is generated by reacting an aqueous solution of ABTS with potassium persulfate.[6] This mixture is allowed to stand in the dark for 12-16 hours before use.[6]

• Dilution of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate buffer) to an absorbance of approximately 0.7 at 734 nm.

• Reaction: A small volume of the test sample or standard is added to the diluted ABTS•+ solution.

• Incubation: The reaction is allowed to proceed for a specific time (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated, and the antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Principle: At a low pH, a colorless ferric-tripyridyltriazine complex is reduced to a blue-colored ferrous complex by the action of an antioxidant. The intensity of the blue color is proportional to the antioxidant capacity.

General Protocol:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate buffer (pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, and a solution of ferric chloride (FeCl₃).[7]

• Reaction: A small volume of the sample or standard is added to the FRAP reagent.

• Incubation: The mixture is incubated at 37°C for a specific duration (e.g., 30 minutes).[7]

• Measurement: The absorbance of the blue-colored solution is measured at 593 nm.

• Calculation: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve prepared using a known antioxidant like Trolox or ferrous sulfate.

Signaling Pathways and Mechanism of Action

The precise molecular mechanisms underlying the antioxidant activity of spathulenol are not yet fully elucidated. However, some studies on essential oils rich in spathulenol and other related compounds suggest potential involvement in key cellular signaling pathways related to oxidative stress and inflammation.

One of the central regulators of the cellular antioxidant response is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of a battery of antioxidant and cytoprotective genes. While direct evidence for spathulenol's activation of the Nrf2 pathway is limited, many natural compounds with antioxidant properties are known to act as Nrf2 activators.

Another relevant pathway is the Nuclear Factor-kappa B (NF-κB) signaling pathway, which plays a crucial role in inflammation. Oxidative stress is a known activator of NF-κB, leading to the production of pro-inflammatory cytokines. Some natural antioxidants can inhibit the activation of NF-κB, thereby exerting anti-inflammatory effects. There is some evidence to suggest that plant extracts containing spathulenol can modulate the NF-κB pathway, although the specific contribution of spathulenol to this effect requires further investigation.[8]

Conclusion

The available data indicates that spathulenol possesses notable antioxidant activity, as demonstrated by its performance in DPPH and MDA assays. However, a direct and comprehensive comparison with standard antioxidants like Trolox, Ascorbic Acid, and BHT under identical experimental conditions is not yet available in the published literature. The provided IC50 values suggest that spathulenol's antioxidant capacity is within a range that warrants further investigation for its potential applications in drug development and as a natural antioxidant. Future research should focus on direct comparative studies using standardized protocols and elucidation of the specific molecular pathways through which spathulenol exerts its antioxidant effects. This will provide a clearer understanding of its relative potency and therapeutic potential.

References

• 1. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. researchgate.net [researchgate.net]
• 4. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Characterization, Antioxidant and Antibacterial Activity of Essential Oils and Their Encapsulation into Biodegradable Material Followed by Freeze Drying - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant and Anti-Proliferative Activity of Essential Oil and Main Components from Leaves of Aloysia polystachya Harvested in Central Chile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Exploring the anticancer potential of traditional herbs from Tamil Nadu: a narrative review of ethnomedicinal insights and scientific evidence [frontiersin.org]

Comparative Analysis of Spathulenol Content in Different Plant Species: A Guide for Researchers

Spathulenol, a tricyclic sesquiterpenoid alcohol, is a notable secondary metabolite found across a diverse range of plant species.[1][2] Recognized for its earthy, aromatic odor and a spectrum of biological activities—including anti-inflammatory, antimicrobial, antioxidant, and antiproliferative properties—Spathulenol is a subject of growing interest in the fields of pharmacology and drug development.[3][4][5][6][7] This guide provides a comparative analysis of Spathulenol content in various plant species, supported by quantitative data and detailed experimental protocols for its extraction and analysis.

Quantitative Comparison of Spathulenol Content

The concentration of Spathulenol varies significantly among different plant species, the specific plant part used, and the geographical origin. The following table summarizes the reported Spathulenol content as a percentage of the total essential oil extracted from various plants.

Plant Species	Family	Plant Part Used	Spathulenol Content (% of Essential Oil)	Extraction Method
Psidium guineense Sw.	Myrtaceae	Leaves	80.7%	Hydrodistillation
Moluccella aucheri (Boiss.) Scheen	Lamiaceae	Aerial Parts	63.3%	Hydrodistillation
Anaxagorea dolichocarpa	Annonaceae	Leaves	29.88%	Hydrodistillation
Matricaria recutita L. (Chamomile)	Asteraceae	Not Specified	26.9%	Not Specified
Kundmannia syriaca	Apiaceae	Not Specified	19.07 - 24.99%	Hydrodistillation
Kundmannia anatolica	Apiaceae	Not Specified	17.40 - 19.53%	Hydrodistillation
Xylopia emarginata	Annonaceae	Leaves	13.8%	Hydrodistillation
Salvia dichroantha Stapf	Lamiaceae	Not Specified	11.55%	Not Specified
Ballota aucheri Boiss.	Lamiaceae	Not Specified	6.0%	Not Specified
Stachys germanica L.	Lamiaceae	Not Specified	3.7% - 5.8%	Not Specified
Jatropha gossypifolia	Euphorbiaceae	Not Specified	3.63%	Not Specified
Salvia aramiensis Rech. fil.	Lamiaceae	Leaves	1.92%	Hydrodistillation
Salvia tomentosa Mill.	Lamiaceae	Leaves	1.43%	Hydrodistillation
Salvia officinalis L.	Lamiaceae	Leaves	0.30%	Hydrodistillation
Salvia fruticosa Mill.	Lamiaceae	Leaves	0.29%	Hydrodistillation

Experimental Protocols

The extraction and quantification of Spathulenol are critical for accurate comparative analysis. The most common methodology involves hydrodistillation for essential oil extraction, followed by Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification.[8][9]

Protocol 1: Essential Oil Extraction via Hydrodistillation

This protocol describes a standard method for extracting essential oils from plant material.

1. Plant Material Preparation:

• Collection: Collect the desired plant parts (e.g., leaves, aerial parts) during the appropriate phenological stage, such as the flowering stage, to maximize essential oil yield.[5][10]

• Drying: Air-dry the collected plant material in a shaded, well-ventilated area until it reaches a constant weight. This prevents the degradation of thermolabile compounds.[1]

• Grinding: Grind the dried material into a coarse powder to increase the surface area for efficient extraction.[9]

2. Hydrodistillation Process:

• Apparatus: Utilize a Clevenger-type apparatus.[1]

• Procedure:

  • Place a known quantity (e.g., 100 g) of the powdered plant material into a round-bottom flask.[1]

  • Add distilled water to the flask, typically in a 10:1 ratio (e.g., 1 L of water for 100 g of plant material).[1]

  • Connect the flask to the Clevenger apparatus and begin heating.

  • Continue the distillation process for a standardized duration, typically 3 hours, to ensure complete extraction of volatile compounds.[8][10]

  • Once distillation is complete, allow the apparatus to cool. The essential oil will separate from the aqueous phase.

• Oil Collection and Storage:

  • Carefully collect the essential oil layer.

  • Dry the collected oil over anhydrous sodium sulfate to remove any residual water.[1][8]

  • Store the dried essential oil in a sealed, amber-colored vial at 4°C to prevent degradation from light and heat until analysis.[8]

Protocol 2: Quantification of Spathulenol using GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for separating, identifying, and quantifying volatile compounds like Spathulenol in an essential oil sample.[8][11]

1. Sample Preparation:

• Dilute the extracted essential oil in a suitable volatile solvent, such as hexane or ethanol, to an appropriate concentration for injection.

2. GC-MS Analysis:

• Instrumentation: An Agilent 7890N gas chromatograph or a similar instrument equipped with an HP-5MS capillary column (or equivalent) and coupled to a mass spectrometer is commonly used.[10][12]

• GC Parameters (Example):

  • Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min).[10][12]

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 60°C, then ramp up at a rate of 3-5°C per minute to a final temperature of 240-250°C, holding for a specified time.[10][12]

  • Injection Volume: 1 µL.

• MS Parameters (Example):

  • Ionization Mode: Electron Impact (EI) at 70 eV.[12]

  • Mass Range: Scan from m/z 40 to 500.

3. Compound Identification and Quantification:

• Identification: Identify Spathulenol by comparing its mass spectrum and retention index with those of a certified reference standard and data from established libraries (e.g., NIST, Wiley).[12] The molecular ion peak for Spathulenol is observed at m/z 220.[13]

• Quantification: Determine the relative percentage of Spathulenol by integrating the peak area of the compound in the total ion chromatogram and calculating its proportion relative to the total area of all identified peaks.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the extraction and quantitative analysis of Spathulenol from plant materials.

Caption: General workflow for Spathulenol isolation and quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Spathulenol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Spathulenol - Cosmacon [cosmacon.de]
• 5. researchgate.net [researchgate.net]
• 6. Essential Oil Composition Analysis, Antimicrobial Activities, and Biosystematic Studies on Six Species of Salvia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. researchgate.net [researchgate.net]
• 12. journals.plos.org [journals.plos.org]
• 13. researchgate.net [researchgate.net]

Unlocking Synergistic Potential: Spathulenol as a Combination Therapy Adjuvant

For Researchers, Scientists, and Drug Development Professionals

The growing challenge of drug resistance in both oncology and infectious diseases necessitates innovative therapeutic strategies. One promising approach is the use of natural compounds to enhance the efficacy of conventional drugs. This guide provides a comprehensive comparison of the synergistic effects of Spathulenol, a natural sesquiterpenoid, with conventional antimicrobial and anticancer agents, supported by available experimental data.

Synergistic Antimicrobial Activity

Recent studies have demonstrated the potential of Spathulenol, as a component of essential oils, to act synergistically with conventional antifungal agents. This synergy can lead to a significant reduction in the minimum inhibitory concentration (MIC) of the conventional drug, potentially minimizing toxicity and combating resistance.

Quantitative Analysis of Synergy with Amphotericin B

A key study investigating the synergistic effects of an essential oil from Hypericum scabrum, containing Spathulenol, with the antifungal drug Amphotericin B against Trichophyton rubrum provides concrete evidence of this potentiation. The synergy was quantified using the checkerboard assay to determine the Fractional Inhibitory Concentration (FIC) index.

Compound/Combination	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FIC Index (FICI)	Interpretation
H. scabrum Essential Oil	64	32	0.5	Synergistic
Amphotericin B	4	0.125	0.03125	Synergistic
Combined FICI	0.53125	Additive

Data extracted from a study on the synergistic effects of Hypericum scabrum essential oil. The FICI was calculated as (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone). A FICI of ≤ 0.5 is typically considered synergistic, >0.5 to 4 is additive or indifferent, and > 4 is antagonistic.

This data demonstrates that in the presence of the Spathulenol-containing essential oil, the concentration of Amphotericin B required to inhibit the growth of Trichophyton rubrum was reduced by 32-fold.

Potential Synergistic Effects in Oncology

In the context of cancer therapy, a primary mechanism of multidrug resistance (MDR) is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (ABCB1), which actively pump chemotherapeutic drugs out of cancer cells. Spathulenol has been identified as a promising agent to counteract this resistance.

Inhibition of the ABCB1 Efflux Pump

Research has shown that Spathulenol can inhibit the function of the human ABCB1 efflux pump. One study demonstrated that Spathulenol significantly promoted the accumulation of rhodamine 123, a known substrate of ABCB1, in MDR cells that overexpress this pump.[1] This suggests that Spathulenol can effectively block the pump's activity, thereby increasing the intracellular concentration of co-administered anticancer drugs that are also ABCB1 substrates, such as doxorubicin, paclitaxel, and vincristine. This action would resensitize resistant cancer cells to these conventional chemotherapies.

While direct quantitative synergy studies with pure Spathulenol and conventional anticancer drugs are not yet widely available, the evidence of its ABCB1 inhibitory activity strongly supports its potential as a synergistic agent in oncology.

Comparative Cytotoxicity with Doxorubicin

To provide a preliminary assessment of its potential, one study compared the cytotoxic effects of an essential oil containing 1.6% Spathulenol against the A549 lung cancer cell line with the conventional chemotherapeutic drug, doxorubicin.

Compound	Cell Line	IC50 (µg/mL)
Essential Oil (1.6% Spathulenol)	A549 (Lung Cancer)	20.14
Doxorubicin	A549 (Lung Cancer)	25.51

It is important to note that this is a comparison of cytotoxicity and not a direct measure of synergy. The IC50 value for the essential oil is not representative of pure Spathulenol.

Experimental Protocols

Checkerboard Assay for Antimicrobial Synergy

The checkerboard assay is a common in vitro method to assess the synergistic, additive, indifferent, or antagonistic effects of two compounds.

• Preparation of Reagents: Stock solutions of the antimicrobial agent and Spathulenol are prepared and serially diluted in a liquid growth medium.

• Plate Setup: A 96-well microtiter plate is used. Along the x-axis, increasing concentrations of the antimicrobial agent are added. Along the y-axis, increasing concentrations of Spathulenol are added.

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism.

• Incubation: The plate is incubated under appropriate conditions for microbial growth.

• Data Analysis: The lowest concentration of each compound that inhibits visible growth, both alone and in combination, is determined. The Fractional Inhibitory Concentration (FIC) index is then calculated to determine the nature of the interaction.

Flow Cytometry for ABCB1 Efflux Pump Inhibition

This method is used to assess the ability of a compound to inhibit the efflux of a fluorescent substrate from cells overexpressing the ABCB1 pump.

• Cell Culture: Multidrug-resistant cells overexpressing ABCB1 and a parental sensitive cell line are cultured.

• Labeling: Cells are incubated with a fluorescent substrate of ABCB1, such as rhodamine 123 or calcein-AM.

• Treatment: The cells are then treated with various concentrations of Spathulenol or a known ABCB1 inhibitor (positive control).

• Incubation: The cells are incubated to allow for efflux of the fluorescent substrate.

• Flow Cytometry Analysis: The intracellular fluorescence of the cells is measured using a flow cytometer. An increase in fluorescence in the treated MDR cells compared to the untreated MDR cells indicates inhibition of the efflux pump.

Visualizing the Mechanisms

To better understand the experimental and biological processes involved, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]

Comparison of Spathulenol's binding affinity to different protein targets

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of spathulenol's binding affinity to various protein targets. The information is based on available experimental data and computational studies.

Spathulenol, a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plants, has demonstrated a range of biological activities, including anti-inflammatory, anticancer, and immunomodulatory effects.[1] These effects are attributed to its interaction with various protein targets. This guide summarizes the current understanding of spathulenol's binding affinity to these targets, presents available quantitative data, details relevant experimental protocols, and illustrates the associated signaling pathways.

Quantitative Comparison of Binding Affinity

The following table summarizes the available quantitative data on the interaction of spathulenol with different protein targets. It is important to note that much of the available data is in the form of IC50 values, which represent the concentration of spathulenol required to inhibit the activity of a target by 50%. While informative, IC50 values are dependent on experimental conditions and are not a direct measure of binding affinity. Direct binding constants such as the dissociation constant (Kd) or inhibition constant (Ki) are largely unavailable in the current literature for spathulenol.

Target Protein	Quantitative Data	Data Type	Reference Compound	Reference IC50/Binding Energy
Proteinase	IC50: 59.35 µg/mL	Experimental (Inhibition)	Indomethacin	39.64 µg/mL
Diclofenac	32.46 µg/mL
Lipoxygenase (LOX)	IC50: 32.63 µg/mL	Experimental (Inhibition)	Indomethacin	-
Diclofenac	-
Cyclooxygenase-1 (COX-1)	IC50: 51.46 µg/mL	Experimental (Inhibition)	Indomethacin	28.66 µg/mL
Diclofenac	18.24 µg/mL
Cyclooxygenase-2 (COX-2)	Binding Free Energy: -5.65 kcal/mol	Computational (Molecular Docking)	-	-
Lymphocyte Proliferation	IC50: 85.4 ± 11.08 µg/mL	Cellular (Inhibition)	-	-

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized methodologies for the key experiments cited in the study of spathulenol's bioactivity.

Proteinase Inhibition Assay

This assay evaluates the ability of a compound to inhibit the activity of proteinases, which are enzymes that break down proteins and are involved in inflammation.[2]

• Reaction Mixture Preparation: A reaction mixture is prepared containing trypsin (a model proteinase), Tris-HCl buffer (pH 7.4), and the test compound (spathulenol) at various concentrations.

• Incubation: The mixture is incubated at 37°C for a short period (e.g., 5 minutes) to allow the inhibitor to interact with the enzyme.

• Substrate Addition: A solution of casein (a protein substrate) is added to the reaction mixture.

• Second Incubation: The mixture is incubated again for a longer period (e.g., 20 minutes) to allow the enzyme to digest the substrate.

• Reaction Termination: The reaction is stopped by adding perchloric acid, which precipitates the undigested casein.

• Quantification: The mixture is centrifuged, and the absorbance of the supernatant, which contains the digested peptides, is measured at 280 nm.

• Calculation: The percentage of proteinase inhibition is calculated by comparing the absorbance of the sample with that of a control (without the inhibitor). The IC50 value is then determined.[3]

Lipoxygenase (LOX) Inhibition Assay

This assay measures the inhibition of lipoxygenase, an enzyme that plays a key role in the biosynthesis of leukotrienes, which are inflammatory mediators.

• Reaction Mixture: The assay is typically performed in a phosphate buffer (pH 8.0) containing the lipoxygenase enzyme and the test compound.

• Substrate Addition: The reaction is initiated by adding the substrate, linoleic acid.

• Monitoring: The activity of the enzyme is determined by measuring the increase in absorbance at 234 nm, which corresponds to the formation of hydroperoxides, the product of the enzymatic reaction.[4]

• Calculation: The percentage of inhibition is calculated by comparing the rate of reaction in the presence and absence of the inhibitor. This allows for the determination of the IC50 value.

Cyclooxygenase (COX) Inhibition Assay

This assay assesses the inhibitory effect of a compound on COX enzymes (COX-1 and COX-2), which are responsible for the production of prostaglandins, key mediators of inflammation and pain.

• Enzyme and Inhibitor Incubation: The purified COX enzyme (either COX-1 or COX-2) is pre-incubated with the test compound (spathulenol) in a suitable buffer.

• Substrate Addition: The enzymatic reaction is initiated by the addition of the substrate, arachidonic acid.

• Reaction Termination: After a specific incubation period, the reaction is stopped.

• Product Quantification: The amount of prostaglandin E2 (PGE2) produced is quantified using methods such as enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).

• Calculation: The percentage of COX inhibition is determined by comparing the amount of PGE2 produced in the presence of the inhibitor to that of the control. This is used to calculate the IC50 value.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Experimental workflow for determining inhibitory activity.

Spathulenol's inhibition of inflammatory pathways.

Postulated anticancer mechanisms of Spathulenol.

Discussion and Future Directions

The available data suggests that spathulenol exerts its biological effects through the modulation of multiple protein targets. Its anti-inflammatory properties are supported by the inhibition of key enzymes in the arachidonic acid cascade, namely COX and LOX. The anticancer activity of spathulenol may be attributed to its ability to inhibit the ABCB1 efflux pump, which is involved in multidrug resistance, and potentially through the activation of the p53 tumor suppressor pathway leading to apoptosis.[5][6]

However, a significant gap in the current research is the lack of direct binding affinity studies. To fully understand the molecular interactions of spathulenol with its protein targets, further research using techniques such as surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), or fluorescence polarization assays is necessary to determine Kd or Ki values. Such data would provide a more precise and direct measure of binding affinity, enabling a more accurate comparison between different protein targets and facilitating structure-activity relationship (SAR) studies for the development of more potent and selective analogs.

References

• 1. The Remarkable Transport Mechanism of P-glycoprotein; a Multidrug Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ABCB1/MDR1/P-gp employs an ATP-dependent twist-and-squeeze mechanism to export hydrophobic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cyclooxygenase - Wikipedia [en.wikipedia.org]
• 5. The power of the pump: mechanisms of action of P-glycoprotein (ABCB1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. p53-dependent apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Spathulenol: A Comparative Guide to its In Vitro and In Vivo Pharmacological Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological activities of Spathulenol, a natural sesquiterpenoid, with established alternatives. The data presented herein is a synthesis of in vitro and in vivo experimental findings, intended to facilitate objective evaluation and inform future research and development.

I. Anti-inflammatory Activity

Spathulenol has demonstrated notable anti-inflammatory properties through the inhibition of key enzymes and processes in the inflammatory cascade. Its efficacy has been evaluated against standard non-steroidal anti-inflammatory drugs (NSAIDs), Indomethacin and Diclofenac.

In Vitro vs. In Vivo Comparison of Anti-inflammatory Activity

The in vitro assays indicate that Spathulenol is a potent inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial mediators of inflammation. Furthermore, it effectively inhibits protein denaturation and proteinase activity, contributing to its anti-inflammatory profile. In vivo studies using a Freund's Complete Adjuvant (CFA)-induced inflammation model in mice corroborate these findings, demonstrating significant edema inhibition.

Table 1: In Vitro Anti-inflammatory Activity of Spathulenol and Standard NSAIDs

Parameter	Assay	Spathulenol IC50 (µg/mL)	Indomethacin IC50 (µg/mL)	Diclofenac IC50 (µg/mL)
Enzyme Inhibition	COX-1 Inhibition	51.46	28.66	18.24
LOX Inhibition	32.63	Not Specified	Not Specified
Protein Protection	Protein Denaturation Inhibition	52.28	Not Specified	Not Specified
Proteinase Inhibition	59.35	39.64	32.46
Membrane Stabilization	Hemolysis Inhibition	72.63	39.34	35.28

Data compiled from multiple sources.[1]

Table 2: In Vivo Anti-inflammatory Activity of Spathulenol

Animal Model	Parameter Measured	Spathulenol Dose	% Inhibition
Freund's Complete Adjuvant (CFA) induced inflammation in mice	Edema	10 mg/kg (oral)	85.00%
Mechanical Hyperalgesia	10 mg/kg (oral)	76.00%
Myeloperoxidase Activity	10 mg/kg (oral)	77.16%

Data from a study on the anti-nociceptive and anti-inflammatory effects of Spathulenol.[2]

Spathulenol exerts its anti-inflammatory effects primarily by inhibiting the COX and LOX enzymes in the arachidonic acid cascade, thereby reducing the production of pro-inflammatory prostaglandins and leukotrienes.

Arachidonic Acid Cascade Inhibition by Spathulenol.

II. Anticancer Activity

Spathulenol has demonstrated cytotoxic effects against various cancer cell lines. Its potential as an anticancer agent has been investigated both in vitro and in vivo.

In Vitro vs. In Vivo Comparison of Anticancer Activity

In vitro studies have established the cytotoxic potential of Spathulenol against several cancer cell lines, with GI50 and IC50 values indicating significant activity. An in vivo study using a Sarcoma 180 murine tumor model showed that an essential oil containing Spathulenol as a major component significantly inhibited tumor growth.

Table 3: In Vitro Cytotoxic Activity of Spathulenol

Cell Line	Assay	Spathulenol GI50/IC50 (µg/mL)
Ovarian Cancer (OVCAR-3)	Sulforhodamine B	GI50 = 49.30
Leukemia (K-562)	Sulforhodamine B	TGI = 0.64 (for volatile oil with 12.56% Spathulenol)
Activated Lymphocytes	Lymphocyte Proliferation	IC50 = 85.4 ± 11.08 (for a fraction with 62% Spathulenol)

Data compiled from multiple sources.[3][4][5]

Table 4: In Vivo Anticancer Activity of Spathulenol-containing Essential Oil

Animal Model	Treatment	Dose	Tumor Growth Inhibition (%)
Sarcoma 180 in mice	Volatile oil from Annona leptopetala (12.56% Spathulenol)	100 mg/kg	59.29%
150 mg/kg	58.77%
5-Fluorouracil (Standard Drug)	25 mg/kg	67.6%

Data from a study on the antitumor activity of volatile oil from Annona leptopetala.[3]

The anticancer activity of Spathulenol is believed to be mediated through the induction of apoptosis and modulation of key signaling pathways. Molecular docking studies suggest a potential interaction with the tumor suppressor protein p53.

Putative Anticancer Mechanism of Spathulenol.

III. Antimicrobial Activity

Spathulenol has also been evaluated for its activity against various microbial strains.

Table 5: In Vitro Antimicrobial Activity of Spathulenol

Microorganism	Assay	Spathulenol MIC (µg/mL)
Mycobacterium tuberculosis (MDR, pre-XDR, XDR strains)	Microplate Alamar Blue Assay	6.25
Mycobacterium tuberculosis (H37Rv susceptible strain)	Microplate Alamar Blue Assay	12.5

MIC: Minimum Inhibitory Concentration. Data from a study on the anti-mycobacterial activity of Spathulenol.

IV. Experimental Protocols

1. Protein Denaturation Inhibition Assay The reaction mixture consists of the test compound and a 1% aqueous solution of bovine serum albumin. The samples are incubated at 37°C for 20 minutes and then heated at 57°C for 20 minutes. After cooling, the turbidity is measured spectrophotometrically at 660 nm. The percentage inhibition of protein denaturation is calculated by comparing the absorbance of the test sample with the control.

2. Proteinase Inhibition Assay The reaction mixture contains trypsin, Tris-HCl buffer (pH 7.4), and the test sample. After incubation, casein is added, and the mixture is re-incubated. The reaction is stopped by adding perchloric acid, and the absorbance of the supernatant is measured at 280 nm. The percentage inhibition of proteinase activity is calculated.

3. Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition Assays These assays are typically performed using commercially available colorimetric or fluorometric inhibitor screening kits. The assays measure the peroxidase activity of COX or the hydroperoxidation of a substrate by LOX in the presence and absence of the test compound. The IC50 value is determined from the dose-response curve.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Cancer cells are seeded in 96-well plates and treated with different concentrations of the test compound. After incubation, MTT solution is added to each well. Viable cells reduce the yellow MTT to purple formazan crystals. The formazan is then solubilized, and the absorbance is measured at a specific wavelength (e.g., 570 nm) to determine cell viability.

1. Carrageenan-Induced Paw Edema in Mice An inflammatory agent, carrageenan, is injected into the subplantar region of the mouse hind paw. The test compound is administered orally or intraperitoneally prior to the carrageenan injection. Paw volume is measured at different time points using a plethysmometer. The percentage inhibition of edema is calculated by comparing the paw volume of the treated group with the control group.

1. Sarcoma 180 Murine Tumor Model Sarcoma 180 ascites cells are implanted subcutaneously into mice. The test compound is administered (e.g., intraperitoneally) for a specified period. At the end of the treatment, the tumors are excised and weighed. The tumor growth inhibition rate is calculated by comparing the tumor weight of the treated group with the control group.

Workflow for Sarcoma 180 In Vivo Anticancer Assay.

References

• 1. researchtrend.net [researchtrend.net]
• 2. Contribution of spathulenol to the anti-nociceptive effects of Psidium guineense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for Spathulenol

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of Spathulenol in a laboratory environment. It is intended for researchers, scientists, and drug development professionals to ensure safe and compliant use of this compound.

Chemical and Physical Properties

Spathulenol is a tricyclic sesquiterpene alcohol.[1] A summary of its key quantitative data is presented below for easy reference.

Property	Value	Source
CAS Number	6750-60-3	[2][3][4][5]
Molecular Formula	C15H24O	[1][3][4][5]
Molecular Weight	220.35 g/mol	[3][4]
Appearance	Colorless, viscous compound	[1]
Boiling Point	296.00 to 298.00 °C @ 760.00 mm Hg	[2][3][4]
Flash Point	255.00 °F (123.89 °C) (Closed Cup)	[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure and ensure personal safety.

PPE Category	Item	Specifications and Remarks
Hand Protection	Chemical-impermeable gloves	Nitrile or other resistant material. Inspect gloves for any signs of degradation or puncture before use.
Eye Protection	Safety goggles	Tightly fitting with side-shields to protect against splashes.
Body Protection	Laboratory coat	Fire-retardant material is recommended.
Respiratory Protection	Full-face respirator	Required if exposure limits are exceeded or if handling generates dust or aerosols.

Experimental Protocol: Safe Handling of Spathulenol

This protocol outlines the step-by-step procedure for safely handling Spathulenol in a typical laboratory workflow.

1. Preparation and Area Setup:

• Ensure all work is conducted in a well-ventilated area, preferably within a certified chemical fume hood.
• Verify that a safety shower and eyewash station are readily accessible.
• Remove all potential ignition sources from the handling area, including open flames, hot plates, and spark-producing equipment.
• Use non-sparking tools for all manipulations.
• Have an appropriate fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-resistant foam) available.

2. Weighing and Aliquoting:

• If Spathulenol is in solid form, handle it carefully to avoid generating dust.
• Use an analytical balance within the fume hood or in a designated, contained space.
• Employ anti-static techniques, such as an anti-static gun or a grounded weighing dish, to prevent electrostatic discharge.
• Close the container tightly immediately after dispensing the required amount.

3. Dissolving and Solution Preparation:

• Add the weighed Spathulenol to the chosen solvent slowly and carefully.
• If the solvent is flammable, ensure all operations are performed in the fume hood and away from ignition sources.
• Use a magnetic stirrer or gentle agitation to dissolve the compound. Avoid vigorous shaking that could create aerosols.

4. Storage:

• Store Spathulenol in a tightly closed, properly labeled container.
• Keep the container in a cool, dry, and well-ventilated place, away from incompatible materials and sources of heat or ignition.

Operational and Disposal Plan

A systematic approach to spills, waste, and disposal is critical for laboratory and environmental safety.

Spill Response:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained within it.

• Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. For solid spills, carefully sweep or scoop the material, avoiding dust generation.

• Clean-up: Use spark-proof tools and explosion-proof equipment for cleanup. Collect all contaminated materials into a designated, labeled waste container.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, collecting the cleaning materials as hazardous waste.

Waste Disposal:

• Chemical Waste: All solid Spathulenol waste and solutions containing Spathulenol must be collected in a clearly labeled, sealed container for chemical waste.

• Contaminated Materials: Used gloves, absorbent materials, and other disposable items contaminated with Spathulenol should be placed in a sealed, labeled bag or container and disposed of as chemical waste.

• Disposal Method: Arrange for a licensed chemical waste disposal service for pickup and proper disposal, which is typically through controlled incineration with flue gas scrubbing. Do not dispose of Spathulenol or its containers in regular trash or down the drain.

Workflow for Handling Spathulenol

Caption: Workflow for the safe handling and disposal of Spathulenol.

References

• 1. Spathulenol - Wikipedia [en.wikipedia.org]
• 2. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 3. scent.vn [scent.vn]
• 4. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Spathulenol - Cosmacon [cosmacon.de]